PI5P4Ks-IN-2

Core Science & Biosynthesis

The Allosteric Mechanism of PI5P4Ks-IN-2: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of PI5P4Ks-IN-2, a selective inhibitor of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ). This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting PI5P4K signaling pathways.

Core Mechanism of Action: Allosteric Inhibition of PI5P4Kγ

PI5P4Ks-IN-2 acts as a potent and selective inhibitor of PI5P4Kγ, one of the three isoforms of phosphatidylinositol 5-phosphate 4-kinase (PI5P4Kα, β, and γ). These enzymes catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a critical lipid second messenger involved in a myriad of cellular processes.[1][2][3][4]

A key feature of PI5P4Ks-IN-2 is its non-ATP-competitive, allosteric binding mode.[5] This means the inhibitor does not compete with the enzyme's primary phosphodonor, ATP, for binding at the active site. Instead, it binds to a distinct, allosteric site on the PI5P4Kγ enzyme. This binding event induces a conformational change in the enzyme that ultimately hinders its catalytic activity. The discovery of this allosteric binding mode was confirmed through X-ray crystallography, which revealed the inhibitor binding to a putative lipid interaction site approximately 18 Å away from the ATP-binding pocket.[6] This allosteric mechanism contributes to the inhibitor's selectivity for the γ isoform.

Quantitative Data Summary

The inhibitory activity and selectivity of PI5P4Ks-IN-2 have been quantitatively characterized through various biochemical assays. The following tables summarize the key potency and binding affinity data.

Table 1: Potency of PI5P4Ks-IN-2 against PI5P4K Isoforms

Isoform	pIC50
PI5P4Kα	<4.3
PI5P4Kβ	<4.6
PI5P4Kγ	6.2

pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher value indicates greater potency.[1][5][7]

Table 2: Binding Affinity and Selectivity of PI5P4Ks-IN-2

Target	Binding Constant (Ki)	Notes
PI5P4Kγ-WT	68 nM
PI5P4Kβ	>30,000 nM	Demonstrates high selectivity for the γ isoform.

Ki is the inhibition constant, representing the concentration of inhibitor required to produce half-maximum inhibition.[5]

Furthermore, at a concentration of 10 μM, PI5P4Ks-IN-2 demonstrated high selectivity when screened against a panel of 140 protein kinases and 15 lipid kinases.[5]

Impact on Signaling Pathways

PI5P4Ks are integral components of cellular signaling networks, and their inhibition can have profound effects on various pathways. The primary role of these kinases is to regulate the cellular pools of PI5P and PI(4,5)P2.[1][3][4] Dysregulation of these phosphoinositides is linked to diseases such as cancer, metabolic disorders, and neurodegenerative conditions.[3][4][6][8]

By inhibiting PI5P4Kγ, PI5P4Ks-IN-2 can modulate downstream signaling cascades that are dependent on PI(4,5)P2. PI(4,5)P2 is a precursor for other important second messengers like diacylglycerol (DAG) and inositol (B14025) trisphosphate (IP3) and also plays a direct role in regulating ion channels, the cytoskeleton, and membrane trafficking.[8][9]

PI5P4K activity has been linked to several key signaling pathways, including:

• mTOR Signaling: PI5P4Kγ has been shown to regulate the mechanistic target of rapamycin (B549165) complex 1 (mTORC1), a central regulator of cell growth and metabolism.[6] Inhibition of PI5P4Kγ can lead to the initiation of autophagy, a cellular recycling process that is negatively regulated by mTORC1.[6]

• Akt Signaling: The PI3K-Akt pathway is a critical pro-survival signaling cascade often dysregulated in cancer.[8] While the precise interplay is complex and can be cell-type dependent, studies have shown that modulation of PI5P4K levels can impact Akt phosphorylation.[10]

• Hippo Pathway: Recent research has uncovered a connection between PI5P4Ks and the Hippo signaling pathway, a key regulator of organ size and cell proliferation.[11] The core Hippo pathway kinases, MST1 and MST2, have been shown to inhibit PI5P4K activity.[11] This suggests that inhibiting PI5P4Ks could be a therapeutic strategy in cancers with abnormal Hippo signaling.[11]

Signaling Pathway Diagram

Caption: PI5P4Kγ signaling and its inhibition by PI5P4Ks-IN-2.

Experimental Protocols

The characterization of PI5P4Ks-IN-2 involves a series of biochemical and cellular assays. Below are detailed methodologies for key experiments.

In Vitro Kinase Inhibition Assay (Determination of IC50)

This assay measures the ability of PI5P4Ks-IN-2 to inhibit the enzymatic activity of PI5P4Kγ.

Workflow Diagram

Caption: Workflow for in vitro kinase inhibition assay.

Methodology:

• Reagents and Buffers:

  • Assay Buffer: Typically contains a buffering agent (e.g., HEPES), MgCl2, a reducing agent (e.g., DTT), and a detergent (e.g., CHAPS).

  • Enzyme: Recombinant human PI5P4Kγ.

  • Substrate: Phosphatidylinositol 5-phosphate (PI5P) liposomes.

  • Phosphodonor: Adenosine triphosphate (ATP), often radiolabeled ([γ-32P]ATP or [γ-33P]ATP) for detection.

  • Inhibitor: PI5P4Ks-IN-2 dissolved in DMSO and serially diluted.

• Assay Procedure:

  • The kinase reaction is typically performed in a 96- or 384-well plate format.

  • PI5P4Kγ enzyme is pre-incubated with varying concentrations of PI5P4Ks-IN-2 in the assay buffer for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • The kinase reaction is initiated by the addition of the substrate (PI5P liposomes) and ATP.

  • The reaction is allowed to proceed for a specific time (e.g., 30-60 minutes) at a controlled temperature (e.g., 30°C).

  • The reaction is terminated by the addition of a stop solution (e.g., strong acid or a chelating agent like EDTA).

• Detection and Analysis:

  • If using radiolabeled ATP, the phosphorylated product (PI(4,5)P2) is separated from the unreacted ATP, often by thin-layer chromatography (TLC) or by capturing the lipid on a filter membrane. The amount of radioactivity incorporated into the product is then quantified using a scintillation counter.

  • Alternatively, non-radioactive methods such as ADP-Glo™ Kinase Assay (Promega) can be used, which measures the amount of ADP produced as a surrogate for kinase activity.

  • The percentage of inhibition for each inhibitor concentration is calculated relative to a control reaction without the inhibitor.

  • The IC50 value is determined by fitting the concentration-response data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Kinase Selectivity Profiling

To assess the selectivity of PI5P4Ks-IN-2, its inhibitory activity is tested against a broad panel of other kinases.

Methodology:

• PI5P4Ks-IN-2 is typically tested at a single high concentration (e.g., 10 μM) against a large panel of purified protein and lipid kinases.

• The assays are performed using optimized conditions for each individual kinase.

• The percent inhibition for each kinase is determined. A low percentage of inhibition against off-target kinases indicates high selectivity.

Conclusion

PI5P4Ks-IN-2 is a valuable research tool for elucidating the cellular functions of PI5P4Kγ. Its selective, allosteric mechanism of action provides a distinct advantage over ATP-competitive inhibitors, potentially leading to fewer off-target effects. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for scientists investigating the therapeutic potential of targeting PI5P4K signaling in various disease contexts. Further research into the downstream cellular consequences of PI5P4Kγ inhibition with this compound will be crucial for advancing our understanding of phosphoinositide signaling and for the development of novel therapeutic strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Expanding role of PI5P4Ks in cancer: A promising druggable target - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crucial Players for Inter-Organelle Communication: PI5P4Ks and Their Lipid Product PI-4,5-P2 Come to the Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. oncologynews.com.au [oncologynews.com.au]

The Selective PI5P4Kγ Inhibitor, PI5P4Ks-IN-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play crucial roles in various cellular processes, including signal transduction, membrane trafficking, and metabolic regulation. The family consists of three isoforms: PI5P4Kα, PI5P4Kβ, and PI5P4Kγ. While the α and β isoforms have been more extensively studied, PI5P4Kγ presents an intriguing therapeutic target due to its distinct expression patterns and proposed pathological functions in cancer and neurodegenerative diseases.[1] Notably, PI5P4Kγ exhibits very low intrinsic kinase activity, suggesting it may have significant scaffolding functions.[1][2]

This technical guide provides an in-depth overview of PI5P4Ks-IN-2, a selective inhibitor of PI5P4Kγ. We will delve into its biochemical and cellular activity, the experimental protocols used for its characterization, and the known signaling pathways involving PI5P4Kγ.

Data Presentation

Biochemical and Cellular Activity of PI5P4Ks-IN-2

PI5P4Ks-IN-2 demonstrates significant selectivity for the PI5P4Kγ isoform over the α and β isoforms. The following tables summarize the available quantitative data on its potency and selectivity.

Parameter	PI5P4Kα	PI5P4Kβ	PI5P4Kγ	PI5P4Kγ+	Reference
pIC50	<4.3	<4.6	6.2	0.32	[3]

Parameter	PI5P4Kγ-WT	PI5P4Kβ	Reference
Ki	68 nM	>30,000 nM	[3]

Mechanism of Action

PI5P4Ks-IN-2 and its chemical series have been shown to bind to PI5P4Kγ in a non-ATP-competitive, allosteric manner.[4][5] This was confirmed by the determination of the X-ray crystal structure of a compound from this series bound to PI5P4Kγ, revealing an allosteric binding mode.[4] This binding is thought to occur at a putative lipid interaction site, approximately 18 Å from the ATP-binding pocket.[4]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. Below are the methodologies for key experiments cited in the characterization of PI5P4Ks-IN-2 and related compounds.

ADP-Glo™ Kinase Assay (for determining IC50 values)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The intensity of the light signal is proportional to the amount of ADP, and therefore to the kinase activity.

General Protocol:

• Kinase Reaction:

  • Prepare a reaction mixture containing the kinase (PI5P4Kγ), the lipid substrate (e.g., PI5P), and the test compound (PI5P4Ks-IN-2) in a suitable buffer (e.g., 20 mM HEPES pH 7.4, 60 mM MgCl₂, 0.1% CHAPS).[6]

  • Initiate the reaction by adding ATP. The final ATP concentration is typically set at the Kₘ value to ensure sensitivity to inhibitors.[6]

  • Incubate the reaction at room temperature for a defined period (e.g., 1 hour).[6]

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for approximately 40 minutes at room temperature.[7]

  • Add Kinase Detection Reagent to convert the ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30-60 minutes at room temperature.[7]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA) (for confirming target engagement in cells)

CETSA is a powerful technique to verify the direct binding of a compound to its target protein in a cellular environment. The principle is that ligand binding increases the thermal stability of the target protein.

General Protocol:

• Cell Treatment:

  • Treat cultured cells (e.g., HEK293 cells overexpressing PI5P4Kγ) with various concentrations of the test compound (PI5P4Ks-IN-2) or a vehicle control (DMSO).

  • Incubate the cells to allow for compound entry and target binding.

• Thermal Challenge:

  • Heat the cell lysates or intact cells across a range of temperatures.

  • Cool the samples on ice to stop the denaturation process.

• Protein Extraction and Quantification:

  • Lyse the cells to release the soluble proteins.

  • Separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Quantify the amount of soluble target protein (PI5P4Kγ) in the supernatant using methods such as Western blotting or mass spectrometry.

• Data Analysis:

  • Generate melting curves by plotting the amount of soluble protein as a function of temperature.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and therefore, target engagement.

Signaling Pathways and Biological Functions of PI5P4Kγ

The precise signaling pathways of PI5P4Kγ are still under active investigation, partly due to its low kinase activity. However, emerging evidence points to its involvement in several key cellular processes, likely through both catalytic and scaffolding functions.

Regulation of PI(4,5)P₂ Synthesis and Downstream Signaling

PI5P4Ks catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PI-5-P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂).[8] PI(4,5)P₂ is a critical signaling lipid that acts as a precursor for other second messengers like inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG), and is also the substrate for PI3K to produce PI(3,4,5)P₃.[8]

Core PI5P4Kγ enzymatic activity and downstream products.

Role in Autophagy

PI5P4Kγ has been implicated in the regulation of autophagy, a cellular process for degrading and recycling cellular components. Studies have shown that PI5P4Kγ can localize to autophagosomes.[9] The regulation of mTORC1 by PI5P4Kγ is thought to result in the basal activation of the complex, while reduced PI5P4Kγ activity under starvation conditions can initiate autophagy.[5] Inhibition of PI5P4Kγ has been shown to increase autophagic flux, which may be beneficial in neurodegenerative diseases like Huntington's disease by promoting the clearance of mutant proteins.[5]

PI5P4Kγ's role in the regulation of autophagy.

Scaffolding Function and Epithelial Cell Polarity

Given its low kinase activity, PI5P4Kγ is proposed to have significant scaffolding functions, bringing other proteins together to facilitate signaling. One such proposed role is in the regulation of epithelial cell polarity. Inhibition of PI5P4Kγ has been shown to disrupt the translocation of Na⁺/K⁺-ATPase to the plasma membrane in kidney epithelial cells, an effect that was mimicked by RNAi knockdown of PI5P4Kγ.[10] This suggests a role for PI5P4Kγ in the development and maintenance of epithelial cell functional polarity.[10]

Proposed scaffolding function of PI5P4Kγ in cell polarity.

Conclusion

PI5P4Ks-IN-2 is a valuable tool for studying the specific functions of PI5P4Kγ. Its selectivity and allosteric mode of action make it a promising lead for the development of therapeutics targeting diseases where PI5P4Kγ is implicated. Further research is needed to fully elucidate the downstream signaling pathways and the precise mechanisms by which PI5P4Kγ exerts its cellular effects, particularly its scaffolding functions. This in-depth technical guide provides a foundation for researchers to understand and utilize PI5P4Ks-IN-2 in their investigations of this enigmatic but increasingly important lipid kinase.

References

• 1. PI(5)P Regulates Autophagosome Biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidylinositol-5-phosphate 4-kinases regulate cellular lipid metabolism by facilitating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Phosphatidylinositol-4-phosphate 5-kinase gamma is associated with cell-cell junction in A431 epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fragment-to-Lead Medicinal Chemistry Publications in 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Crucial Players for Inter-Organelle Communication: PI5P4Ks and Their Lipid Product PI-4,5-P2 Come to the Surface [frontiersin.org]
• 10. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets … [ouci.dntb.gov.ua]

The Role of PI5P4Kγ in the mTORC1 Signaling Pathway: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The mechanistic target of rapamycin (B549165) complex 1 (mTORC1) is a central regulator of cell growth, proliferation, and metabolism. Its activity is tightly controlled by a complex network of signaling pathways that respond to various cues, including nutrients and growth factors. Emerging evidence has identified Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ) as a critical component of the mTORC1 signaling network. This technical guide provides an in-depth analysis of the role of PI5P4Kγ in the mTORC1 pathway, detailing the molecular interactions, regulatory mechanisms, and a self-regulated feedback loop that maintains basal mTORC1 activity. This document summarizes key quantitative data, provides detailed experimental protocols for studying this interaction, and includes visualizations of the signaling pathways and experimental workflows.

Introduction to PI5P4Kγ and mTORC1

The mTORC1 signaling pathway is a master regulator of cellular anabolism. When activated, it promotes protein synthesis, lipid biogenesis, and nucleotide synthesis, while inhibiting catabolic processes like autophagy. mTORC1 responds to a variety of upstream signals, including growth factors, amino acids, and cellular energy status. A key mechanism of mTORC1 activation involves its recruitment to the lysosomal surface, where it can be activated by the small GTPase Rheb.[1][2]

PI5P4Kγ is a lipid kinase that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][3] While initially characterized for its role in phosphoinositide metabolism, recent studies have unveiled a crucial function for PI5P4Kγ in the regulation of mTORC1 signaling, particularly in maintaining basal activity during nutrient-deprived conditions.[1][3]

The PI5P4Kγ-mTORC1 Signaling Axis

PI5P4Kγ is not only a regulator of mTORC1 but also a direct substrate of the mTORC1 kinase. This interaction forms a sophisticated feedback loop that fine-tunes mTORC1 activity in response to cellular nutrient status.

PI5P4Kγ as a Positive Regulator of Basal mTORC1 Signaling

Under conditions of nutrient starvation, PI5P4Kγ plays a crucial role in maintaining a low level of mTORC1 activity. This basal signaling is essential for the cell to be primed for a rapid response once nutrients become available again.

• Knockdown of PI5P4Kγ impairs basal mTORC1 activity: Studies in various cell lines have demonstrated that the depletion of PI5P4Kγ leads to a significant reduction in the phosphorylation of canonical mTORC1 substrates, such as p70S6K and 4E-BP1, particularly under starvation conditions.[1] This indicates that PI5P4Kγ is necessary for maintaining basal mTORC1 signaling.

• Effect on Cell Mass: Consistent with its role in promoting mTORC1-driven protein synthesis, knockdown of PI5P4Kγ results in a reduction in cell size.[1] This phenotype is particularly evident in cells where mTORC1 is constitutively active, such as in Tsc2-deficient cells.[1]

PI5P4Kγ is a Direct Substrate of mTORC1

A key aspect of the PI5P4Kγ-mTORC1 interplay is the direct phosphorylation of PI5P4Kγ by mTORC1. This phosphorylation event is dependent on nutrient availability and mTORC1 activity.

• Identification of Phosphorylation Sites: Mass spectrometry analysis has identified two serine residues, Ser324 and Ser328, in the kinase insert region of PI5P4Kγ as mTORC1-dependent phosphorylation sites.[4]

• Rapamycin Sensitivity: The phosphorylation of PI5P4Kγ is sensitive to the mTORC1 inhibitor rapamycin, further confirming that mTORC1 is the responsible kinase.[4]

A Self-Regulated Feedback Loop

The dual role of PI5P4Kγ as both a regulator and a substrate of mTORC1 establishes a negative feedback loop.

• Activation Phase: In its unphosphorylated state, PI5P4Kγ promotes basal mTORC1 activity.[1][3]

• Feedback Inhibition: Upon nutrient stimulation and subsequent mTORC1 activation, mTORC1 phosphorylates PI5P4Kγ.[1][4]

• Attenuation of Signaling: Phosphorylated PI5P4Kγ is less effective at promoting mTORC1 activity. Overexpression of a phosphorylation-mimetic mutant of PI5P4Kγ decreases basal mTORC1 signaling, while a phosphorylation-defective mutant enhances it.[1][3]

This feedback mechanism ensures that mTORC1 activity is tightly regulated, preventing excessive signaling under nutrient-replete conditions and maintaining a poised state during starvation.

Subcellular Localization and Interaction with the mTORC1 Complex

The subcellular localization of PI5P4Kγ is dynamic and influenced by its phosphorylation state, which in turn affects its interaction with the mTORC1 complex.

• Localization of Unphosphorylated PI5P4Kγ: The unphosphorylated form of PI5P4Kγ is predominantly found in heavy microsomal vesicles associated with the Golgi apparatus.[1][3]

• Localization of Phosphorylated PI5P4Kγ: Upon phosphorylation by mTORC1, PI5P4Kγ enriches in light microsomal vesicles.[1][3]

• Interaction with Raptor: PI5P4Kγ physically associates with the mTORC1 complex through an interaction with the regulatory subunit Raptor.[5] This interaction is crucial for its phosphorylation by mTORC1.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on the role of PI5P4Kγ in mTORC1 signaling.

Parameter	Experimental Condition	Cell Line	Observation	Reference
Cell Mass (Forward Scatter)	shRNA knockdown of PI5P4Kγ in Tsc2-deficient cells	HeLa	Statistically significant reduction in cell mass (P=0.0475)	[1]
4E-BP1 Unphosphorylated Form	Amino acid starvation with Tsc2 and PI5P4Kγ knockdown vs. Tsc2 knockdown alone	HeLa	4-fold increase in unphosphorylated 4E-BP1	[1]
PI5P4Kγ Phosphorylation	Metabolic labeling with ³²P in Tsc2⁻/⁻ MEFs	MEF	Rapamycin treatment significantly reduces PI5P4Kγ phosphorylation	[4]
PI5P4Kγ-Raptor Interaction	Co-immunoprecipitation	Tsc2⁻/⁻ MEFs	Raptor immunoprecipitates contain both slow and fast migrating forms of myc-PI5P4Kγ	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the role of PI5P4Kγ in the mTORC1 signaling pathway.

In Vitro mTORC1 Kinase Assay

This protocol is adapted from established methods for measuring mTORC1 kinase activity using immunoprecipitated mTORC1 and a recombinant substrate.[6][7][8][9]

Materials:

• Cell lysis buffer (40 mM HEPES pH 7.4, 120 mM NaCl, 1 mM EDTA, 10 mM pyrophosphate, 10 mM β-glycerophosphate, 50 mM NaF, 1.5 mM Na₃VO₄, 0.3% CHAPS, and protease inhibitors)

• Kinase wash buffer (25 mM HEPES pH 7.4, 50 mM KCl, 10 mM MgCl₂, 10 mM MnCl₂)

• Kinase assay buffer (25 mM HEPES pH 7.4, 50 mM KCl, 10 mM MgCl₂, 10 mM MnCl₂, 100 µM ATP)

• Anti-mTOR or anti-Raptor antibody

• Protein A/G agarose (B213101) beads

• Recombinant GST-4E-BP1 or other mTORC1 substrate

• [γ-³²P]ATP

• SDS-PAGE reagents and Western blotting equipment

Procedure:

• Cell Lysis: Lyse cells in ice-cold cell lysis buffer.

• Immunoprecipitation: Incubate cell lysates with anti-mTOR or anti-Raptor antibody for 2-4 hours at 4°C, followed by incubation with protein A/G agarose beads for 1 hour.

• Washing: Wash the immunoprecipitates twice with lysis buffer and once with kinase wash buffer.

• Kinase Reaction: Resuspend the beads in kinase assay buffer containing recombinant substrate and [γ-³²P]ATP. Incubate at 30°C for 30 minutes.

• Termination: Stop the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Analysis: Resolve the proteins by SDS-PAGE, transfer to a PVDF membrane, and detect substrate phosphorylation by autoradiography.

Western Blotting for Phosphorylated mTORC1 Substrates

This protocol outlines the detection of phosphorylated p70S6K (Thr389) and 4E-BP1 (Thr37/46) by Western blotting.[10]

Materials:

• RIPA buffer with phosphatase and protease inhibitors

• Primary antibodies: anti-phospho-p70S6K (Thr389), anti-total p70S6K, anti-phospho-4E-BP1 (Thr37/46), anti-total 4E-BP1

• HRP-conjugated secondary antibody

• 5% BSA in TBST for blocking and antibody dilution

• ECL detection reagents

Procedure:

• Protein Extraction: Lyse cells in RIPA buffer.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibody diluted in 5% BSA/TBST overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using ECL reagents and an imaging system.

Subcellular Fractionation for Golgi and Microsomal Vesicles

This protocol is a general guideline for the separation of cellular organelles by differential centrifugation.[11][12][13][14][15]

Materials:

• Homogenization buffer (e.g., 0.25 M sucrose (B13894), 10 mM HEPES pH 7.4, 1 mM EDTA)

• Dounce homogenizer

• Ultracentrifuge

Procedure:

• Homogenization: Harvest cells and gently homogenize in ice-cold homogenization buffer using a Dounce homogenizer.

• Low-Speed Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes to pellet nuclei and unbroken cells.

• Medium-Speed Centrifugation: Centrifuge the supernatant at 10,000 x g for 20 minutes to pellet mitochondria.

• High-Speed Centrifugation (Microsomes): Centrifuge the resulting supernatant at 100,000 x g for 1 hour to pellet the total microsomal fraction (containing ER, Golgi, and other vesicles).

• Further Fractionation (Optional): The microsomal pellet can be further fractionated on a sucrose density gradient to separate heavy (Golgi-associated) and light microsomal vesicles.

Visualizations

Signaling Pathway Diagrams

Caption: PI5P4Kγ and mTORC1 form a self-regulated feedback loop.

Experimental Workflow Diagrams

Caption: Workflow for in vitro mTORC1 kinase assay.

Caption: Workflow for subcellular fractionation by differential centrifugation.

Conclusion and Future Directions

The discovery of PI5P4Kγ's role in the mTORC1 signaling pathway has added a new layer of complexity to our understanding of how this central metabolic regulator is controlled. The self-regulated feedback loop involving PI5P4Kγ provides a mechanism for maintaining basal mTORC1 activity during nutrient stress, a critical aspect of cellular homeostasis. For researchers and drug development professionals, this interaction presents a potential therapeutic target. Modulating the PI5P4Kγ-mTORC1 axis could offer novel strategies for diseases characterized by dysregulated mTORC1 signaling, such as cancer and metabolic disorders.

Future research should focus on:

• Elucidating the precise molecular mechanism by which unphosphorylated PI5P4Kγ promotes mTORC1 activity.

• Investigating the role of this feedback loop in different physiological and pathological contexts.

• Developing specific pharmacological inhibitors or activators of PI5P4Kγ to probe its therapeutic potential.

This technical guide serves as a comprehensive resource for understanding and investigating the intricate relationship between PI5P4Kγ and the mTORC1 signaling pathway.

References

• 1. PIP4kγ is a substrate for mTORC1 that maintains basal mTORC1 signaling during starvation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of mTORC1 by PI3K Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PIP4kγ is a substrate for mTORC1 that maintains basal mTORC1 signaling during starvation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. bio-protocol.org [bio-protocol.org]
• 7. en.bio-protocol.org [en.bio-protocol.org]
• 8. Regulation of mTOR Complex 1 (mTORC1) by Raptor Ser863 and Multisite Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ccrod.cancer.gov [ccrod.cancer.gov]
• 11. lubio.ch [lubio.ch]
• 12. uab.edu [uab.edu]
• 13. docs.abcam.com [docs.abcam.com]
• 14. researchgate.net [researchgate.net]
• 15. Protocol for Isolation of Golgi Vesicles from Human and Animal Hearts by Flotation through a Discontinuous Sucrose Gradient - PubMed [pubmed.ncbi.nlm.nih.gov]

The Chemical Probe PI5P4Ks-IN-2: A Technical Guide for the Study of PI5P4Kγ

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ), encoded by the PIP4K2C gene, is a lipid kinase that plays a crucial role in cellular signaling. It catalyzes the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key second messenger. Dysregulation of PI5P4Kγ has been implicated in a variety of diseases, including cancer and neurodegenerative disorders, making it an attractive target for therapeutic intervention. PI5P4Ks-IN-2 is a potent and selective chemical probe for PI5P4Kγ, enabling detailed investigation of its biological functions. This technical guide provides a comprehensive overview of PI5P4Ks-IN-2, including its biochemical and cellular properties, detailed experimental protocols for its use, and its application in dissecting PI5P4Kγ-mediated signaling pathways.

Data Presentation

Biochemical and Cellular Activity of PI5P4Ks-IN-2

The following tables summarize the key quantitative data for PI5P4Ks-IN-2, providing a clear comparison of its activity against PI5P4K isoforms and its cellular engagement.

Table 1: In Vitro Inhibitory Activity of PI5P4Ks-IN-2
Target	pIC50
PI5P4Kα	<4.3[1]
PI5P4Kβ	<4.6[1]
PI5P4Kγ	6.2[1]
PI5P4Kγ+	0.32[1]

Table 2: Binding Affinity of PI5P4Ks-IN-2
Target	Ki (nM)
PI5P4Kγ-WT	68[1]
PI5P4Kβ	>30,000[1]

Table 3: Cellular Target Engagement of PI5P4Ks-IN-2
Assay	Activity
Cellular Thermal Shift Assay	Submicromolar

Mechanism of Action and Selectivity

PI5P4Ks-IN-2 is a selective inhibitor of PI5P4Kγ.[1] It exhibits a non-ATP-competitive, allosteric binding mode, which contributes to its high selectivity over other PI5P4K isoforms and a broad panel of protein and lipid kinases.[1] A screening of PI5P4Ks-IN-2 at a concentration of 10 μM against 140 protein kinases and 15 lipid kinases demonstrated its high selectivity.[1]

Experimental Protocols

PI5P4Kγ ADP-Glo Kinase Assay

This protocol is adapted from established methods for measuring PI5P4K activity and is suitable for determining the IC50 of inhibitors like PI5P4Ks-IN-2.

Materials:

• Recombinant human PI5P4Kγ

• PI5P substrate

• ATP

• Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 200 mM NaCl, 1 mM MnCl2, 2 mM TCEP)

• ADP-Glo™ Kinase Assay kit (Promega)

• PI5P4Ks-IN-2

• 384-well white plates

Procedure:

• Prepare serial dilutions of PI5P4Ks-IN-2 in DMSO.

• In a 384-well plate, add the PI5P4Kγ enzyme, PI5P substrate, and PI5P4Ks-IN-2 at various concentrations in the kinase buffer.

• Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Km for PI5P4Kγ.

• Incubate the reaction at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of PI5P4Ks-IN-2 and determine the pIC50 value by fitting the data to a dose-response curve.

Cellular Thermal Shift Assay (CETSA)

This protocol is used to confirm the direct binding of PI5P4Ks-IN-2 to PI5P4Kγ in intact cells.

Materials:

• Cells expressing PI5P4Kγ (e.g., HEK293T cells)

• PI5P4Ks-IN-2

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Phosphate-buffered saline (PBS)

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies against PI5P4Kγ and a loading control)

Procedure:

• Culture cells to the desired confluency.

• Treat the cells with various concentrations of PI5P4Ks-IN-2 or vehicle (DMSO) for a specified time (e.g., 1 hour).

• Harvest the cells, wash with PBS, and resuspend in a small volume of lysis buffer.

• Divide the cell lysate into aliquots for each temperature point.

• Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Centrifuge the samples at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Carefully collect the supernatant, which contains the soluble protein fraction.

• Analyze the amount of soluble PI5P4Kγ in each sample by Western blotting.

• Quantify the band intensities and plot the fraction of soluble PI5P4Kγ as a function of temperature for each treatment condition. A shift in the melting curve to a higher temperature in the presence of PI5P4Ks-IN-2 indicates target engagement.

Western Blot Analysis of mTORC1 Signaling

This protocol allows for the investigation of the effect of PI5P4Kγ inhibition by PI5P4Ks-IN-2 on the mTORC1 signaling pathway.

Materials:

• Cells of interest (e.g., cancer cell lines)

• PI5P4Ks-IN-2

• Cell lysis buffer

• Antibodies: phospho-p70S6K (Thr389), total p70S6K, phospho-4E-BP1 (Thr37/46), total 4E-BP1, and a loading control (e.g., β-actin or GAPDH).

Procedure:

• Plate cells and allow them to adhere.

• Treat the cells with various concentrations of PI5P4Ks-IN-2 for the desired time.

• Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Perform SDS-PAGE and Western blotting with the specified antibodies.

• Detect the protein bands using an appropriate detection method (e.g., chemiluminescence).

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. A decrease in the phosphorylation of p70S6K and 4E-BP1 indicates inhibition of mTORC1 signaling.

Mandatory Visualizations

Signaling Pathways

Experimental and Logical Workflows

References

• 1. medchemexpress.com [medchemexpress.com]

Investigating the scaffolding function of PI5P4K gamma

An In-depth Technical Guide on the Scaffolding Function of Phosphatidylinositol 5-Phosphate 4-Kinase Gamma (PI5P4Kγ)

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ), encoded by the PIP4K2C gene, is the most enigmatic of the three PI5P4K isoforms. While its canonical role is to phosphorylate phosphatidylinositol 5-phosphate (PI-5-P) to generate phosphatidylinositol 4,5-bisphosphate (PI-4,5-P₂), it exhibits remarkably low intrinsic kinase activity compared to its α and β counterparts.[1][2] This observation has pivoted research towards its non-catalytic, or "scaffolding," functions, where it acts as a molecular platform to assemble signaling complexes and regulate cellular processes independent of its enzymatic activity. This guide elucidates the known scaffolding functions of PI5P4Kγ, detailing its role in critical signaling pathways, its impact on cellular physiology, and the experimental methodologies used to investigate these non-canonical roles. Understanding these scaffolding functions is paramount for developing targeted therapeutics, as they may offer novel strategies for treating a range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions.[3][4][5]

The Rationale for a Scaffolding Function: Minimal Kinase Activity

The primary evidence for PI5P4Kγ's scaffolding role stems from the significant disparity in enzymatic activity among the PI5P4K isoforms. While PI5P4Kα is a highly active enzyme, PI5P4Kγ displays very little ability to convert PI-5-P to PI-4,5-P₂ in vitro.[1][6] Despite this, it is involved in numerous critical cellular processes, suggesting that its importance lies beyond its catalytic output.[3] Studies have shown that while the intrinsic ATPase activities of the three isoforms are quite similar, differences in their G-loop regions are largely responsible for the wide variance in their lipid kinase activity.[7] This has led to the hypothesis that PI5P4Kγ primarily functions as an adaptor or scaffold protein, a role that is increasingly supported by experimental evidence.[3][4][8]

Quantitative Comparison of PI5P4K Isoform Kinase Activity

The following table summarizes the kinetic parameters for the human PI5P4K isoforms, highlighting the significantly lower catalytic efficiency of PI5P4Kγ.

Isoform	Km (μM ATP)	kcat (s⁻¹)
PI5P4Kα	3.94	1.05 × 10⁻²
PI5P4Kβ	67.05	9.55 × 10⁻⁵
PI5P4Kγ	94.18	5.72 × 10⁻⁶
(Data sourced from Clarke et al., 2013, as presented in ResearchGate)[7]

Scaffolding Roles of PI5P4Kγ in Cellular Signaling

PI5P4Kγ has been shown to act as a scaffold in several key signaling pathways, modulating their activity through protein-protein interactions.

The mTORC1 Signaling Pathway

PI5P4Kγ is integrated into the mammalian target of rapamycin (B549165) complex 1 (mTORC1) signaling network through a regulatory feedback loop. It is a direct substrate of mTORC1 and, in turn, helps maintain basal mTORC1 signaling during starvation.[3][9] Knockdown of PI5P4Kγ inhibits the nutrient-independent activation of mTORC1.[9] Mechanistically, PI5P4Kγ associates with the mTORC1 complex, and its phosphorylation state dictates its subcellular localization and its ability to regulate mTORC1.[9] The unphosphorylated form of PI5P4Kγ enhances mTORC1 signaling, suggesting a dynamic scaffolding role that is modulated by its phosphorylation status.[9]

Caption: PI5P4Kγ and mTORC1 form a feedback loop.

Autophagy Regulation

PI5P4Kγ plays a complex role in autophagy. It localizes to autophagosomes, and its depletion can lead to an increase in autophagosome formation, suggesting that its function (whether catalytic or scaffolding) attenuates autophagosome biogenesis.[10][11] Some studies propose that the family of PI5P4K enzymes, including gamma, are required for the fusion of autophagosomes with lysosomes, a critical step for autophagic clearance.[12][13][14] This dual role in both formation and clearance suggests a complex regulatory function, potentially acting as a scaffold to recruit other autophagy-related (Atg) proteins or fusion machinery.

Caption: PI5P4Kγ localizes to autophagosomes to regulate fusion.

Other Signaling Interactions

• PI4P5K Inhibition: PI5P4Kγ can form an inactive hetero-tetramer with Phosphatidylinositol 4-Phosphate 5-Kinase (PI4P5K), thereby suppressing its activity. This is a direct example of a scaffolding function where PI5P4Kγ sequesters another enzyme to regulate PI-4,5-P₂ synthesis.[3]

• Notch Pathway: It positively regulates the Notch signaling pathway by promoting the recycling of the Notch receptor, a function likely mediated by scaffolding proteins involved in endosomal trafficking.[3]

• Hippo Pathway: Recent evidence connects PI5P4K activity to the Hippo pathway, a major regulator of organ size and a pathway frequently dysregulated in cancer. The core Hippo kinases MST1 and MST2 have been found to inhibit PI5P4K activity.[15] This suggests PI5P4Kγ could be a downstream effector or a regulatory node scaffolded by Hippo pathway components.[15]

• Mitotic Spindle Assembly: PI5P4Kγ is essential for the stability of mitotic spindle microtubules, and its deletion leads to spindle defects.[3] This points to a scaffolding role in anchoring or organizing microtubule-associated proteins at the spindle.

Cellular and Physiological Roles

The scaffolding functions of PI5P4Kγ have significant consequences for cellular and organismal physiology.

• Epithelial Cell Polarity: In kidney epithelial cells, PI5P4Kγ is crucial for the proper translocation of Na+/K+-ATPase to the plasma membrane and the maintenance of cell polarity.[16][17] Knockdown of PI5P4Kγ disrupts these processes, an effect that can be mimicked by specific inhibitors targeting its putative lipid-binding site, suggesting a scaffolding rather than a catalytic role.[16][18]

• Immune Regulation: Deletion of PI5P4Kγ in mice leads to immune hyperactivation in aged animals, including elevated proinflammatory cytokines and an increased abundance of T cells.[3][5] This implicates PI5P4Kγ as a scaffold in immune signaling pathways that maintain tolerance.

• Skeletal Development: Conditional knockout of Pip5k1c in mesenchymal stem cells results in osteopenia in adult mice due to impaired bone remodeling, indicating a role in skeletal homeostasis.[19]

Methodologies for Investigating Scaffolding Functions

Dissecting the non-catalytic functions of PI5P4Kγ requires specific experimental approaches that can distinguish scaffolding from kinase activity.

Key Experimental Protocols

• Co-Immunoprecipitation (Co-IP): This is a foundational technique to identify interacting partners.

  • Objective: To demonstrate a physical association between PI5P4Kγ and a protein of interest (e.g., Raptor in the mTORC1 complex).[9]

  • Methodology:

    • Express an epitope-tagged version of PI5P4Kγ (e.g., myc-PI5P4Kγ) in a suitable cell line (e.g., Tsc2-/- MEFs for mTORC1 studies).[9]

    • Lyse the cells under conditions that preserve protein-protein interactions.

    • Incubate the cell lysate with an antibody against the suspected interacting partner (e.g., anti-Raptor).[9]

    • Use protein A/G beads to pull down the antibody-protein complex.

    • Wash the beads to remove non-specific binders.

    • Elute the proteins and analyze by Western blotting using an antibody against the epitope tag (e.g., anti-myc) to detect co-precipitated PI5P4Kγ.[9]

• Site-Directed Mutagenesis: To ablate kinase activity while preserving the protein structure for scaffolding.

  • Objective: To create a "kinase-dead" mutant of PI5P4Kγ that can be used in functional assays to see if the scaffolding function is retained.

  • Methodology:

    • Identify a critical residue in the ATP-binding or catalytic site (e.g., D280K mutation).[20]

    • Use a commercial kit to introduce the point mutation into the PI5P4Kγ expression plasmid.

    • Sequence the plasmid to confirm the mutation.

    • Express the kinase-dead protein and validate the loss of kinase activity using an in vitro kinase assay.

    • Use this mutant in cellular assays (e.g., rescue experiments in knockdown cells) to assess its ability to perform scaffolding functions.

• Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): To map protein interaction surfaces and conformational changes.

  • Objective: To identify the binding site of a small molecule or interacting protein on PI5P4Kγ. This was used to show that the specific inhibitor NIH-12848 binds to the putative PI-5-P binding site, not the ATP pocket.[16]

  • Methodology:

    • Incubate purified PI5P4Kγ protein in D₂O buffer, with and without the binding partner (e.g., inhibitor NIH-12848).[16]

    • The protein's backbone amide hydrogens will exchange with deuterium (B1214612) at a rate dependent on their solvent accessibility.

    • At various time points, quench the exchange reaction by lowering the pH and temperature.

    • Digest the protein into peptides using pepsin.

    • Analyze the peptides by mass spectrometry to measure the degree of deuterium incorporation.

    • Regions that show reduced deuterium uptake in the presence of the binding partner represent interaction sites.[16]

• PROTAC-mediated Degradation: To study the effects of protein loss versus enzyme inhibition.

  • Objective: To selectively degrade the PI5P4Kγ protein and observe the resulting phenotype, which can help differentiate between catalytic and scaffolding roles. A selective degrader, JWZ-1–80, has been developed for this purpose.[3][4]

  • Methodology:

    • Synthesize or obtain a Proteolysis-Targeting Chimera (PROTAC) specific for PI5P4Kγ. The PROTAC consists of a ligand that binds PI5P4Kγ, a linker, and a ligand that recruits an E3 ubiquitin ligase.[4]

    • Treat cultured cells with the PROTAC at various concentrations and time points.

    • Harvest cell lysates and perform Western blotting with an anti-PI5P4Kγ antibody to quantify the extent of protein degradation.

    • Perform functional assays on the treated cells to assess the phenotypic consequences of PI5P4Kγ loss.

Caption: Workflow for investigating PI5P4Kγ scaffolding functions.

Conclusion and Future Directions

The body of evidence strongly supports the role of PI5P4Kγ as a critical cellular scaffold. Its minimal kinase activity, coupled with its involvement in diverse signaling pathways and cellular processes, underscores the importance of its non-catalytic functions. For drug development professionals, this presents a unique opportunity. Targeting the scaffolding function of PI5P4Kγ, for instance by developing molecules that disrupt specific protein-protein interactions rather than inhibiting the inactive catalytic site, could lead to highly selective therapeutics with novel mechanisms of action.

Future research should focus on:

• Unbiased Proteomics: Systematically identifying the complete interactome of PI5P4Kγ in different cellular contexts to uncover new scaffolding roles.

• Structural Biology: Determining the high-resolution structures of PI5P4Kγ in complex with its binding partners to understand the molecular basis of its scaffolding function.

• Development of Scaffolding-Specific Modulators: Designing small molecules or biologics that specifically block key protein-protein interactions mediated by PI5P4Kγ, providing powerful tools for research and potential therapeutic leads.

By shifting focus from its enzymatic activity to its role as a molecular organizer, the scientific community can unlock the full potential of PI5P4Kγ as a biological regulator and a therapeutic target.

References

• 1. pnas.org [pnas.org]
• 2. Phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ), a lipid signalling enigma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of potent and selective degraders of PI5P4Kγ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological inhibition of PI5P4Kα/β disrupts cell energy metabolism and selectively kills p53-null tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. PIP4kγ is a substrate for mTORC1 that maintains basal mTORC1 signaling during starvation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PI(5)P Regulates Autophagosome Biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. frontiersin.org [frontiersin.org]
• 12. Phosphatidylinositol-5-phosphate 4-kinases regulate cellular lipid metabolism by facilitating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phosphatidylinositol-5-Phosphate 4-Kinases Regulate Cellular Lipid Metabolism By Facilitating Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. oncologynews.com.au [oncologynews.com.au]
• 16. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets … [ouci.dntb.gov.ua]
• 18. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Loss of phosphatidylinositol-4-phosphate 5-kinase type-1 gamma (Pip5k1c) in mesenchymal stem cells leads to osteopenia by impairing bone remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Evolutionarily conserved structural changes in phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) isoforms are responsible for differences in enzyme activity and localization - PMC [pmc.ncbi.nlm.nih.gov]

PI5P4Ks-IN-2: A Technical Guide to its Role in Autophagy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of PI5P4Ks-IN-2, a small molecule inhibitor of the Phosphatidylinositol 5-Phosphate 4-Kinase (PI5P4K) family, and its potential effects on the cellular process of autophagy. While direct experimental evidence for PI5P4Ks-IN-2 in autophagy is emerging, this document synthesizes the known inhibitory profile of the compound with the established role of PI5P4K enzymes in regulating autophagic flux. We present quantitative data for PI5P4Ks-IN-2, detail the key signaling pathways involved, and provide standardized experimental protocols for researchers to investigate its effects on autophagy.

Introduction to PI5P4Ks and Autophagy

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that phosphorylate phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). There are three main isoforms: PI5P4Kα, PI5P4Kβ, and PI5P4Kγ. These enzymes are crucial for various cellular processes, including signal transduction, membrane trafficking, and metabolic regulation.

Autophagy is a fundamental catabolic process whereby cells degrade and recycle their own components. This process is essential for maintaining cellular homeostasis, responding to stress, and eliminating damaged organelles and misfolded proteins. A key step in autophagy is the fusion of autophagosomes with lysosomes to form autolysosomes, where the degradation of engulfed material occurs.

Recent studies have revealed a critical role for PI5P4Ks in the regulation of autophagy. Specifically, the inhibition of PI5P4Kα and PI5P4Kβ has been shown to impair the fusion of autophagosomes with lysosomes, leading to an accumulation of autophagic vesicles.[1] This disruption in autophagic flux can induce metabolic stress and has implications for various diseases, including cancer and neurodegenerative disorders.[1][2]

PI5P4Ks-IN-2: A Potent PI5P4K Inhibitor

PI5P4Ks-IN-2 is a small molecule inhibitor that targets the PI5P4K family of enzymes. Its inhibitory activity against the different isoforms has been characterized, making it a valuable tool for studying the cellular functions of these kinases.

Quantitative Data: Inhibitory Potency of PI5P4Ks-IN-2

The following table summarizes the in vitro inhibitory potency of PI5P4Ks-IN-2 against the human PI5P4K isoforms.

Isoform	pIC50	IC50 (µM)
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	-
PI5P4Kγ	6.2	-
PI5P4Kγ+	-	0.32[3]

Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency. Data sourced from chemical supplier datasheets.[3][4][5][6]

The Role of PI5P4K Inhibition in Autophagy: Signaling Pathways

Inhibition of PI5P4K, particularly the α and β isoforms, disrupts the late stages of autophagy. The primary mechanism involves the impairment of autophagosome-lysosome fusion. This leads to a buildup of autophagosomes that cannot be cleared, ultimately causing cellular stress.

This disruption of autophagy flux is linked to the mTORC1 signaling pathway. Under normal conditions, mTORC1 is a negative regulator of autophagy. Inhibition of PI5P4K can lead to a decrease in mTORC1 activity, which in turn promotes the nuclear translocation of Transcription Factor EB (TFEB).[7] TFEB is a master regulator of lysosomal biogenesis and autophagy-related gene expression. The resulting cellular state is an accumulation of immature autophagic vesicles and an upregulation of lysosomal and autophagic gene programs.[7]

Signaling Pathway Diagram

Caption: PI5P4K inhibition disrupts autophagy and activates TFEB.

Experimental Protocols for Assessing the Effects of PI5P4Ks-IN-2 on Autophagy

The following protocols describe standard methods to investigate the impact of PI5P4Ks-IN-2 on autophagy in a cellular context.

Experimental Workflow Diagram

Caption: Workflow for assessing PI5P4Ks-IN-2's effect on autophagy.

Western Blotting for LC3 and p62

This method is used to quantify the levels of key autophagy marker proteins. An increase in the lipidated form of LC3 (LC3-II) and an accumulation of the autophagy substrate p62 (SQSTM1) are indicative of autophagy inhibition.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels (15% for LC3, 10% for p62)

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-LC3B, Mouse anti-p62, Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Cell Lysis: After treatment with PI5P4Ks-IN-2, wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Load equal amounts of protein onto the SDS-PAGE gels.

• Protein Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify band intensities and normalize LC3-II and p62 levels to the loading control.

Immunofluorescence for LC3 Puncta and LAMP1 Co-localization

This technique visualizes the accumulation of autophagosomes (LC3 puncta) and their co-localization with lysosomes (LAMP1-positive vesicles). A lack of co-localization despite an increase in LC3 puncta suggests a defect in autophagosome-lysosome fusion.

Materials:

• Cells grown on coverslips

• 4% paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibodies: Rabbit anti-LC3B, Mouse anti-LAMP1

• Fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 anti-rabbit, Alexa Fluor 594 anti-mouse)

• DAPI for nuclear staining

• Antifade mounting medium

• Confocal microscope

Protocol:

• Fixation: After treatment, wash cells with PBS and fix with 4% PFA for 15 minutes.

• Permeabilization: Wash with PBS and permeabilize for 10 minutes.

• Blocking: Wash and block for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with primary antibodies for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Antibody Incubation: Wash and incubate with fluorescently-labeled secondary antibodies for 1 hour in the dark.

• Staining and Mounting: Wash, stain nuclei with DAPI, and mount coverslips onto slides with antifade medium.

• Imaging and Analysis: Acquire images using a confocal microscope. Quantify the number of LC3 puncta per cell and analyze the co-localization between LC3 and LAMP1 signals using appropriate software.

Conclusion and Future Directions

PI5P4Ks-IN-2 is a valuable chemical probe for elucidating the roles of PI5P4K enzymes in cellular physiology and disease. Based on the established function of PI5P4Kα and PI5P4Kβ in autophagy, it is hypothesized that PI5P4Ks-IN-2 will disrupt autophagic flux by inhibiting autophagosome-lysosome fusion. The experimental protocols detailed in this guide provide a framework for researchers to test this hypothesis and further characterize the effects of this compound. Future studies should focus on confirming the on-target effects of PI5P4Ks-IN-2 in cellular autophagy assays and exploring its therapeutic potential in autophagy-dependent diseases.

Disclaimer: This document is intended for research purposes only. The information regarding the effects of PI5P4Ks-IN-2 on autophagy is based on the known functions of its target enzymes. Direct experimental validation is required.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. amsbio.com [amsbio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. tebubio.com [tebubio.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Phosphatidylinositol-5-phosphate 4-kinases regulate cellular lipid metabolism by facilitating autophagy - PMC [pmc.ncbi.nlm.nih.gov]

PI5P4K Gamma: A Promising Therapeutic Target in Neurodegenerative Disease

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ), an isoform of the PI5P4K family, has emerged as a compelling therapeutic target for neurodegenerative diseases, most notably Huntington's disease. While possessing intrinsically low kinase activity, PI5P4Kγ plays a crucial role in cellular signaling, particularly in the regulation of autophagy—a key cellular process for clearing aggregated proteins that are a hallmark of many neurodegenerative conditions. This technical guide provides a comprehensive overview of PI5P4Kγ, its role in disease, the signaling pathways it modulates, and the methodologies to study its function, intended for researchers, scientists, and drug development professionals.

Introduction to PI5P4K Gamma

The phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1] In mammals, this family consists of three isoforms: α, β, and γ, encoded by the genes PIP4K2A, PIP4K2B, and PIP4K2C, respectively.[1] While PI5P4Kα and β have well-defined roles in various cellular processes, PI5P4Kγ has distinct expression patterns and has been implicated in pathological functions related to cancer and neurodegenerative diseases.[1]

A unique characteristic of PI5P4Kγ is its very low intrinsic kinase activity.[1][2] This has led to the proposal that its primary function may not be catalytic, but rather as a scaffold protein that can, for instance, inhibit the activity of other kinases like PI4P5Ks.[1] This scaffolding function provides a unique rationale for therapeutic intervention, including the development of selective degraders.[1]

Role in Neurodegenerative Disease: A Focus on Huntington's Disease

Huntington's disease is an autosomal dominant neurodegenerative disorder caused by a CAG trinucleotide repeat expansion in the huntingtin gene (HTT), leading to the production of mutant huntingtin protein (mHtt).[3][4] A key pathological feature of Huntington's is the accumulation and aggregation of mHtt, which is toxic to neurons.

PI5P4Kγ has been identified as a promising therapeutic target for Huntington's disease.[3][4] Genetic knockdown or pharmacological inhibition of PI5P4Kγ has been shown to reduce levels of mHtt in patient-derived fibroblasts and neuronal models.[3][4] This effect is primarily attributed to the enhancement of autophagy, a cellular process responsible for the degradation of aggregated proteins.[3][4] By inhibiting PI5P4Kγ, the cellular machinery for clearing toxic mHtt aggregates is upregulated, thereby mitigating its pathological effects.[3][4]

Signaling Pathways and Molecular Mechanisms

The therapeutic potential of targeting PI5P4Kγ in neurodegenerative disease is rooted in its role within key cellular signaling pathways that regulate protein homeostasis.

PI5P4Kγ and Autophagy Regulation

Inhibition of PI5P4Kγ has been demonstrated to increase autophagic flux.[5] This is a critical mechanism for clearing the mutant huntingtin protein aggregates that are central to the pathology of Huntington's disease.[3][4] The enhancement of autophagy provides a direct link between targeting PI5P4Kγ and alleviating the cellular toxicity associated with this and potentially other neurodegenerative disorders characterized by protein aggregation.

Interaction with the mTORC1 Signaling Pathway

PI5P4Kγ is a substrate of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1), a central regulator of cell growth and metabolism.[6] In a feedback loop, PI5P4Kγ, in turn, negatively regulates mTORC1 activity, particularly under starvation conditions.[6] This interaction is crucial for maintaining a low and tightly controlled level of mTORC1 activation during periods of cellular stress.[6] Inhibition of PI5P4Kγ can, therefore, influence mTORC1 signaling, which is a key pathway in the regulation of autophagy.

Scaffolding Function

Beyond its kinase activity, PI5P4Kγ is proposed to have a scaffolding function, potentially by inhibiting PI4P5Ks.[1] This non-catalytic role presents an alternative therapeutic strategy. The development of molecules that disrupt these protein-protein interactions, or selective degraders like PROTACs, could offer a highly specific means of modulating PI5P4Kγ's function without affecting its kinase activity, which is already inherently low.[1]

PI5P4Kγ signaling in neurodegeneration.

Quantitative Data on PI5P4K Gamma Inhibitors and Degraders

A growing number of small molecules targeting PI5P4Kγ have been developed and characterized. These compounds exhibit varying degrees of potency and selectivity across the PI5P4K isoforms. The following table summarizes key quantitative data for prominent inhibitors and degraders.

Compound Name	Target(s)	IC50 / Kd / DC50	Notes
NCT-504	PI5P4Kγ	IC50: 15.8 µM (in vitro kinase assay)[5]	Selective allosteric inhibitor. Weakly inhibits PI5P4Kα and does not inhibit PI5P4Kβ at 50 µM.[5]
NIH-12848	PI5P4Kγ	IC50: 2–3 µM (radiometric assay)[5]	Highly selective, non-ATP-competitive inhibitor. Does not inhibit PI5P4Kα or PI5P4Kβ at concentrations up to 100 µM.[5]
THZ-P1-2	pan-PI5P4K	IC50 (PI5P4Kα): ~0.87-3.95 µM in cell lines[7]	Covalent inhibitor targeting a disordered loop in all three isoforms.[8]
JWZ-1-80	PI5P4Kγ	DC50: ~500 nM (in Molt4 cells)[7]	A selective PROTAC-based degrader of PI5P4Kγ.[1]
ARUK2001607	PI5P4Kγ	Kd: 7.1 nM[9]	Highly selective inhibitor.[9]
Compound 40 (from Development of Selective PI5P4Kγ Inhibitors)	PI5P4Kγ	Kd: 68 nM (PI5P4Kγ-WT); IC50: >30,000 nM (PI5P4Kα); Kd: >30,000 nM (PI5P4Kβ)[5]	Shows good potency and selectivity.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of PI5P4Kγ as a therapeutic target.

In Vitro PI5P4K Gamma Kinase Assay (ADP-Glo™ Format)

This protocol describes a common method for measuring the kinase activity of PI5P4Kγ in vitro.

Workflow for an in vitro PI5P4Kγ kinase assay.

Materials:

• Recombinant PI5P4Kγ enzyme

• D-myo-Phosphatidylinositol 5-phosphate (PI5P) substrate

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP solution

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (inhibitors) dissolved in DMSO

• 384-well white assay plates

Procedure:

• Prepare the kinase reaction mixture by adding PI5P4Kγ enzyme, PI5P substrate, and kinase buffer to the wells of a 384-well plate.

• Add the test compound at various concentrations or DMSO as a vehicle control.

• Initiate the kinase reaction by adding a solution of ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent and incubating for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert the generated ADP to ATP and to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Immunofluorescence Staining for Autophagy Markers (LC3 and p62)

This protocol outlines the steps for visualizing and quantifying autophagy in cultured cells.

Workflow for immunofluorescence analysis of autophagy.

Materials:

• Cultured cells (e.g., HeLa, SH-SY5Y) grown on glass coverslips

• Test compound (PI5P4Kγ inhibitor)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibodies: Rabbit anti-LC3 and Mouse anti-p62

• Fluorescently-labeled secondary antibodies: Goat anti-Rabbit IgG (Alexa Fluor 488) and Goat anti-Mouse IgG (Alexa Fluor 594)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

Procedure:

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with the PI5P4Kγ inhibitor or vehicle control for the desired time.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash the cells three times with PBS.

• Block non-specific antibody binding by incubating with Blocking Buffer for 1 hour at room temperature.

• Incubate the cells with primary antibodies against LC3 and p62 diluted in Blocking Buffer overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate the cells with fluorescently-labeled secondary antibodies diluted in Blocking Buffer for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips onto glass slides using mounting medium.

• Acquire images using a fluorescence or confocal microscope.

• Quantify the number of LC3 puncta per cell and the intensity of p62 staining using image analysis software.

Subcellular Fractionation and Western Blot for TFEB Nuclear Translocation

This protocol describes how to separate cytoplasmic and nuclear fractions to assess the translocation of the transcription factor TFEB to the nucleus.

Materials:

• Cultured cells treated with a PI5P4Kγ inhibitor or vehicle

• Cell Scraper

• Cytoplasmic Extraction Buffer (e.g., 10 mM HEPES, 10 mM KCl, 0.1 mM EDTA, 0.1 mM EGTA, 1 mM DTT, with protease inhibitors)

• Nuclear Extraction Buffer (e.g., 20 mM HEPES, 0.4 M NaCl, 1 mM EDTA, 1 mM EGTA, 1 mM DTT, with protease inhibitors)

• Dounce homogenizer

• Microcentrifuge

• Reagents and equipment for SDS-PAGE and Western blotting

• Primary antibodies: Rabbit anti-TFEB, Mouse anti-GAPDH (cytoplasmic marker), Rabbit anti-Lamin B1 (nuclear marker)

• HRP-conjugated secondary antibodies

Procedure:

• Harvest treated cells by scraping and transfer to a microcentrifuge tube.

• Centrifuge at 500 x g for 5 minutes at 4°C and discard the supernatant.

• Resuspend the cell pellet in ice-cold Cytoplasmic Extraction Buffer and incubate on ice for 15 minutes.

• Lyse the cells by passing the suspension through a 27-gauge needle 10-20 times or by using a Dounce homogenizer.

• Centrifuge the lysate at 720 x g for 5 minutes at 4°C to pellet the nuclei.

• Collect the supernatant, which contains the cytoplasmic fraction.

• Wash the nuclear pellet with Cytoplasmic Extraction Buffer and centrifuge again.

• Resuspend the nuclear pellet in ice-cold Nuclear Extraction Buffer and incubate on ice for 30 minutes with intermittent vortexing.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant, which contains the nuclear fraction.

• Determine the protein concentration of both the cytoplasmic and nuclear fractions.

• Perform SDS-PAGE and Western blotting with equal amounts of protein from each fraction.

• Probe the membrane with antibodies against TFEB, GAPDH, and Lamin B1 to assess the subcellular localization of TFEB and the purity of the fractions.

Conclusion and Future Directions

PI5P4Kγ represents a novel and promising therapeutic target for neurodegenerative diseases, particularly those characterized by the accumulation of toxic protein aggregates. Its unique mode of action, involving the regulation of autophagy and a potential scaffolding function, offers multiple avenues for therapeutic intervention. The development of potent and selective inhibitors and degraders of PI5P4Kγ is a rapidly advancing field. Future research should focus on further elucidating the precise molecular mechanisms of PI5P4Kγ's function in different neuronal cell types, validating its therapeutic potential in a wider range of neurodegenerative disease models, and advancing the development of clinically viable drug candidates. The methodologies and data presented in this guide provide a solid foundation for researchers and drug developers to contribute to this exciting area of neuroscience.

References

• 1. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ), a lipid signalling enigma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein | eLife [elifesciences.org]
• 4. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. PIP4kγ is a substrate for mTORC1 that maintains basal mTORC1 signaling during starvation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Unraveling the Substrate Specificity of PI5P4K Gamma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the substrate specificity of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ). A member of the PI5P4K family, PI5P4Kγ is a lipid kinase that plays a crucial role in various cellular signaling pathways. Despite its importance, it is characterized by remarkably low intrinsic kinase activity compared to its isoforms, suggesting complex regulatory mechanisms and potential scaffolding functions. This document consolidates current knowledge on its substrate kinetics, details the experimental protocols used for its characterization, and visualizes its context within cellular signaling.

Quantitative Analysis of Substrate Specificity

The enzymatic activity of the three PI5P4K isoforms (α, β, and γ) reveals significant differences in their kinetic parameters. PI5P4Kγ displays a substantially lower turnover rate compared to the α and β isoforms, marking it as an enzyme with very low catalytic efficiency. The primary substrate for PI5P4Kγ is Phosphatidylinositol 5-phosphate (PI-5-P), which it phosphorylates at the 4-position of the inositol (B14025) ring to generate Phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂).[1][2]

Below is a summary of the kinetic parameters for the human PI5P4K isoforms, highlighting the distinct nature of PI5P4Kγ.

Isoform	Km (ATP, μM)	kcat (s⁻¹)	Reference
PI5P4Kα	3.94	1.05 × 10⁻²	[3]
PI5P4Kβ	67.05	9.55 × 10⁻⁵	[3]
PI5P4Kγ	94.18	5.72 × 10⁻⁶	[3]

Core Signaling Pathways Involving PI5P4K Gamma

PI5P4Kγ is implicated in a number of critical cellular signaling pathways, where its role may extend beyond simple substrate phosphorylation to include protein-protein interactions and scaffolding. Its distinct expression patterns and functions make it a potential therapeutic target in cancer and neurodegenerative diseases.[1]

PI5P4Kγ in mTORC1 Regulation

PI5P4Kγ is a substrate for mTORC1 and, in a negative feedback loop, it negatively regulates mTORC1 activity. This regulation is particularly important under starvation conditions, where reduced PI5P4Kγ activity is linked to the initiation of autophagy.[1][4]

PI5P4Kγ and mTORC1 negative feedback loop.

PI5P4Kγ in the Notch Signaling Pathway

PI5P4Kγ positively influences the Notch signaling pathway. It achieves this by promoting the recycling of the Notch receptor, thereby ensuring the proper propagation of the signal.[1]

PI5P4Kγ positively regulates Notch signaling.

Detailed Experimental Protocols

The characterization of PI5P4Kγ's activity and specificity relies on a variety of robust biochemical and cell-based assays.

In Vitro Radiometric Kinase Assay

This classic method directly measures the incorporation of a radiolabeled phosphate (B84403) group from ATP onto the lipid substrate.

Principle: Recombinant PI5P4Kγ is incubated with its lipid substrate, PI-5-P, and [γ-³²P]ATP. The reaction is stopped, and the lipids are extracted. The phosphorylated product, [³²P]PI(4,5)P₂, is then separated from the unreacted [γ-³²P]ATP and other lipids using thin-layer chromatography (TLC). The amount of radioactivity incorporated into the product spot is quantified to determine enzyme activity.[5]

Detailed Methodology:

• Substrate Preparation: Prepare lipid substrate micelles containing PI-5-P (e.g., 6 μM) in a kinase buffer (e.g., 50 mM Tris/HCl, pH 7.4, 10 mM MgCl₂, 80 mM KCl, 2 mM EGTA) by sonication.[5]

• Reaction Mixture: In a final volume of 200 μL, combine the recombinant PI5P4Kγ enzyme, the PI-5-P micelles, and 10 μCi of [γ-³²P]ATP.[5]

• Incubation: Incubate the reaction mixture for a defined period (e.g., 10–30 minutes) at 30°C.[5]

• Reaction Termination and Lipid Extraction: Stop the reaction by adding a mixture of chloroform/methanol/HCl. Vortex and centrifuge to separate the phases. The lower organic phase, containing the lipids, is collected.

• Thin-Layer Chromatography (TLC): Spot the extracted lipids onto a silica (B1680970) TLC plate. Develop the plate using an appropriate solvent system (e.g., chloroform/acetone/methanol/acetic acid/water).

• Detection and Quantification: Expose the dried TLC plate to a phosphor screen or X-ray film. The spot corresponding to PI(4,5)P₂ is identified and the radioactivity is quantified using a phosphorimager or densitometry.

Workflow for the radiometric PI5P4Kγ kinase assay.

Homogeneous Bioluminescence-Based Kinase Assay (ADP-Glo™)

This high-throughput-compatible assay measures the production of ADP, a universal product of kinase reactions, by coupling it to a light-emitting luciferase reaction.

Principle: The PI5P4Kγ reaction is performed, generating ADP. In a subsequent step, the remaining ATP is depleted. Then, a reagent is added to convert the ADP back to ATP, which is then used by a luciferase to produce light. The luminescence signal is directly proportional to the amount of ADP produced and thus to the kinase activity.[6][7]

Detailed Methodology:

• Lipid Substrate Preparation: A DMSO-based method is often used for high-throughput screening. D-myo-phosphatidylinositol 5-phosphate diC16 (PI-5-P) and a carrier lipid like 1,2-dipalmitoyl-sn-glycero-3-phosphoserine (DPPS) are dissolved in DMSO.[6]

• Kinase Reaction: In a multi-well plate (e.g., 1536-well), dispense the enzyme, the lipid substrate mixture, and ATP in an appropriate assay buffer. If screening for inhibitors, test compounds are added at this stage. Incubate for a set time (e.g., 15-60 minutes) at room temperature.[6]

• ATP Depletion: Add ADP-Glo™ Reagent I, which contains an ADP-to-ATP conversion enzyme and a luciferase. This step depletes the unconsumed ATP from the initial reaction. Incubate for approximately 40 minutes.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent, which contains the substrate for the conversion enzyme and luciferin. This converts the ADP generated by PI5P4Kγ into ATP, which is then used by the luciferase. Incubate for 30-60 minutes.

• Signal Measurement: Read the luminescence on a plate reader. The light output is correlated with kinase activity.

Workflow for the ADP-Glo™ PI5P4Kγ kinase assay.

siRNA-Mediated Knockdown for Cellular Studies

To investigate the function of PI5P4Kγ in a cellular context, specific small interfering RNAs (siRNAs) are used to silence the expression of the PIP4K2C gene.

Principle: siRNAs are short, double-stranded RNA molecules that can trigger the degradation of a specific target mRNA in a process known as RNA interference (RNAi). By introducing siRNAs designed to target the PI5P4Kγ mRNA, its translation into protein is inhibited, leading to a "knockdown" of the enzyme. The phenotypic consequences of this knockdown can then be observed.[8]

Detailed Methodology:

• Cell Culture: Plate cells (e.g., mpkCCD kidney cells) at an appropriate density one day prior to transfection.[8]

• Transfection: Prepare a mixture of siRNA specific to PI5P4Kγ and a transfection reagent (e.g., DharmaFECT 1) in serum-free medium. Add the mixture to the cells. A non-targeting control siRNA should be used in parallel.[8]

• Incubation: Incubate the cells for 48-72 hours to allow for the knockdown of the target protein.

• Verification of Knockdown: Harvest a subset of the cells and perform Western blotting or quantitative PCR (qPCR) to confirm the specific reduction in PI5P4Kγ protein or mRNA levels, respectively.

• Phenotypic Analysis: Use the remaining cells for functional assays to assess the cellular consequences of PI5P4Kγ depletion (e.g., analyzing protein translocation, cell polarity, or signaling pathway activation).[8][9]

References

• 1. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Evolutionarily conserved structural changes in phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) isoforms are responsible for differences in enzyme activity and localization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method for Assaying the Lipid Kinase Phosphatidylinositol-5-phosphate 4-kinase α in Quantitative High-Throughput Screening (qHTS) Bioluminescent Format - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. portlandpress.com [portlandpress.com]
• 9. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. [repository.cam.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing PI5P4Ks-IN-2 in In Vitro Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a crucial role in cellular signaling by converting phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][2] This conversion is integral to various cellular processes, including cell growth, division, and apoptosis, making PI5P4Ks attractive therapeutic targets for diseases such as cancer and immunological disorders.[1][2][3] The PI5P4K family consists of three isoforms: PI5P4Kα, PI5P4Kβ, and PI5P4Kγ.[1][2] PI5P4Ks-IN-2 is a known inhibitor of PI5P4Kγ, demonstrating selectivity for this isoform.[4] This document provides detailed protocols and application notes for the use of PI5P4Ks-IN-2 in in vitro kinase assays to characterize its inhibitory activity and determine key quantitative parameters such as IC50 values.

PI5P4K Signaling Pathway

The PI5P4K pathway is a component of the broader phosphoinositide signaling network. The core function of PI5P4K enzymes is the phosphorylation of PI5P to generate PI(4,5)P2, a critical second messenger.[1][5] This specific pool of PI(4,5)P2 generated on intracellular membranes contributes to the regulation of various cellular functions.[5]

Caption: PI5P4Kγ signaling pathway and the inhibitory action of PI5P4Ks-IN-2.

Quantitative Data Summary

The inhibitory activity of PI5P4Ks-IN-2 has been characterized against the different PI5P4K isoforms. The following table summarizes the available quantitative data for this inhibitor.

Inhibitor	Target Isoform	pIC50	Ki	Assay Conditions	Reference
PI5P4Ks-IN-2	PI5P4Kα	<4.3	>30,000 nM	Not Specified	[4]
PI5P4Ks-IN-2	PI5P4Kβ	<4.6	>30,000 nM	Not Specified	[4]
PI5P4Ks-IN-2	PI5P4Kγ	6.2	68 nM	Not Specified	[4]

Note: The pIC50 is the negative logarithm of the half maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency. The Ki value represents the inhibition constant.

Experimental Protocols

The following protocols describe how to perform an in vitro kinase assay to determine the inhibitory activity of PI5P4Ks-IN-2 on PI5P4Kγ. A common method for assessing lipid kinase activity is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.[6]

Experimental Workflow: In Vitro Kinase Assay

Caption: Workflow for an in vitro kinase assay using PI5P4Ks-IN-2.

Reagent Preparation

• Kinase Buffer (1X): 20 mM HEPES pH 7.3, 10 mM MgCl2, 0.1% CHAPS. Prepare a 10X stock and dilute to 1X with nuclease-free water before use.

• ATP Solution: Prepare a stock solution of 10 mM ATP in nuclease-free water. The final concentration in the assay will typically be between 10 µM and 100 µM.[7]

• PI5P Substrate: Prepare a stock solution of D-myo-di16-PtIns(5)P (PI5P) in a DMSO-based method for better solubility.[6] A typical final concentration in the assay is 100 µM.[7]

• PI5P4Kγ Enzyme: Recombinant PI5P4Kγ should be diluted in 1X Kinase Buffer to the desired working concentration. The optimal concentration should be determined empirically but can start in the range of 2 µg/mL.[7]

• PI5P4Ks-IN-2 Inhibitor: Prepare a 10 mM stock solution of PI5P4Ks-IN-2 in DMSO. Perform serial dilutions in DMSO to create a range of concentrations for the dose-response curve (e.g., from 10 mM down to 1 nM).

Assay Procedure (96-well plate format)

• Inhibitor Plating: Add 1 µL of each PI5P4Ks-IN-2 serial dilution to the wells of a white, solid-bottom 96-well plate. Include wells with DMSO only for the no-inhibitor (100% activity) control and wells without enzyme for the background control.

• Enzyme Addition: Add 4 µL of diluted PI5P4Kγ enzyme solution to each well, except for the background control wells (add 4 µL of 1X Kinase Buffer instead).

• Substrate Addition: Add 5 µL of the PI5P and ATP mixture in 1X Kinase Buffer to each well to initiate the reaction. The final volume in each well should be 10 µL.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours. The optimal incubation time may need to be determined empirically based on the enzyme activity.[7]

• Reaction Termination: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Development: Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which is then used to produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Luminescence Measurement: Read the luminescence of each well using a plate reader.

Data Analysis

• Background Subtraction: Subtract the average luminescence signal from the background control wells from all other wells.

• Percentage of Inhibition Calculation: Calculate the percentage of inhibition for each inhibitor concentration using the following formula:

• IC50 Determination: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Alternative Assay Formats

While the ADP-Glo™ assay is a robust method, other formats can also be employed:

• Radiometric Assay: This classic method involves the use of [γ-³²P]-ATP and measures the incorporation of the radiolabel into the lipid substrate.[7][8] The reaction is stopped, lipids are extracted, and the radioactivity is quantified.

• Fluorescence Polarization (FP) Assay: This method can be used if a suitable fluorescently labeled tracer that binds to the kinase is available. The inhibitor displaces the tracer, leading to a change in fluorescence polarization.

The choice of assay format will depend on the available equipment, safety considerations (for radiometric assays), and the specific experimental goals.

Conclusion

PI5P4Ks-IN-2 is a valuable tool for studying the function and therapeutic potential of PI5P4Kγ. The protocols outlined in this document provide a framework for conducting in vitro kinase assays to characterize the inhibitory properties of this compound. By carefully optimizing assay conditions and utilizing appropriate data analysis methods, researchers can obtain reliable and reproducible results to advance our understanding of PI5P4K signaling and its role in disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. frontiersin.org [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. PI5P4Ks drive metabolic homeostasis through peroxisome-mitochondria interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Method for Assaying the Lipid Kinase Phosphatidylinositol-5-phosphate 4-kinase α in Quantitative High-Throughput Screening (qHTS) Bioluminescent Format - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]

PI5P4Ks-IN-2 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of PI5P4Ks-IN-2, a selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase γ (PI5P4Kγ). This document includes data on its solubility, preparation for experimental use, mechanism of action, and detailed protocols for key assays.

I. Product Information and Solubility

PI5P4Ks-IN-2 is a potent and selective inhibitor of PI5P4Kγ, an enzyme involved in the regulation of various cellular processes. Understanding its solubility is critical for accurate and reproducible experimental results.

Table 1: Solubility and Stock Solution Preparation for PI5P4Ks-IN-2

Solvent	Maximum Solubility	Stock Concentration	Preparation Notes	Storage of Stock Solution
Dimethyl Sulfoxide (DMSO)	125 mg/mL (349.70 mM)[1]	10 mM[2]	Requires sonication for complete dissolution. It is recommended to use newly opened, anhydrous DMSO.[1]	Aliquot and store at -80°C for up to 6 months or -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles.[1]

Note on Aqueous Solubility: While specific data in aqueous buffers is not provided, the high lipophilicity of similar compounds suggests that aqueous solubility is limited. For cell culture experiments, the final DMSO concentration should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

II. Mechanism of Action

PI5P4Ks-IN-2 functions as a selective, non-ATP-competitive, allosteric inhibitor of PI5P4Kγ.[3][4][5][6] This means it does not bind to the ATP-binding pocket of the kinase, a feature that contributes to its high selectivity over other kinases.[3] The allosteric binding site is located approximately 18 Å from the ATP pocket.[4][5][6]

Table 2: In Vitro Inhibitory Activity of PI5P4Ks-IN-2 against PI5P4K Isoforms

Isoform	pIC50	Ki	Notes
PI5P4Kα	<4.3	N/A	Low activity against the alpha isoform.[1]
PI5P4Kβ	<4.6	>30,000 nM	Very low activity against the beta isoform.[1]
PI5P4Kγ	6.2	68 nM	Potent and selective inhibition of the gamma isoform.[1]
PI5P4Kγ+	0.32	N/A	The '+' denotes a mutant form with increased activity used in some assays.[1][7]

III. Signaling Pathway

PI5P4Ks are lipid kinases that phosphorylate phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[8][9] This signaling molecule is crucial for a multitude of cellular functions. PI5P4Kγ has been specifically implicated in regulating autophagy and mTORC1 signaling.[3][7]

Caption: PI5P4Kγ signaling pathway and the inhibitory action of PI5P4Ks-IN-2.

IV. Experimental Protocols

A. Stock Solution Preparation

• Briefly centrifuge the vial of PI5P4Ks-IN-2 to ensure the powder is at the bottom.

• To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO (see Table 1).

• Vortex and sonicate the solution until the compound is fully dissolved.[1]

• Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

• Store the aliquots at -80°C.

B. In Vitro PI5P4Kγ Enzymatic Assay (ADP-Glo™ Format)

This protocol is adapted from commercially available kinase assay platforms like the ADP-Glo™ Kinase Assay.

Materials:

• Recombinant human PI5P4Kγ (wild-type or mutant with higher activity).

• PI5P4Ks-IN-2 stock solution (10 mM in DMSO).

• PI5P substrate.

• ATP.

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.4, 5 mM MgCl₂, 100 mM NaCl).[4]

• ADP-Glo™ Kinase Assay kit (Promega).

• White, opaque 384-well assay plates.

• Plate reader capable of luminescence detection.

Procedure:

• Compound Dilution: Prepare a serial dilution of PI5P4Ks-IN-2 in DMSO. Further dilute the compounds in the kinase assay buffer to the desired final concentrations. The final DMSO concentration should be consistent across all wells and ideally ≤1%.

• Kinase Reaction Setup:

  • Add PI5P4Kγ enzyme to the wells of the 384-well plate.

  • Add the diluted PI5P4Ks-IN-2 or DMSO (vehicle control).

  • Incubate for 15-20 minutes at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add a mixture of PI5P substrate and ATP to each well to start the kinase reaction. The final concentrations of substrate and ATP should be optimized for the specific enzyme batch (e.g., at or near the Km for ATP).

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to each well to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader. The signal is directly proportional to the amount of ADP produced and inversely proportional to the activity of PI5P4Kγ.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

C. Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is used to verify that PI5P4Ks-IN-2 directly binds to and stabilizes PI5P4Kγ within intact cells.

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Materials:

• Cells expressing endogenous or overexpressed PI5P4Kγ.

• PI5P4Ks-IN-2 stock solution.

• Cell culture medium and supplements.

• PBS (Phosphate-Buffered Saline).

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• PCR tubes or plates.

• Thermal cycler.

• Centrifuge.

• Reagents and equipment for Western blotting (SDS-PAGE, transfer system, antibodies).

• Primary antibody specific for PI5P4Kγ.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system for Western blots.

Procedure:

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Treat one set of cells with PI5P4Ks-IN-2 at a chosen concentration (e.g., 1-10 µM) and another set with DMSO (vehicle control) for 1-2 hours in culture medium.

• Heating:

  • Harvest the cells, wash with PBS, and resuspend in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at different temperatures for 3 minutes using a thermal cycler (e.g., a gradient from 40°C to 70°C).

  • Cool the tubes on ice.

• Lysis:

  • Lyse the cells by adding lysis buffer and subjecting them to freeze-thaw cycles or sonication.

• Separation:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation for Western Blot:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample.

  • Normalize the protein concentration and prepare samples for SDS-PAGE by adding sample loading buffer.

• Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary anti-PI5P4Kγ antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

• Detection and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities for PI5P4Kγ at each temperature for both the treated and control samples.

  • Plot the relative amount of soluble PI5P4Kγ as a function of temperature. A shift in the melting curve to a higher temperature in the presence of PI5P4Ks-IN-2 indicates target engagement and stabilization.

D. Western Blot Protocol for Downstream Signaling Analysis

This protocol can be used to assess the effect of PI5P4Ks-IN-2 on downstream signaling pathways, such as mTORC1, by measuring the phosphorylation status of key proteins (e.g., S6K, 4E-BP1).

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat cells with various concentrations of PI5P4Ks-IN-2 or DMSO for the desired duration.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using an appropriate lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Transfer: Prepare samples, run SDS-PAGE, and transfer proteins to a membrane as described in the CETSA protocol.

• Antibody Incubation:

  • Block the membrane.

  • Incubate with primary antibodies against the proteins of interest (e.g., phospho-S6K, total S6K, phospho-4E-BP1, total 4E-BP1, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Analysis:

  • Detect the signal using a chemiluminescent substrate.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. Compare the results from treated samples to the vehicle control to determine the effect of PI5P4Kγ inhibition on the signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. PI5P4Ks drive metabolic homeostasis through peroxisome-mitochondria interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Determining the Optimal Concentration of PI5P4Ks-IN-2 for Cancer Cell Line Treatment

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that phosphorylate phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][2] This process is crucial for various cellular functions, including signal transduction, membrane trafficking, and cytoskeletal organization.[3] Dysregulation of PI5P4K activity is implicated in numerous diseases, particularly cancer, where these kinases play a role in metabolic adaptation and stress response.[3][4][5] Targeting PI5P4Ks has become a promising therapeutic strategy, especially in cancers with mutations in the p53 tumor suppressor, with which PI5P4Ks have a synthetic lethal interaction.[3][5][6]

PI5P4Ks-IN-2 is a small molecule inhibitor that shows selectivity for the γ-isoform of PI5P4K (PI5P4Kγ).[1][7] These application notes provide a comprehensive guide for researchers to determine the optimal concentration of PI5P4Ks-IN-2 for treating various cancer cell lines. The document includes recommended starting concentrations based on available data, detailed protocols for key validation experiments, and troubleshooting advice.

PI5P4K Signaling Pathway and Inhibition

The PI5P4K family of enzymes acts at a critical juncture in phosphoinositide signaling. They convert PI5P into PI(4,5)P2, a key signaling molecule. Inhibition of PI5P4Kγ by PI5P4Ks-IN-2 disrupts this conversion, leading to an accumulation of PI5P and a depletion of the specific PI(4,5)P2 pool generated by this enzyme. This disruption can affect downstream processes that rely on PI(4,5)P2, such as autophagy and metabolic homeostasis, ultimately leading to reduced cancer cell viability and proliferation.[2][8]

Caption: PI5P4Kγ signaling and the mechanism of action for PI5P4Ks-IN-2.

Quantitative Data Summary

The optimal concentration of a kinase inhibitor is highly cell-line dependent. The half-maximal inhibitory concentration (IC50) is a critical parameter for determining the potency of the inhibitor. The following table provides a summary of reported pIC50 values for PI5P4Ks-IN-2 against PI5P4K isoforms and illustrative IC50 values for various cancer cell lines to guide initial experimental design. Researchers should determine the precise IC50 for their specific cell line of interest.

Target/Cell Line	Cancer Type	Parameter	Value	Reference
PI5P4Kγ	Biochemical	pIC50	6.2	[7]
PI5P4Kα	Biochemical	pIC50	< 4.3	[7]
PI5P4Kβ	Biochemical	pIC50	< 4.6	[7]
MCF-7	Breast Cancer	IC50	1-10 µM	Illustrative
A549	Lung Cancer	IC50	5-15 µM	Illustrative
HCT116	Colon Cancer	IC50	2-12 µM	Illustrative
MOLM-13	Acute Myeloid Leukemia	IC50	0.5-5 µM	Illustrative

Note: IC50 values are illustrative and should be experimentally determined. The optimal concentration for longer-term assays (e.g., colony formation) may be lower than the IC50 determined in short-term viability assays.

Experimental Protocols

To validate the efficacy of PI5P4Ks-IN-2, a series of standard cell-based assays should be performed. The following protocols provide a framework for these experiments.

Experimental Workflow Overview

The general workflow for testing the inhibitor involves determining its short-term effect on cell viability (IC50), confirming its impact on the target pathway, and assessing its long-term effect on cell proliferation and survival.

Caption: General experimental workflow for evaluating PI5P4Ks-IN-2 efficacy.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the concentration of PI5P4Ks-IN-2 that inhibits cell viability by 50% (IC50). Assays like MTT or CellTiter-Glo are suitable for this purpose.[9][10][11]

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well flat-bottom plates

• PI5P4Ks-IN-2 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 2,000–10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate overnight at 37°C, 5% CO2.

• Compound Preparation: Prepare serial dilutions of PI5P4Ks-IN-2 in culture medium. A typical starting range is 0.01 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest inhibitor dose.

• Treatment: Remove the medium from the wells and add 100 µL of the prepared inhibitor dilutions or vehicle control.

• Incubation: Incubate the plate for 48–72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3–4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control. Plot the normalized viability against the log of the inhibitor concentration and fit a dose-response curve to calculate the IC50 value.

Protocol 2: Western Blot for Target Engagement

This protocol assesses whether PI5P4Ks-IN-2 engages its target by measuring changes in downstream signaling pathways.[12][13] Since direct measurement of PI(4,5)P2 levels can be complex, a common surrogate is to measure the phosphorylation status of downstream effectors regulated by PI(4,5)P2-dependent pathways (e.g., Akt).

Materials:

• 6-well plates

• PI5P4Ks-IN-2

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, transfer system (PVDF membrane)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate and imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with PI5P4Ks-IN-2 at various concentrations (e.g., 0.5x, 1x, and 2x the determined IC50) for a specified time (e.g., 6, 12, or 24 hours). Include a vehicle control.

• Protein Extraction: Wash cells with ice-cold PBS and lyse them with RIPA buffer.[13] Scrape the cells, collect the lysate, and centrifuge to pellet debris.[13]

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.[13]

• Sample Preparation: Normalize protein amounts for all samples and prepare them for electrophoresis by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• Gel Electrophoresis and Transfer: Load 20–30 µg of protein per lane on an SDS-PAGE gel. After separation, transfer the proteins to a PVDF membrane.[13]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Apply ECL substrate and capture the chemiluminescent signal using a digital imager.[13]

• Analysis: Quantify band intensities and normalize the phosphorylated protein signal to the total protein signal. Use a loading control (e.g., GAPDH) to ensure equal loading.

Protocol 3: Colony Formation (Clonogenic) Assay

This assay measures the long-term effect of the inhibitor on the ability of a single cell to proliferate and form a colony, assessing cytostatic or cytotoxic effects over a longer duration.[14][15]

Materials:

• 6-well plates

• Complete culture medium

• PI5P4Ks-IN-2

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

• PBS

Procedure:

• Cell Seeding: Prepare a single-cell suspension. Seed a low number of cells (e.g., 200–1,000 cells per well) into 6-well plates. The exact number should be optimized to yield distinct colonies in the control wells.

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of PI5P4Ks-IN-2. Typically, concentrations should be lower than the IC50 (e.g., 0.1x, 0.25x, 0.5x IC50). Include a vehicle control.

• Incubation: Incubate the plates for 10–14 days at 37°C, 5% CO2. Change the medium with the respective treatments every 3-4 days.

• Fixing and Staining:

  • Wash the wells gently with PBS.

  • Fix the colonies by adding 1 mL of 100% methanol (B129727) and incubating for 15 minutes.

  • Remove the methanol and let the plates air dry.

  • Add 1 mL of Crystal Violet staining solution to each well and incubate for 20 minutes at room temperature.[16]

• Washing and Drying: Gently wash the plates with water to remove excess stain and let them air dry.

• Colony Counting: Scan or photograph the plates. Count the colonies, typically defined as clusters of ≥50 cells.[14]

• Analysis: Calculate the plating efficiency and survival fraction for each treatment condition relative to the vehicle control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PI5P4Ks drive metabolic homeostasis through peroxisome-mitochondria interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding role of PI5P4Ks in cancer: A promising druggable target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expanding role of PI5P4Ks in cancer: A promising druggable target | Semantic Scholar [semanticscholar.org]
• 5. Expanding role of PI5P4Ks in cancer: A promising druggable target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. cellassay.creative-bioarray.com [cellassay.creative-bioarray.com]
• 10. Cell viability assays | Abcam [abcam.com]
• 11. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]
• 15. ossila.com [ossila.com]
• 16. artscimedia.case.edu [artscimedia.case.edu]

Application Notes and Protocols: PI5P4Ks-IN-2 Treatment in Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a crucial role in cellular signaling, metabolism, and stress responses.[1] Dysregulation of PI5P4K activity has been implicated in various diseases, including cancer, making them an attractive target for therapeutic intervention.[2][3] PI5P4Ks-IN-2, also known as compound 40, is a selective inhibitor of the PI5P4K gamma (PI5P4Kγ) isoform.[4][5] This document provides a summary of the available data on PI5P4Ks-IN-2 and outlines generalized protocols for its potential application in mouse models of cancer, based on existing knowledge of PI5P4K inhibition.

Note: There are currently no publicly available studies detailing the use of PI5P4Ks-IN-2 in in vivo mouse models of cancer. The following application notes and protocols are based on the in vitro characterization of PI5P4Ks-IN-2 and general methodologies for testing small molecule inhibitors in preclinical cancer models.

PI5P4Ks-IN-2: In Vitro Activity and Selectivity

PI5P4Ks-IN-2 has been characterized as a potent and selective inhibitor of PI5P4Kγ. The available in vitro data is summarized below.

Parameter	PI5P4Kα	PI5P4Kβ	PI5P4Kγ	PI5P4Kγ+	Reference
pIC50	<4.3	<4.6	6.2	<5.5	[4][5]
Ki (nM)	-	>30,000	68	-	[6]

PI5P4K Signaling in Cancer

PI5P4Ks are involved in multiple signaling pathways that are critical for cancer cell proliferation, survival, and metabolism. Inhibition of PI5P4K can impact these pathways, leading to anti-tumor effects.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The Identification of Potent, Selective, and Brain Penetrant PI5P4Kγ Inhibitors as In Vivo-Ready Tool Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Lipid kinases PIP5Ks and PIP4Ks: potential drug targets for breast cancer [frontiersin.org]
• 6. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Application Notes: Protocol for Assessing PI5P4K Gamma Activity with a Selective Inhibitor

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that catalyze the conversion of phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1] This family consists of three isoforms in mammals: alpha (α), beta (β), and gamma (γ), encoded by the genes PIP4K2A, PIP4K2B, and PIP4K2C, respectively.[1][2] While all three isoforms are widely expressed, they exhibit differences in tissue-specific expression, catalytic activity, and cellular function.[1][3]

The PI5P4Kγ isoform is distinguished by its very low intrinsic kinase activity compared to the α and β isoforms.[2][3] Despite this, it plays crucial roles in various cellular signaling pathways, including the regulation of mTORC1, autophagy, and Notch signaling.[1][4][5] Given its implication in diseases such as cancer and neurodegeneration, PI5P4Kγ has emerged as an attractive therapeutic target.[1][4][5]

The development of potent and selective small-molecule inhibitors is essential for dissecting the biological functions of PI5P4Kγ and for validating its therapeutic potential.[1] This document provides detailed protocols for assessing the enzymatic activity of PI5P4Kγ and for characterizing the potency and selectivity of its inhibitors, with a focus on the selective inhibitor NIH-12848.

PI5P4Kγ Signaling Pathway

PI5P4Kγ phosphorylates the 4-position of the inositol (B14025) ring of PI5P to generate PI(4,5)P2.[1] This product is a critical precursor for several second messengers, including inositol-1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] PI5P4Kγ activity has been shown to be involved in the basal activation of the mTORC1 complex; under starvation conditions, reduced PI5P4Kγ activity is linked to the initiation of autophagy.[4][5] Selective inhibitors block the catalytic activity of PI5P4Kγ, preventing the production of its specific pool of PI(4,5)P2 and modulating these downstream pathways.

Caption: PI5P4Kγ signaling pathway and point of inhibition.

Selective Inhibitors of PI5P4Kγ

Several small molecules have been identified as inhibitors of the PI5P4K family. True selectivity for the gamma isoform is rare, but some compounds show a significant preference. NIH-12848 is a notable example, as it inhibits PI5P4Kγ at micromolar concentrations while showing no significant inhibition of the α and β isoforms at concentrations up to 100 μM.[7] This makes it a valuable tool for studying the specific functions of the gamma isoform.

Inhibitor Name	Target(s)	IC50 PI5P4Kα	IC50 PI5P4Kβ	IC50 PI5P4Kγ	Reference
NIH-12848	PI5P4Kγ	> 100 µM	> 100 µM	~1-3 µM	[4][7]
NCT-504	PI5P4Kγ	-	-	16 µM	[4][5]
ARUK2001607	PI5P4Kγ	-	-	Kd = 7.1 nM	[8]
THZ-P1-2	pan-PI5P4K	190 nM	~50% inh. @ 0.7µM	~75% inh. @ 0.7µM	[6]
PI5P4Kα-IN-1	PI5P4Kα/β	2 µM	9.4 µM	-	[8]

Experimental Protocols

Protocol 1: In Vitro Biochemical Activity Assay (ADP-Glo™)

This protocol measures PI5P4Kγ activity by quantifying the amount of ADP produced during the kinase reaction. The ADP-Glo™ Kinase Assay is a luminescence-based system that is robust, highly sensitive, and suitable for high-throughput screening.[4][9]

Caption: Workflow for the in vitro ADP-Glo™ PI5P4Kγ activity assay.

Materials:

• Recombinant PI5P4Kγ enzyme (Note: Due to low wild-type activity, a hyperactive mutant, PI5P4Kγ+, may be used for better signal[5][7]).

• PI5P substrate (e.g., di-C8 PI5P).

• ATP.

• Selective inhibitor (e.g., NIH-12848) dissolved in DMSO.

• Kinase Assay Buffer: 33 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1% CHAPS, 16.7 µM EGTA.[5]

• ADP-Glo™ Kinase Assay Kit (Promega).

• 384-well white assay plates.

• Plate reader capable of measuring luminescence.

Procedure:

• Prepare serial dilutions of the inhibitor in DMSO.

• Prepare the final reaction mix in the assay buffer. The final concentrations in the well should be approximately 20 µM di-C8 PI5P and 10 µM ATP.[5]

• To each well of a 384-well plate, add the reaction mix.

• Add the test inhibitor or DMSO (for control wells). The final DMSO concentration should not exceed 1-2%.

• Initiate the reaction by adding the PI5P4Kγ enzyme. The final enzyme concentration will need to be optimized but is significantly higher for the wild-type enzyme than for the alpha or beta isoforms due to its low activity.[2]

• Incubate the plate at room temperature for 1 to 3 hours.[2]

• Stop the kinase reaction by adding ADP-Glo™ Reagent as per the manufacturer's protocol. Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader. The light output is directly proportional to the ADP concentration and thus to the kinase activity.

• Calculate percent inhibition relative to DMSO controls and plot against inhibitor concentration to determine the IC50 value.

Protocol 2: In Vitro Radiometric Thin-Layer Chromatography (TLC) Assay

This classic method directly measures the incorporation of a radiolabeled phosphate (B84403) from [γ-³²P]-ATP into the lipid substrate. The product, [³²P]-PI(4,5)P2, is then separated by TLC and quantified.

Materials:

• Recombinant PI5P4Kγ enzyme.

• PI5P substrate.

• [γ-³²P]-ATP.

• Non-radiolabeled ATP.

• Selective inhibitor (e.g., NIH-12848).

• Kinase Assay Buffer: 20 mM HEPES pH 7.3, 10 mM MgCl₂.[2]

• Stop Solution: 12N HCl.[2]

• Lipid Extraction Solution: Methanol/Chloroform mix (1:1 v/v).[2]

• TLC plates (e.g., silica (B1680970) gel).

• TLC developing solvent.

• Phosphorimager or autoradiography film.

Procedure:

• Set up the kinase reaction in a microcentrifuge tube. The reaction mixture should contain assay buffer, PI5P substrate (e.g., 40 µM), ATP (e.g., 20 µM), a small amount of [γ-³²P]-ATP (~10 µCi), and the test inhibitor or DMSO control.[2]

• Initiate the reaction by adding the PI5P4Kγ enzyme. For the less active γ isoform, a higher enzyme concentration (e.g., 20 µg/mL) and longer incubation time (e.g., 3 hours) at room temperature may be required compared to other isoforms.[2]

• Terminate the reaction by adding a small volume of concentrated HCl.[2]

• Perform a lipid extraction. Add PBS and a methanol/chloroform mixture to the tube, vortex thoroughly, and centrifuge to separate the phases.[2]

• Carefully collect the lower organic phase, which contains the lipids, and dry it under a vacuum.[2]

• Resuspend the dried lipids in a small volume of methanol/chloroform (2:1 v/v).[2]

• Spot the resuspended lipids onto a TLC plate and allow the spot to dry.

• Develop the TLC plate in an appropriate solvent system to separate PI5P from the product, PI(4,5)P2.

• Dry the plate and expose it to a phosphorimager screen or autoradiography film to visualize the radiolabeled lipids.

• Quantify the radioactivity of the PI(4,5)P2 spot to determine kinase activity and calculate the percent inhibition.

Protocol 3: Cellular Target Engagement Assay

To confirm that an inhibitor binds to PI5P4Kγ in a cellular context, a target engagement assay can be performed. The InCELL Pulse™ assay is one such method that measures the apparent affinity of a test compound for its target protein in intact cells.[3]

References

• 1. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. The rational design of ARUK2007145, a dual inhibitor of the α and γ isoforms of the lipid kinase phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00355H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing PI5P4Ks-IN-2 to Investigate the Scaffolding Function of PI5P4K Gamma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ) is a unique member of the PI5P4K family, characterized by its very low intrinsic kinase activity.[1] This has led to the hypothesis that its primary cellular role may be as a scaffolding protein, orchestrating the formation of signaling complexes.[1] PI5P4Kγ has been implicated in various cellular processes, including the regulation of mTORC1 and Notch signaling pathways.[1][2][3] Its ability to form heterodimers with other PI5P4K isoforms and interact with other proteins, such as PI4P5K, further supports its scaffolding function.[1][4]

PI5P4Ks-IN-2 is a potent and selective inhibitor of PI5P4Kγ, exhibiting a non-ATP-competitive, allosteric binding mode.[5][6] This specificity makes it an invaluable tool for dissecting the kinase-independent scaffolding functions of PI5P4Kγ from its minimal catalytic activity. These application notes provide detailed protocols for utilizing PI5P4Ks-IN-2 to study the scaffolding functions of PI5P4Kγ.

Data Presentation

Table 1: In Vitro Inhibitory Activity of PI5P4Ks-IN-2

Isoform	pIC50	Ki
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM
PI5P4Kγ	6.2	68 nM
PI5P4Kγ+	0.32	-

Data compiled from MedchemExpress.[6]

Table 2: Cellular Activity of a PI5P4Kγ Inhibitor (NIH-12848)

Assay	Cell Line	Inhibitor Concentration	Observed Effect
Notch Signaling	tTA HeLa	1-10 µM	Concentration-dependent reduction in Notch signaling
Notch Signaling	tTA HeLa	siRNA depletion	Reduction in Notch signaling

NIH-12848 is another selective PI5P4Kγ inhibitor that acts similarly to PI5P4Ks-IN-2 by targeting the PI5P-binding site, thus impairing its scaffolding and recruitment functions.[2]

Mandatory Visualizations

Caption: PI5P4Kγ scaffolding and inhibitor action.

Caption: Co-immunoprecipitation workflow.

Caption: FRET experimental workflow.

Experimental Protocols

Protocol 1: Co-Immunoprecipitation (Co-IP) to Identify PI5P4Kγ Interacting Partners

This protocol is designed to identify proteins that interact with PI5P4Kγ, providing direct evidence of its scaffolding function.

Materials:

• Cells expressing endogenous or tagged PI5P4Kγ

• PI5P4Ks-IN-2 (for studying inhibitor effect)

• DMSO (vehicle control)

• Co-IP Lysis/Wash Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitors)

• Anti-PI5P4Kγ antibody or antibody against the tag

• Control IgG (from the same species as the primary antibody)

• Protein A/G magnetic beads or agarose (B213101) beads

• Elution Buffer (e.g., 0.1 M glycine (B1666218) pH 2.5 or SDS-PAGE sample buffer)

• Neutralization Buffer (e.g., 1 M Tris-HCl pH 8.5, if using acidic elution)

• SDS-PAGE gels, transfer apparatus, and Western blot reagents

• Antibodies for Western blot analysis (anti-PI5P4Kγ and antibodies against potential interacting partners)

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 80-90% confluency.

  • To study the effect of PI5P4Ks-IN-2, treat cells with the desired concentration of the inhibitor (e.g., 1-10 µM) or DMSO for a specified time (e.g., 2-24 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in ice-cold Co-IP Lysis/Wash Buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cell lysate) to a new pre-chilled tube.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add control IgG and Protein A/G beads to the cell lysate.

  • Incubate for 1 hour at 4°C with gentle rotation.

  • Pellet the beads by centrifugation or using a magnetic rack and discard the beads.

• Immunoprecipitation:

  • Add the anti-PI5P4Kγ antibody or control IgG to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add pre-washed Protein A/G beads and incubate for an additional 1-2 hours at 4°C.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold Co-IP Lysis/Wash Buffer.

• Elution:

  • Elute the protein complexes from the beads using Elution Buffer.

  • If using acidic elution, neutralize the eluate with Neutralization Buffer.

  • Alternatively, resuspend the beads in SDS-PAGE sample buffer and boil for 5-10 minutes.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Perform Western blot analysis using antibodies against PI5P4Kγ and the suspected interacting proteins.

Protocol 2: Förster Resonance Energy Transfer (FRET) to Monitor PI5P4Kγ Interactions in Live Cells

FRET is a powerful technique to measure the proximity of two proteins in living cells, providing dynamic information about protein-protein interactions.

Materials:

• Expression vectors for PI5P4Kγ fused to a donor fluorophore (e.g., GFP, CFP) and a potential interacting partner fused to an acceptor fluorophore (e.g., YFP, mCherry).

• Mammalian cell line suitable for transfection and live-cell imaging.

• Transfection reagent.

• Live-cell imaging medium.

• Confocal or wide-field microscope equipped for FRET imaging.

• PI5P4Ks-IN-2 and DMSO.

Procedure:

• Cell Culture and Transfection:

  • Seed cells on glass-bottom dishes or chamber slides suitable for microscopy.

  • Co-transfect cells with the donor- and acceptor-tagged protein expression vectors. Also, prepare samples with donor-only and acceptor-only expressing cells for control measurements.

• Cell Treatment:

  • Allow 24-48 hours for protein expression.

  • Before imaging, replace the culture medium with live-cell imaging medium.

  • To investigate the effect of PI5P4Ks-IN-2, add the inhibitor or DMSO to the imaging medium at the desired concentration.

• Image Acquisition:

  • Acquire images in three channels:

    • Donor channel (donor excitation, donor emission).

    • Acceptor channel (acceptor excitation, acceptor emission).

    • FRET channel (donor excitation, acceptor emission).

  • Acquire images of donor-only and acceptor-only cells to determine bleed-through and cross-excitation correction factors.

• FRET Analysis:

  • Correct the raw FRET channel image for donor bleed-through and acceptor cross-excitation.

  • Calculate the FRET efficiency using a suitable method (e.g., sensitized emission, acceptor photobleaching).

  • Analyze the FRET efficiency in different cellular compartments or over time after inhibitor treatment.

Protocol 3: Cellular Assay for mTORC1 Signaling

This protocol assesses the effect of PI5P4Ks-IN-2 on mTORC1 activity by measuring the phosphorylation of its downstream target, S6 Kinase (S6K).

Materials:

• Cell line of interest.

• PI5P4Ks-IN-2 and DMSO.

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• BCA protein assay kit.

• SDS-PAGE and Western blot reagents.

• Primary antibodies: anti-phospho-S6K (Thr389), anti-total S6K, and a loading control antibody (e.g., anti-β-actin).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 4-16 hours, if necessary, to reduce basal mTORC1 activity.

  • Pre-treat cells with various concentrations of PI5P4Ks-IN-2 or DMSO for 1-2 hours.

  • Stimulate cells with a known mTORC1 activator (e.g., serum, insulin, or amino acids) for a short period (e.g., 15-30 minutes).

• Cell Lysis and Protein Quantification:

  • Lyse the cells and quantify the protein concentration as described in the Co-IP protocol.

• Western Blot Analysis:

  • Separate equal amounts of protein lysate by SDS-PAGE.

  • Transfer to a PVDF membrane.

  • Probe the membrane with anti-phospho-S6K and anti-total S6K antibodies.

  • Use a loading control antibody to ensure equal protein loading.

  • Develop the blot using a chemiluminescent substrate and image the results.

  • Quantify the band intensities to determine the ratio of phosphorylated S6K to total S6K.

Protocol 4: Cellular Assay for Notch Signaling

This protocol utilizes a luciferase reporter assay to measure the impact of PI5P4Ks-IN-2 on Notch signaling.

Materials:

• Cell line (e.g., tTA HeLa) that can be co-transfected with a Notch-responsive reporter construct.

• Notch-responsive luciferase reporter plasmid (e.g., containing CSL/RBP-J binding sites).

• A constitutively active Renilla luciferase plasmid (for normalization).

• Transfection reagent.

• PI5P4Ks-IN-2 and DMSO.

• Dual-luciferase reporter assay system.

• Luminometer.

Procedure:

• Cell Culture and Transfection:

  • Seed cells in a multi-well plate.

  • Co-transfect the cells with the Notch-responsive firefly luciferase reporter and the Renilla luciferase control plasmid.

• Cell Treatment:

  • After 24 hours of transfection, treat the cells with different concentrations of PI5P4Ks-IN-2 or DMSO.

  • Induce Notch signaling if necessary (e.g., by co-culturing with cells expressing a Notch ligand or by using a constitutively active Notch construct).

• Luciferase Assay:

  • After 24-48 hours of treatment, lyse the cells according to the dual-luciferase assay kit instructions.

  • Measure both firefly and Renilla luciferase activities using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Compare the normalized luciferase activity in PI5P4Ks-IN-2-treated cells to the DMSO-treated control to determine the effect on Notch signaling.

Troubleshooting and Considerations

• Inhibitor Solubility and Stability: Prepare fresh dilutions of PI5P4Ks-IN-2 from a DMSO stock for each experiment. Ensure the final DMSO concentration in cell culture is low (typically <0.1%) to avoid solvent-induced artifacts.

• Off-Target Effects: Although PI5P4Ks-IN-2 is reported to be selective, it is good practice to confirm key findings using a structurally distinct PI5P4Kγ inhibitor or through genetic approaches like siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of PI5P4Kγ.

• Distinguishing Scaffolding from Kinase Activity: The primary advantage of PI5P4Ks-IN-2 is its allosteric, non-ATP competitive mechanism, which is more likely to disrupt protein-protein interactions (scaffolding) than a purely ATP-competitive inhibitor. To further dissect these functions, one could compare the effects of PI5P4Ks-IN-2 with those of a kinase-dead mutant of PI5P4Kγ. If both the inhibitor and the kinase-dead mutant produce the same phenotype, it strongly suggests a scaffolding-dependent mechanism.

• Quantitative Data Interpretation: When analyzing quantitative data, always include appropriate controls, perform statistical analysis, and ensure that the observed effects are dose-dependent.

By employing these detailed protocols and considering the outlined factors, researchers can effectively utilize PI5P4Ks-IN-2 to elucidate the critical scaffolding functions of PI5P4Kγ in various cellular signaling pathways.

References

• 1. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PI5P4Kγ functions in DTX1-mediated Notch signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PI5P4Kγ functions in DTX1-mediated Notch signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for PI5P4Ks-IN-2 Administration in In Vivo Efficacy Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play crucial roles in various cellular processes, including signal transduction, membrane trafficking, and metabolic regulation. Dysregulation of PI5P4K activity has been implicated in several diseases, most notably cancer, making them attractive targets for therapeutic intervention. PI5P4Ks-IN-2 is a selective inhibitor of the gamma (γ) isoform of PI5P4K (PI5P4Kγ). These application notes provide a comprehensive overview and generalized protocols for the in vivo administration of PI5P4Ks-IN-2 for efficacy studies, based on available information for PI5P4K inhibitors.

Mechanism of Action

PI5P4Ks catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). This enzymatic activity is integral to multiple signaling pathways, including the Hippo and mTOR pathways, which are critical regulators of cell growth, proliferation, and survival.[1] By inhibiting PI5P4Kγ, PI5P4Ks-IN-2 can modulate these pathways, leading to anti-tumor effects. The Hippo pathway, when active, suppresses the transcriptional activity of YAP/TAZ, key regulators of organ size and cell proliferation.[2] The mTOR pathway is a central regulator of cell growth and metabolism and is often hyperactivated in cancer.[3][4]

Data Presentation

In Vitro Activity of PI5P4K Inhibitors

Compound	Target Isoform(s)	Assay Type	IC50 / pIC50 / Ki	Reference
PI5P4Ks-IN-2	PI5P4Kγ	Biochemical	pIC50: 6.2	[5]
PI5P4Kα	Biochemical	pIC50: <4.3	[5]
PI5P4Kβ	Biochemical	pIC50: <4.6	[5]
PI5P4Kγ-WT	Binding	Ki: 68 nM	[5]
PI5P4Kβ	Binding	Ki: >30,000 nM	[5]
THZ-P1-2	PI5P4Kα	Biochemical (ADP-Glo)	IC50: 190 nM	[6]
AML/ALL cell lines	Anti-proliferative	IC50: 0.87 to 3.95 µM	[6]
CC260	PI5P4Kα	Biochemical	Ki: 40 nM	[7]
PI5P4Kβ	Biochemical	Ki: 30 nM	[7]
PIP4K-IN-a131	PIP4K2A	Biochemical	IC50: 1.9 µM	[4]
PIP4Ks	Biochemical	IC50: 0.6 µM	[4]

In Vivo Efficacy of PI5P4K Inhibitors (Qualitative Summary)

Compound/Target	Animal Model	Cancer Type	Efficacy Readout	Outcome	Reference
PIP4K2 Inhibitor	Mouse Xenograft (MOLM-16 cells)	Acute Myeloid Leukemia	Tumor Growth	Dose-dependent tumor growth control, sustained regression	[8]
PI5P4K Depletion	Mouse Model	Sarcoma	Tumor Growth	Tumor regression	[9]
a131 (dual PI5P4K/mitotic inhibitor)	Mouse Xenograft (HCT-15 cells)	Colon Cancer	Tumor Growth	Not specified	[10]
PI5P4Kα/β Inhibition (Genetic)	p53-null mice	Various	Tumor Development	Essential for late-onset tumor development	[11]

Experimental Protocols

General Protocol for In Vivo Administration of PI5P4K Inhibitors

Disclaimer: The following is a generalized protocol based on information available for various PI5P4K inhibitors. This protocol will require optimization for specific experimental conditions, including the specific inhibitor (e.g., PI5P4Ks-IN-2), animal model, and tumor type.

1. Animal Models:

• Xenograft Models: Immunocompromised mice (e.g., BALB/c nude, NOD/SCID) are commonly used. Human cancer cell lines (e.g., HCT-15 for colon cancer, MDA-MB-231 for breast cancer) are subcutaneously injected to establish tumors.[10]

• Genetically Engineered Mouse Models (GEMMs): Mice with specific genetic alterations (e.g., p53-null) that spontaneously develop tumors can also be used.[11]

2. Formulation and Administration of PI5P4Ks-IN-2:

• Vehicle Preparation: A common vehicle for in vivo administration of small molecule inhibitors is a suspension. Based on formulations for other PI5P4K inhibitors, a vehicle consisting of the following can be prepared:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Alternative Vehicle (for oral administration):

  • 5% DMSO

  • 30% PEG300

  • 5% Tween 80

  • 60% Saline/PBS

  • Corn oil can also be considered as a vehicle for oral administration.[12]

• PI5P4Ks-IN-2 Preparation:

  • Prepare a stock solution of PI5P4Ks-IN-2 in DMSO (e.g., 20 mg/mL).

  • To prepare the final formulation, add the DMSO stock solution to PEG300 and mix thoroughly.

  • Add Tween-80 and mix again.

  • Finally, add saline to the desired final volume and mix until a uniform suspension is achieved. Note: It is recommended to prepare the formulation fresh on the day of administration.

• Administration Route and Dosage:

  • Route: Oral (gavage) or intraperitoneal (IP) injection are common routes. The choice of route will depend on the inhibitor's properties and the experimental design. "Once-daily oral dosing" has been mentioned for a prototype PIP4K2 inhibitor.[8]

  • Dosage: The optimal dosage must be determined empirically through dose-escalation studies. Start with a low dose and escalate to determine the maximum tolerated dose (MTD) and the effective dose.

3. Efficacy Study Design:

• Group Allocation: Randomly assign tumor-bearing animals to different treatment groups:

  • Vehicle control

  • PI5P4Ks-IN-2 (at different dose levels)

  • Positive control (a standard-of-care therapeutic for the specific cancer type)

• Treatment Schedule: A once-daily administration schedule is a common starting point. The duration of treatment will depend on the tumor growth rate and the study endpoints.

• Monitoring and Endpoints:

  • Tumor Growth: Measure tumor volume regularly (e.g., 2-3 times per week) using calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Body Weight: Monitor animal body weight regularly as an indicator of toxicity.

  • Clinical Observations: Observe animals daily for any signs of distress or adverse effects.

  • Pharmacodynamic (PD) Markers: At the end of the study, collect tumor and tissue samples to analyze the levels of downstream signaling molecules (e.g., phosphorylation of mTOR pathway components) to confirm target engagement.

  • Survival: In some studies, overall survival can be a primary endpoint.

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: PI5P4K and Hippo Signaling Pathway Intersection.

Caption: PI5P4K and mTOR Signaling Pathway Interaction.

Caption: General Experimental Workflow for In Vivo Efficacy Study.

References

• 1. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of ARUK2002821 as an isoform-selective PI5P4Kα inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mmv.org [mmv.org]
• 6. pnas.org [pnas.org]
• 7. Global Malaria Programme [who.int]
• 8. Expanding role of PI5P4Ks in cancer: A promising druggable target - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Crucial Players for Inter-Organelle Communication: PI5P4Ks and Their Lipid Product PI-4,5-P2 Come to the Surface - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]

Application Notes and Protocols: Measuring Downstream Effects of PI5P4K Gamma Inhibition with PI5P4Ks-IN-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ), encoded by the PIP4K2C gene, is a lipid kinase that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][2] While PI5P4Kγ exhibits low intrinsic kinase activity compared to its alpha and beta isoforms, it plays crucial roles in various cellular signaling pathways, making it an attractive therapeutic target in oncology, immunology, and neurodegenerative diseases.[1][2][3] PI5P4Ks-IN-2 is a selective inhibitor of PI5P4Kγ, offering a valuable tool to investigate the downstream consequences of its inhibition.[4] These application notes provide detailed protocols to measure the downstream effects of PI5P4Kγ inhibition using PI5P4Ks-IN-2, focusing on key signaling pathways such as mTORC1, autophagy, and Notch signaling.

Data Presentation

Inhibitor Profile: PI5P4Ks-IN-2

PI5P4Ks-IN-2 demonstrates high selectivity for the PI5P4Kγ isoform. The following table summarizes its in vitro activity.

Target	pIC50	Ki	Notes
PI5P4Kγ	6.2	68 nM
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM
PI5P4Kγ+	0.32	-	The significance of the PI5P4Kγ+ target is not fully elucidated in the public literature.

Data sourced from MedchemExpress.[4]

Downstream Effects of PI5P4Kγ Modulation

While specific quantitative data for the downstream effects of PI5P4Ks-IN-2 is not extensively available in the public domain, studies on PI5P4Kγ knockdown, other inhibitors like NIH-12848, and degraders provide insights into the expected outcomes. The following table summarizes the observed effects.

Downstream Pathway	Method of PI5P4Kγ Perturbation	Observed Effect	Reference
mTORC1 Signaling	Knockdown	Decreased phosphorylation of S6K and 4E-BP1	[2]
Autophagy	Knockout of PI5P4Kα/β	Defect in autophagosome-lysosome fusion	[5][6]
Notch Signaling	Pharmacological inactivation/siRNA depletion	Inhibition of Notch1 signaling, decreased receptor recycling	[7]
Protein Degradation	Treatment with JWZ-1-80 (PI5P4Kγ degrader)	67% reduction of PI5P4Kγ protein levels at 1 µM	[2]

Signaling Pathways and Experimental Workflows

PI5P4Kγ Signaling Pathways

Experimental Workflow: Measuring PI(5)P Levels

Experimental Workflow: Assessing mTORC1 Signaling

Experimental Workflow: Quantifying Autophagy

Experimental Protocols

Protocol 1: Measurement of Cellular PI(5)P Levels by Mass Spectrometry

This protocol is adapted from a method developed for Drosophila and can be optimized for mammalian cells.[8]

Materials:

• Cells treated with PI5P4Ks-IN-2 or vehicle control

• Internal standard: 17:0/20:4 PI(4,5)P2

• Chloroform, Methanol, 1M Hydrochloric Acid

• Recombinant active PI5P4Kα

• ¹⁸O-ATP

• LC-MS/MS system

Procedure:

• Lipid Extraction: a. Harvest and wash cells. b. Homogenize cells in a suitable buffer. c. Add internal standard to the homogenate. d. Perform a two-phase lipid extraction using a chloroform/methanol/water mixture. e. Collect the lower organic phase containing the lipids.

• In Vitro Kinase Assay: a. Dry the lipid extract under nitrogen. b. Resuspend the lipid film in kinase reaction buffer. c. Add recombinant active PI5P4Kα and ¹⁸O-ATP. d. Incubate at 37°C to allow the conversion of endogenous PI(5)P to ¹⁸O-labeled PI(4,5)P2. e. Stop the reaction by adding an acidic solvent.

• LC-MS/MS Analysis: a. Extract the lipids again to purify the ¹⁸O-PI(4,5)P2. b. Analyze the sample by LC-MS/MS, monitoring the transition specific for ¹⁸O-PI(4,5)P2.

• Data Analysis: a. Quantify the amount of ¹⁸O-PI(4,5)P2 relative to the internal standard. b. Compare the levels of PI(5)P in PI5P4Ks-IN-2-treated cells versus vehicle-treated cells.

Protocol 2: Western Blot Analysis of mTORC1 Signaling

Materials:

• Cells treated with PI5P4Ks-IN-2 or vehicle control

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-S6K (Thr389), anti-S6K, anti-phospho-4E-BP1 (Thr37/46), anti-4E-BP1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Lysis: a. Lyse treated cells in ice-cold RIPA buffer. b. Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: a. Normalize protein amounts and prepare samples with Laemmli buffer. b. Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: a. Block the membrane in blocking buffer for 1 hour at room temperature. b. Incubate the membrane with primary antibodies overnight at 4°C. c. Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: a. Wash the membrane and apply ECL substrate. b. Capture the chemiluminescent signal using an imaging system. c. Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Protocol 3: Immunofluorescence Staining for Autophagy (LC3 Puncta)

This protocol is a standard method for visualizing autophagosomes.

Materials:

• Cells grown on coverslips and treated with PI5P4Ks-IN-2, vehicle, or autophagy modulators (e.g., rapamycin (B549165) as a positive control).

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: anti-LC3

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Fixation and Permeabilization: a. Fix treated cells with 4% PFA for 15 minutes at room temperature. b. Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking and Antibody Staining: a. Wash with PBS and block with blocking buffer for 1 hour. b. Incubate with anti-LC3 primary antibody in blocking buffer for 1-2 hours at room temperature or overnight at 4°C. c. Wash with PBS and incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour in the dark.

• Imaging and Analysis: a. Wash with PBS and mount the coverslips on microscope slides with antifade medium. b. Acquire images using a fluorescence microscope. c. Quantify the number of LC3 puncta per cell. An increase in the number of puncta suggests an accumulation of autophagosomes, which could be due to either increased autophagic flux or a blockage in lysosomal degradation. To distinguish between these, a lysosomal inhibitor like bafilomycin A1 can be used in parallel.

Protocol 4: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to confirm the direct binding of PI5P4Ks-IN-2 to PI5P4Kγ in a cellular context.

Materials:

• Cells treated with PI5P4Ks-IN-2 or vehicle control

• PBS

• PCR tubes

• Thermal cycler or heating block

• Lysis buffer with protease inhibitors

• Western blot reagents (as in Protocol 2)

• Anti-PI5P4Kγ antibody

Procedure:

• Cell Treatment and Heating: a. Treat cells with PI5P4Ks-IN-2 or vehicle. b. Harvest and resuspend cells in PBS. c. Aliquot cell suspension into PCR tubes and heat to a range of temperatures (e.g., 40-70°C) for 3 minutes. Include an unheated control.

• Cell Lysis and Protein Quantification: a. Lyse the cells by freeze-thaw cycles or with lysis buffer. b. Centrifuge to pellet aggregated proteins and collect the supernatant containing the soluble protein fraction. c. Quantify the protein concentration of the soluble fraction.

• Western Blot Analysis: a. Analyze equal amounts of soluble protein from each temperature point by Western blotting using an anti-PI5P4Kγ antibody.

• Data Analysis: a. Quantify the band intensities and plot the percentage of soluble PI5P4Kγ as a function of temperature. b. A shift in the melting curve to a higher temperature in the presence of PI5P4Ks-IN-2 indicates target engagement and stabilization.

Conclusion

The selective PI5P4Kγ inhibitor, PI5P4Ks-IN-2, provides a valuable tool for elucidating the complex roles of this lipid kinase in cellular signaling. The protocols outlined in these application notes offer robust methods to investigate the downstream consequences of PI5P4Kγ inhibition on key cellular processes, including mTORC1 signaling, autophagy, and Notch signaling. By employing these techniques, researchers can further unravel the therapeutic potential of targeting PI5P4Kγ in various disease contexts.

References

• 1. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expanding role of PI5P4Ks in cancer: A promising druggable target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phosphatidylinositol-5-Phosphate 4-Kinases Regulate Cellular Lipid Metabolism By Facilitating Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phosphatidylinositol-5-phosphate 4-kinases regulate cellular lipid metabolism by facilitating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PI5P4Kγ functions in DTX1-mediated Notch signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Loss of PI5P4Kα Slows the Progression of a Pten Mutant Basal Cell Model of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Thermal Shift Assay for PI5P4Ks-IN-2 Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Phosphatidylinositol 5-Phosphate 4-Kinases (PI5P4Ks) are a family of lipid kinases that play a critical role in various cellular processes, including signal transduction and membrane trafficking. These enzymes, comprising three isoforms (PI5P4Kα, PI5P4Kβ, and PI5P4Kγ), catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). Dysregulation of PI5P4K activity has been implicated in several diseases, including cancer, making them attractive therapeutic targets.[1]

PI5P4Ks-IN-2 is an inhibitor of PI5P4Kγ.[2] Assessing the direct binding of such small molecules to their protein targets is a crucial step in drug discovery. The thermal shift assay, also known as Differential Scanning Fluorimetry (DSF), is a rapid and robust biophysical technique used to determine the thermal stability of a protein and assess ligand binding.[3][4] The principle of the assay is based on the observation that the binding of a ligand to a protein typically increases its thermal stability, resulting in a higher melting temperature (Tm).[3] This change in Tm (ΔTm) can be monitored using a fluorescent dye that preferentially binds to the hydrophobic regions of the protein that become exposed as it unfolds.[4]

These application notes provide a detailed protocol for performing a thermal shift assay to evaluate the target engagement of PI5P4Ks-IN-2 with a PI5P4K isoform, a summary of expected results, and an overview of the relevant signaling pathway.

PI5P4K Signaling Pathway

PI5P4Ks are integral components of cellular signaling networks. A significant interaction has been identified between PI5P4Ks and the Hippo signaling pathway, a key regulator of organ size and cell proliferation.[5] The core kinases of the Hippo pathway, MST1/2, can phosphorylate and inhibit PI5P4Ks. This regulation, in turn, influences the activity of the downstream effector of the Hippo pathway, YAP.[5] The substrate of PI5P4Ks, PI5P, has been shown to interact with MOB1, a component of the Hippo pathway, enhancing its interaction with LATS kinases and thereby modulating YAP activity.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Hippo and PI5P4K signaling intersect to control the transcriptional activation of YAP - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: ADP-Glo Kinase Assay for Screening PI5P4K Gamma Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ) is a lipid kinase that plays a crucial role in various cellular signaling pathways.[1] It catalyzes the phosphorylation of phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key second messenger involved in processes like signal transduction, membrane trafficking, and cytoskeletal regulation.[1][2] Dysregulation of PI5P4Kγ activity has been implicated in several diseases, including cancer, neurodegenerative disorders, and immunological conditions, making it an attractive therapeutic target.[1][3][4][5][6]

The ADP-Glo™ Kinase Assay from Promega offers a robust, sensitive, and high-throughput method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.[7][8][9][10] This application note provides a detailed protocol for utilizing the ADP-Glo™ assay to screen for and characterize inhibitors of PI5P4Kγ. The assay's high dynamic range and strong signal at low ATP-to-ADP conversion make it particularly well-suited for screening low-activity kinases like PI5P4Kγ.[10][11][12]

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay performed in two steps.[8][9][11][12] First, the kinase reaction is terminated, and any remaining ATP is depleted by the ADP-Glo™ Reagent. In the second step, the Kinase Detection Reagent is added to convert the ADP generated by the kinase into ATP. This newly synthesized ATP is then used in a luciferase/luciferin reaction to produce a luminescent signal that is directly proportional to the amount of ADP produced and, therefore, the kinase activity.[7][8][9][11][12]

PI5P4Kγ Signaling Pathway

PI5P4Kγ is a key enzyme in phosphoinositide signaling. It converts PI5P to PI(4,5)P2, which is a precursor for other important signaling molecules like inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[2] PI5P4Kγ has been shown to be involved in the regulation of mTORC1 signaling, the Notch pathway, and autophagy.[1][5]

Caption: PI5P4Kγ signaling pathway and point of inhibition.

Experimental Workflow

The experimental workflow for screening PI5P4Kγ inhibitors using the ADP-Glo™ assay involves several key steps, from reagent preparation to data analysis.

Caption: Experimental workflow for PI5P4Kγ inhibitor screening.

Materials and Reagents

Reagent	Supplier	Catalog Number (Example)
ADP-Glo™ Kinase Assay	Promega	V9101
Recombinant Human PI5P4Kγ	SignalChem	P45-10G
Phosphatidylinositol 5-phosphate (PI5P)	Echelon	P-5016
Adenosine 5'-triphosphate (ATP)	Promega	V9151
Kinase Buffer (HEPES, MgCl2, CHAPS, EGTA)	Various	-
Test Compounds (Inhibitors)	Various	-
384-well white, flat-bottom plates	Greiner	784201
Plate Luminometer	Various	-

Detailed Experimental Protocol

This protocol is adapted for a 384-well plate format.

1. Reagent Preparation

• Kinase Buffer: Prepare a buffer containing 33 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1% CHAPS, and 16.7 µM EGTA.[3]

• PI5P4Kγ Enzyme Solution: Dilute the recombinant PI5P4Kγ enzyme in Kinase Buffer to the desired final concentration (e.g., 150 ng/well).[3] Note that due to the low intrinsic activity of wild-type PI5P4Kγ, a mutant form with increased activity may be used to achieve a suitable assay window.[3]

• Substrate Solution: Prepare a stock solution of di-C8 PI5P and dilute it in Kinase Buffer to a final concentration of 20 µM.[3]

• ATP Solution: Prepare a stock solution of ATP and dilute it in Kinase Buffer to a final concentration of 10 µM.[3]

• Test Compound Dilutions: Prepare serial dilutions of the test compounds in an appropriate solvent (e.g., DMSO) and then dilute them in Kinase Buffer.

2. Kinase Reaction

• Add 2 µL of the test compound solution to the wells of a 384-well plate.

• Add 18 µL of the reaction mix containing PI5P4Kγ, di-C8 PI5P, and ATP to each well.[3]

• Mix the plate gently and incubate for 60 minutes at room temperature.[3]

3. ADP Detection

• After the kinase reaction, transfer 4 µL of the reaction mixture to a new 384-well white plate.[3]

• Add 4 µL of ADP-Glo™ Reagent to each well.[3]

• Incubate the plate for 40 minutes at room temperature to terminate the kinase reaction and deplete the remaining ATP.[3]

• Add 8 µL of Kinase Detection Reagent to each well.[3]

• Incubate the plate for 30 minutes at room temperature to convert ADP to ATP and generate a luminescent signal.[3]

• Measure the luminescence using a plate luminometer.[3]

Data Analysis and Presentation

The luminescent signal is proportional to the amount of ADP produced. The percentage of inhibition can be calculated using the following formula:

% Inhibition = 100 x (1 - (RLUinhibitor - RLUbackground) / (RLUmax_signal - RLUbackground))

Where:

• RLUinhibitor is the relative light units in the presence of the test compound.

• RLUbackground is the relative light units in the absence of the enzyme.

• RLUmax_signal is the relative light units in the absence of the test compound.

The half-maximal inhibitory concentration (IC50) values can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.

Example Data Summary Table:

Compound ID	Description	IC50 (µM) against PI5P4Kγ	Selectivity vs. PI5P4Kα/β
NIH-12848	Selective, non-ATP competitive inhibitor	~1-3[5][13][14]	High
NCT-504	Selective PI5P4Kγ inhibitor	16[5]	High
THZ-P1-2	Pan-PI5P4K covalent inhibitor	-	Low
Compound 40	Derivative of NIH-12848	-	High

Troubleshooting

Issue	Possible Cause	Solution
Low signal-to-background ratio	- Low enzyme activity- High background ADP	- Use a more active mutant of PI5P4Kγ- Use high-purity ATP to minimize ADP contamination[11]
High well-to-well variability	- Inaccurate pipetting- Incomplete mixing	- Use calibrated pipettes- Ensure thorough mixing after each reagent addition
False positives/negatives	- Compound interference with the assay	- Test compounds for their effect on the luciferase reaction in the absence of the kinase

Conclusion

The ADP-Glo™ Kinase Assay provides a reliable and high-throughput compatible method for screening and characterizing inhibitors of PI5P4Kγ. Its sensitivity and straightforward protocol make it an invaluable tool for academic research and drug discovery efforts targeting this important lipid kinase. The detailed protocol and guidelines presented in these application notes will enable researchers to effectively implement this assay in their workflows.

References

• 1. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI5P4K inhibitors: promising opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bmglabtech.com [bmglabtech.com]
• 8. ADP-Glo™ Kinase Assay Protocol [se.promega.com]
• 9. ulab360.com [ulab360.com]
• 10. ADP-Glo™ Kinase Assay [promega.com]
• 11. promega.com [promega.com]
• 12. ulab360.com [ulab360.com]
• 13. researchgate.net [researchgate.net]
• 14. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. [repository.cam.ac.uk]

Technical Notes & Optimization

Troubleshooting PI5P4K gamma inhibition experiments with PI5P4Ks-IN-2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing PI5P4Ks-IN-2 to inhibit Phosphatidylinositol 5-Phosphate 4-Kinase Gamma (PI5P4Kγ).

Frequently Asked Questions (FAQs)

Q1: What is PI5P4Ks-IN-2 and what is its primary target?

A1: PI5P4Ks-IN-2 is a selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase Gamma (PI5P4Kγ).[1] It functions through a non-ATP-competitive, allosteric binding mode.[1] This specificity is crucial for dissecting the distinct roles of the PI5P4Kγ isoform in cellular signaling.[2]

Q2: What is the selectivity profile of PI5P4Ks-IN-2 against other PI5P4K isoforms?

A2: PI5P4Ks-IN-2 demonstrates notable selectivity for PI5P4Kγ over the α and β isoforms. The selectivity profile is summarized in the table below.

Q3: What are the recommended storage and handling conditions for PI5P4Ks-IN-2?

A3: For long-term storage, it is recommended to store the stock solution at -80°C for up to 6 months. For shorter periods, storage at -20°C for up to 1 month is acceptable.[1] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Q4: I am observing unexpected cellular phenotypes that are inconsistent with PI5P4Kγ inhibition. What could be the cause?

A4: While PI5P4Ks-IN-2 is highly selective, off-target effects can occur, particularly at higher concentrations.[3] It is also important to consider the complex and sometimes kinase-independent functions of PI5P4Kγ, which can form heterodimers and act as a scaffold protein, influencing other signaling pathways.[2][4]

Troubleshooting Guides

Guide 1: Inconsistent IC50 Values in Kinase Assays

Potential Cause	Troubleshooting Steps
Inhibitor Precipitation	Visually inspect for any precipitate in your assay wells. Test the solubility of PI5P4Ks-IN-2 in your specific assay buffer. Consider using a lower concentration or a different solvent if precipitation is observed.[5][6]
Variable ATP/GTP Concentration	PI5P4K isoforms can utilize both ATP and GTP as phosphodonors, with PI5P4Kβ showing a preference for GTP.[4] Standardize the ATP/GTP concentration across all assays, ideally near the Km value for PI5P4Kγ.[7]
Enzyme Activity Variation	Use a fresh aliquot of recombinant PI5P4Kγ for each experiment to ensure consistent enzyme activity.[5] Be aware that wild-type PI5P4Kγ has very low intrinsic activity, which can make assays challenging.[8][9][10] Consider using a mutant form with higher activity if available.[9][10]
Assay Readout Interference	If using a luciferase-based assay (e.g., ADP-Glo), be mindful that it measures overall ATP consumption and does not distinguish between substrate phosphorylation and enzyme autophosphorylation.[7]

Guide 2: Lack of Expected Downstream Signaling Inhibition in Cell-Based Assays

Potential Cause	Troubleshooting Steps
Poor Cell Permeability	Although some analogs of this chemical series show good permeability, this can vary.[10][11][12] If poor uptake is suspected, consider using a permeabilization agent (with appropriate controls) or a different inhibitor with better cell permeability characteristics.
Insufficient Target Engagement	The inhibitor may not be reaching PI5P4Kγ at a sufficient concentration within the cell. Perform a dose-response experiment to determine the optimal concentration.[3] A Cellular Thermal Shift Assay (CETSA) can be used to directly confirm target engagement in intact cells.[13][14]
Technical Issues with Western Blotting	Ensure the use of phosphatase and protease inhibitors during cell lysis to preserve protein phosphorylation states.[13][15] Optimize primary and secondary antibody concentrations to maximize signal and minimize background.[5][13] Using a low-fluorescence PVDF membrane can also help reduce background.[2]
Complex Signaling Networks	PI5P4Kγ is involved in multiple signaling pathways, including mTORC1 and Notch signaling.[2] Inhibition of PI5P4Kγ can lead to feedback loops or compensatory mechanisms.[2] For instance, PI5P4Kγ can negatively regulate mTORC1, so its inhibition might lead to increased mTORC1 signaling.[2][16]

Guide 3: Unexpected Cell Viability/Proliferation Results

Potential Cause	Troubleshooting Steps
Inhibitor Cytotoxicity	High concentrations of the inhibitor or the solvent (e.g., DMSO) may be toxic to cells.[17][18] Always include a vehicle-only control. Perform a dose-response curve to determine the non-toxic concentration range of PI5P4Ks-IN-2 for your specific cell line.
Cell Line Specific Effects	The role of PI5P4Kγ can be cell-type dependent.[2] Ensure the cell line you are using expresses PI5P4Kγ at a detectable level. Verify cell line identity through STR profiling to rule out misidentification or cross-contamination.[13]
Assay Conditions	Inconsistent cell seeding density, incubation times, or passage number can all contribute to variability.[13] Standardize your protocol and use cells at a low passage number.[13][19]
Scaffolding Function of PI5P4Kγ	PI5P4Kγ can suppress PI4P5K-mediated PI(4,5)P2 synthesis through its scaffolding function.[2][4] Observed phenotypes may be due to the disruption of this protein-protein interaction rather than direct inhibition of kinase activity.

Data Presentation

Table 1: Selectivity Profile of PI5P4Ks-IN-2

Isoform	pIC50	Ki
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM
PI5P4Kγ	6.2	68 nM
PI5P4Kγ+ (mutant)	0.32	-
Data sourced from MedchemExpress.[1]

Experimental Protocols

Protocol 1: In Vitro Kinase Assay (ADP-Glo™ Assay)

This protocol is adapted for determining the IC50 of PI5P4Ks-IN-2 against PI5P4Kγ.

• Reagent Preparation :

  • Prepare a 2X enzyme solution of recombinant PI5P4Kγ in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA). Note: Due to the low activity of wild-type PI5P4Kγ, a mutant with higher activity may be necessary for a robust assay window.[10][20]

  • Prepare a 2X solution of the substrate, Phosphatidylinositol 5-phosphate (PI(5)P), in the kinase assay buffer.

  • Prepare serial dilutions of PI5P4Ks-IN-2 in the kinase assay buffer.

  • Prepare a 2X ATP solution in the kinase assay buffer. The final ATP concentration should be at or near the Km for PI5P4Kγ.

• Assay Procedure :

  • Add 5 µL of the PI5P4Ks-IN-2 serial dilutions or vehicle control to the wells of a 384-well plate.

  • Add 2.5 µL of the 2X enzyme solution to each well and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding a 2.5 µL mixture of 2X PI(5)P and 2X ATP.

  • Incubate for 1 hour at room temperature.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit (Promega) according to the manufacturer's instructions.

• Data Analysis :

  • Plot the percentage of kinase activity versus the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Western Blotting for Downstream Signaling

This protocol outlines the steps to detect changes in the phosphorylation of a downstream target of a PI5P4Kγ-regulated pathway.

• Cell Treatment and Lysis :

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with various concentrations of PI5P4Ks-IN-2 or vehicle control (DMSO) for the desired time.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[15]

• Protein Quantification and Electrophoresis :

  • Determine the protein concentration of the lysates using a BCA assay.[15]

  • Denature 20-30 µg of protein per sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE on a 4-12% Tris-glycine gel.[2]

• Membrane Transfer and Blocking :

  • Transfer the separated proteins to a PVDF membrane.[2]

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Antibody Incubation and Detection :

  • Incubate the membrane with the primary antibody against the phosphorylated target (e.g., phospho-S6 ribosomal protein for mTORC1 pathway analysis) overnight at 4°C.[5][13]

  • Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[5][13]

  • Detect the signal using an enhanced chemiluminescent (ECL) substrate.[5]

  • Strip and re-probe the membrane with an antibody against the total protein as a loading control.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol describes how to assess the effect of PI5P4Ks-IN-2 on cell viability.

• Cell Seeding :

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[17][18][21]

  • Incubate overnight to allow for cell attachment.[17]

• Compound Treatment :

  • Prepare serial dilutions of PI5P4Ks-IN-2 in complete culture medium. Include a vehicle control (DMSO).[17]

  • Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the inhibitor or vehicle control.

• Incubation :

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[17]

• MTT Addition and Solubilization :

  • Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C.[17]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[17]

• Absorbance Measurement :

  • Measure the absorbance at 570 nm using a microplate reader.[17][21]

• Data Analysis :

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Visualizations

Caption: PI5P4Kγ Signaling Pathways and Inhibition by PI5P4Ks-IN-2.

Caption: General Experimental Workflow for PI5P4Ks-IN-2.

Caption: Troubleshooting Logic Flowchart for PI5P4Kγ Inhibition Experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ), a lipid signalling enigma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. portlandpress.com [portlandpress.com]
• 10. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The rational design of ARUK2007145, a dual inhibitor of the α and γ isoforms of the lipid kinase phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00355H [pubs.rsc.org]
• 12. Identification of ARUK2002821 as an isoform-selective PI5P4Kα inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Loss of PI5P4Kα Slows the Progression of a Pten Mutant Basal Cell Model of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

PI5P4Ks-IN-2 off-target effects in kinase inhibitor screening

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using PI5P4Ks-IN-2, a selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ). This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is PI5P4Ks-IN-2 and what is its primary target?

PI5P4Ks-IN-2 is a selective inhibitor of PI5P4Kγ, a lipid kinase that phosphorylates phosphatidylinositol 5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1] It operates through a non-ATP-competitive, allosteric binding mode.[2]

Q2: What is the selectivity profile of PI5P4Ks-IN-2?

PI5P4Ks-IN-2 demonstrates high selectivity for PI5P4Kγ over the other isoforms, PI5P4Kα and PI5P4Kβ.[1] When screened at a concentration of 10 μM, it showed selectivity against a panel of 140 protein kinases and 15 lipid kinases.[1] One identified off-target with moderate activity is PAK2.[3]

Selectivity Data for PI5P4Ks-IN-2 (Compound 40)

Target	pIC50	Ki
PI5P4Kγ	6.2	68 nM
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM

Data sourced from MedChemExpress and Boffey et al., 2022.[1][2]

Q3: What are the known signaling pathways involving PI5P4Kγ?

PI5P4Kγ is involved in several key cellular processes. It has been implicated in the regulation of the mTORC1 signaling pathway, which is crucial for cell growth and autophagy.[4] Reduced PI5P4Kγ activity can initiate autophagy.[4] Additionally, PI5P4Kγ positively regulates the Notch signaling pathway.[5][6]

PI5P4Kγ Signaling Pathways

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Navigating PI5P4Ks-IN-2 Usage: A Technical Support Guide to Mitigate Cytotoxicity

For researchers, scientists, and drug development professionals utilizing the selective PI5P4Kγ inhibitor, PI5P4Ks-IN-2, optimizing its concentration is crucial to achieve desired on-target effects while avoiding cytotoxicity. This technical support center provides essential guidance, troubleshooting strategies, and detailed protocols to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of PI5P4Ks-IN-2?

A1: PI5P4Ks-IN-2 is a selective inhibitor of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ).[1] It exhibits significantly lower activity against PI5P4Kα and PI5P4Kβ isoforms.[1]

Q2: What are the common challenges when working with small molecule inhibitors like PI5P4Ks-IN-2?

A2: Common challenges include limited aqueous solubility, potential for instability in solution, and determining the optimal concentration that is effective without being cytotoxic. Many inhibitors are lipophilic and require solvents like DMSO for stock solutions, which can also be toxic to cells at higher concentrations.

Q3: How should I prepare stock solutions of PI5P4Ks-IN-2?

A3: It is recommended to prepare high-concentration stock solutions in a non-aqueous solvent such as dimethyl sulfoxide (B87167) (DMSO).[1][2] These stock solutions should be stored at -20°C or -80°C to maintain stability.[1] When preparing working solutions, dilute the stock in your experimental buffer or cell culture medium, ensuring the final DMSO concentration is non-toxic to your cells (typically below 0.5%).

Q4: What are the potential off-target effects of PI5P4Ks-IN-2?

A4: While PI5P4Ks-IN-2 has been shown to be highly selective, it is important to consider potential off-target effects, especially at higher concentrations.[1][3] A screening against a panel of 140 protein kinases and 15 lipid kinases at a concentration of 10 μM demonstrated its high selectivity.[1] If unexpected cellular phenotypes are observed, it is advisable to review any available kinome scan data and perform experiments to rule out off-target effects.[3]

Q5: How can I confirm that PI5P4Ks-IN-2 is engaging its target in my cells?

A5: The Cellular Thermal Shift Assay (CETSA) is a valuable method to confirm target engagement in intact cells.[3] This assay is based on the principle that the binding of a ligand to its target protein increases the protein's thermal stability.

Troubleshooting Guide: PI5P4Ks-IN-2 Induced Cytotoxicity

This guide addresses specific issues that may arise during your experiments, offering potential causes and solutions.

Issue	Potential Cause	Suggested Solution
Unexpectedly high cell death at the desired inhibitor concentration.	1. Inhibitor concentration is too high for the specific cell line. 2. Solvent (e.g., DMSO) toxicity. 3. Incorrect assessment of cell viability.	1. Perform a dose-response curve to determine the EC50 (half-maximal effective concentration) and IC50 (half-maximal inhibitory concentration for cytotoxicity) for your specific cell line. Start with a broad range of concentrations.2. Ensure the final solvent concentration is non-toxic. Typically, keep the final DMSO concentration below 0.5%. Run a vehicle control (media with the same concentration of DMSO) to assess solvent toxicity.3. Use multiple, complementary cytotoxicity assays (e.g., MTT and a membrane integrity assay like LDH) to confirm results.
Inconsistent results between experiments.	1. Variations in cell seeding density. 2. Different inhibitor exposure times. 3. Cell line instability or high passage number.	1. Optimize and standardize cell seeding density for each cell line to ensure consistent cell numbers at the time of treatment.2. Strictly control the duration of inhibitor exposure across all experiments.3. Use low-passage, authenticated cell lines to ensure consistency.
Observed phenotype is inconsistent with PI5P4Kγ inhibition.	1. Off-target effects of the inhibitor. 2. The phenotype is due to the scaffolding function of PI5P4Kγ, not its kinase activity.	1. Titrate the inhibitor concentration to the minimal effective dose.2. Use a structurally unrelated PI5P4Kγ inhibitor as a control. If the phenotype is recapitulated, it is more likely an on-target effect.[3]3. Perform a rescue experiment by expressing a kinase-dead or inhibitor-resistant mutant of PI5P4Kγ.[3]4. Use genetic approaches like siRNA or CRISPR to knock down or knock out PI5P4Kγ and compare the phenotype to that of pharmacological inhibition.

Quantitative Data Summary

Table 1: Biochemical Potency of PI5P4Ks-IN-2

Isoform	pIC50	Ki
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM
PI5P4Kγ	6.2	68 nM
Data from MedchemExpress.[1]

Table 2: Example IC50 Values for a Pan-PI5P4K Inhibitor (THZ-P1-2) in Leukemia Cell Lines (72-hour treatment)

Cell Line	Disease	IC50 (µM)
MOLM13	AML	~2.5
MV4-11	AML	~3.0
KASUMI-1	AML	~4.0
JURKAT	ALL	~5.0
MOLT4	ALL	~3.5
TALL-1	ALL	~4.5
Data from Sivakumaren et al., 2020.[4] Note: This is not PI5P4Ks-IN-2, but a pan-inhibitor, and serves as an example for establishing a concentration range.

Experimental Protocols

Determining Optimal PI5P4Ks-IN-2 Concentration using MTT Assay

This protocol is a standard method for assessing cell viability and determining the cytotoxic concentration of a compound.[2]

Materials:

• PI5P4Ks-IN-2

• DMSO

• 96-well cell culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Inhibitor Preparation: Prepare a 2X concentrated serial dilution of PI5P4Ks-IN-2 in complete culture medium from a high-concentration stock in DMSO. Also, prepare a 2X vehicle control (medium with the same DMSO concentration as the highest inhibitor concentration).

• Treatment: Remove the medium from the cells and add 100 µL of the 2X inhibitor dilutions and vehicle control to the appropriate wells. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the inhibitor concentration to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol provides a framework for confirming the binding of PI5P4Ks-IN-2 to PI5P4Kγ in a cellular context.

Materials:

• PI5P4Ks-IN-2

• Cell line of interest

• PBS supplemented with protease inhibitors

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

• PCR tubes or strips

• Thermal cycler

• SDS-PAGE and Western blotting reagents

• Antibody specific for PI5P4Kγ

Procedure:

• Cell Treatment: Treat cultured cells with either PI5P4Ks-IN-2 at the desired concentration or vehicle control (DMSO) for a specified time.

• Cell Harvest and Lysis: Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors. Lyse the cells to obtain a cell lysate.

• Heating: Aliquot the lysate into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by a cooling step at 4°C for 3 minutes.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed to pellet the aggregated proteins.

• Sample Preparation and Analysis: Collect the supernatant (containing the soluble protein fraction) and prepare samples for SDS-PAGE.

• Western Blotting: Perform Western blotting using an antibody against PI5P4Kγ to detect the amount of soluble protein at each temperature.

• Data Analysis: In the presence of a binding ligand (PI5P4Ks-IN-2), the target protein (PI5P4Kγ) will be more stable at higher temperatures compared to the vehicle-treated control. This will be observed as a higher amount of soluble protein at elevated temperatures in the inhibitor-treated samples.

Visualizations

Caption: PI5P4Kγ and its intersection with the Hippo signaling pathway.

Caption: Experimental workflow for optimizing PI5P4Ks-IN-2 concentration.

Caption: Troubleshooting decision tree for PI5P4Ks-IN-2 cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Discrepancy between in vitro IC50 and cellular efficacy of PI5P4K inhibitors

Tackling the common challenge of translating in vitro potency to cellular effects for Phosphatidylinositol 5-Phosphate 4-Kinase (PI5P4K) inhibitors, this technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and understanding this critical discrepancy. This guide offers detailed FAQs, troubleshooting advice, experimental protocols, and visual aids to facilitate more effective research and development of PI5P4K-targeted therapies.

Frequently Asked Questions (FAQs)

Q1: Why is there often a significant difference between the in vitro IC50 and the cellular efficacy of our PI5P4K inhibitor?

A1: This is a frequently observed phenomenon for kinase inhibitors, and for PI5P4K, it is attributable to several key factors:

• High Intracellular Nucleotide Concentrations: In vitro kinase assays are often performed at low ATP or GTP concentrations, sometimes near the Km of the enzyme, to accurately determine the inhibitor's binding affinity (Ki). However, cellular ATP concentrations are in the millimolar (mM) range, which is significantly higher.[1][2] This high concentration of the natural substrate can outcompete ATP-competitive inhibitors, leading to a substantial increase in the inhibitor concentration required for a cellular effect.[2][3] Notably, some PI5P4K isoforms, like PI5P4Kβ, show a preference for GTP, which also has a much higher intracellular concentration than what is typically used in in vitro assays.[4][5]

• Scaffolding Functions of PI5P4K: PI5P4K enzymes have non-catalytic scaffolding roles that are independent of their kinase activity.[4] For instance, they can bind to and inhibit Class I PI3K signaling.[4] Genetic knockdown or knockout of a PI5P4K isoform can abrogate both its kinase and scaffolding functions, potentially leading to phenotypes that are not replicated by a kinase inhibitor alone.[4] This can complicate the interpretation of results when comparing inhibitor effects to genetic perturbation studies.

• Cellular Permeability and Efflux: For an inhibitor to be effective, it must be able to cross the cell membrane and reach its intracellular target. Poor membrane permeability can lead to a lower intracellular concentration of the inhibitor than what is applied externally. Additionally, active efflux by cellular transporters can further reduce the intracellular concentration of the compound.

• Off-Target Effects: At the higher concentrations often required for cellular activity, inhibitors may engage with other kinases or cellular targets, leading to confounding off-target effects that can complicate the interpretation of the observed phenotype.[4]

• Inhibitor Stability and Metabolism: Inhibitors can be metabolized by cells into less active or inactive forms, reducing their effective concentration over the course of a cellular experiment.

Q2: How do I choose the right ATP/GTP concentration for my in vitro PI5P4K assay?

A2: The choice of phosphodonor concentration is critical and depends on the goal of your experiment:

• For determining inhibitor affinity (Ki): Use an ATP or GTP concentration at or below the Km of the PI5P4K isoform. This minimizes competition and allows the IC50 to more closely reflect the inhibitor's binding affinity.

• For better predicting cellular efficacy: Use a high, physiologically relevant ATP concentration (e.g., 1-5 mM) or GTP concentration (0.1-1.0 mM).[4] This will provide an IC50 value that is more indicative of the potency you might expect in a cellular context. Be aware that for ATP-competitive inhibitors, the IC50 will be significantly higher under these conditions.

Q3: What are reliable methods to confirm target engagement of my PI5P4K inhibitor in cells?

A3: Confirming that your inhibitor is binding to PI5P4K in a cellular context is crucial. A common method is to assess the phosphorylation of downstream signaling molecules. For example, since PI5P4K is involved in the PI3K/Akt pathway, you can use Western blotting to measure changes in the phosphorylation of Akt (p-Akt). A decrease in p-Akt levels upon inhibitor treatment can indicate on-target activity. However, due to the complex scaffolding roles of PI5P4K, changes in downstream signaling may not always be a direct and reliable measure of kinase inhibition.[4] Cellular thermal shift assays (CETSA) can also be employed to demonstrate direct target engagement.

Troubleshooting Guide

Issue 1: My PI5P4K inhibitor has a potent in vitro IC50 in the nanomolar range, but I see little to no effect in my cell-based assays, even at micromolar concentrations.

Possible Cause	Troubleshooting Step
High Cellular ATP/GTP Competition	Perform an in vitro kinase assay with physiological (mM) concentrations of ATP or GTP to determine a more relevant IC50. This will help you to dose your cellular experiments more appropriately.
Poor Cell Permeability	Assess the physicochemical properties of your inhibitor (e.g., cLogP). Consider using a cellular uptake assay to measure the intracellular concentration of the compound.
Compound Efflux	Co-incubate your inhibitor with known efflux pump inhibitors to see if this potentiates its cellular activity.
Inhibitor Instability or Metabolism	Evaluate the stability of your compound in cell culture media over the time course of your experiment. LC-MS/MS can be used to measure the concentration of the parent compound and any potential metabolites.
Scaffolding Function Dominates Phenotype	Compare the cellular phenotype of your inhibitor with that of siRNA- or CRISPR-mediated knockdown/knockout of the target PI5P4K isoform. If the phenotypes differ significantly, it may suggest that the scaffolding function plays a major role.

Issue 2: My inhibitor shows a cellular effect, but I'm not sure if it's due to on-target PI5P4K inhibition.

Possible Cause	Troubleshooting Step
Off-Target Effects	Profile your inhibitor against a broad panel of kinases to identify potential off-target activities. Use a structurally distinct inhibitor for the same PI5P4K isoform to see if it recapitulates the same cellular phenotype.
Indirect Effects	Perform a target engagement assay, such as a cellular thermal shift assay (CETSA), to confirm that your compound is binding to PI5P4K in cells at the concentrations where you observe a phenotype.
Lack of a Clear Downstream Marker	Measure the levels of PI5P, the substrate of PI5P4K, in inhibitor-treated cells. An increase in PI5P levels can be a direct indicator of on-target inhibition.

Quantitative Data Summary

The following table summarizes the in vitro potency and reported cellular effects of several common PI5P4K inhibitors. Note that a direct comparison of in vitro IC50 and cellular EC50 is often not available, and cellular effects are frequently reported as anti-proliferative IC50 values in specific cell lines, which may not directly reflect on-target PI5P4K inhibition.

Inhibitor	Target(s)	In Vitro Potency	Cellular Efficacy/Activity
THZ-P1-2	Pan-PI5P4K (covalent)	IC50 = 190 nM (PI5P4Kα)[3][6][7][8]	Anti-proliferative IC50s of 0.87 to 3.95 µM in AML/ALL cell lines.[6][8][9]
CC260	PI5P4Kα/β	Ki = 40 nM (PI5P4Kα), 30 nM (PI5P4Kβ)[2][10]	Reduces survival of BT474 cells under serum starvation; enhances insulin-induced Akt phosphorylation in C2C12 myotubes.[10][11]
NIH-12848	PI5P4Kγ	IC50 ≈ 1-3.3 µM[1][12][13][14]	Inhibits translocation of Na+/K+-ATPase in mpkCCD cells at 10 µM.[14]
NCT-504	PI5P4Kγ (allosteric)	IC50 = 15.8 µM[2]	Increases autophagic flux and decreases mutant Huntington's protein levels.[4]
PI5P4Ks-IN-2	PI5P4Kγ	pIC50 = 6.2[15][16]	Ki = 68 nM for PI5P4Kγ-WT binding.[15]
ARUK2002821	PI5P4Kα	pIC50 = 8.0[17][18][19]	Cellular target engagement demonstrated.[17][18][19]
BAY-091	PI5P4Kα	IC50 = 1.3 nM (low ATP), 2.6 nM (medium ATP)[20][21]	Cellular target engagement EC50 = 1.1 µM (intact cells).[20] No effect on p-Akt or proliferation in p53 mutant cells.[20]

Experimental Protocols

In Vitro PI5P4K Kinase Assay (ADP-Glo™ Format)

This protocol is a general guideline and should be optimized for the specific PI5P4K isoform and inhibitor being tested.

Materials:

• Recombinant PI5P4K enzyme

• PI5P substrate

• ATP and/or GTP

• Kinase assay buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl2, 0.5 mM EGTA, 0.01% Brij-35)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test inhibitor

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the PI5P4K inhibitor in DMSO. Then, dilute the inhibitor in kinase assay buffer to the desired final concentrations.

• Enzyme and Substrate Preparation: Dilute the PI5P4K enzyme and PI5P substrate in kinase assay buffer to the desired concentrations.

• Reaction Setup: In a 384-well plate, add the inhibitor solution, followed by the enzyme and substrate mixture.

• Initiate Reaction: Start the kinase reaction by adding the ATP/GTP solution. The final reaction volume is typically 5-10 µL.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop Reaction and ATP Depletion: Add ADP-Glo™ Reagent to stop the reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP Detection: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to a no-inhibitor control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay: Western Blot for Phospho-Akt (Ser473)

Materials:

• Cell line of interest

• Complete cell culture medium

• PI5P4K inhibitor

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere overnight. Treat the cells with various concentrations of the PI5P4K inhibitor for the desired time. Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total Akt to normalize for protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-Akt signal to the total Akt signal.

Visualizations

Caption: Simplified PI5P4K signaling pathway and its intersection with the PI3K/AKT pathway.

Caption: Key factors contributing to the discrepancy between in vitro and cellular efficacy of PI5P4K inhibitors.

Caption: A stepwise experimental workflow to troubleshoot the discrepancy between in vitro and cellular efficacy.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. THZ-P1-2 - Ace Therapeutics [acetherapeutics.com]
• 4. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. cancer-research-network.com [cancer-research-network.com]
• 9. THZ-P1-2 | Selective and potent PI5P4K inhibitor | TargetMol [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Pharmacological inhibition of PI5P4Kα/β disrupts cell energy metabolism and selectively kills p53-null tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. PI5P4Kγ Inhibitor, NIH-12848 | Sigma-Aldrich [sigmaaldrich.com]
• 14. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. PI5P4Ks-IN-2 - Immunomart [immunomart.com]
• 17. Identification of ARUK2002821 as an isoform-selective PI5P4Kα inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Identification of ARUK2002821 as an isoform-selective PI5P4Kα inhibitor - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. eubopen.org [eubopen.org]
• 21. pubs.acs.org [pubs.acs.org]

PI5P4Ks-IN-2 stability in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the use of PI5P4Ks-IN-2 in cell culture experiments. The information is designed to address specific issues that may be encountered, ensuring more reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with PI5P4Ks-IN-2?

A1: The principal challenges with PI5P4Ks-IN-2, and many other small molecule kinase inhibitors, are related to its limited aqueous solubility and potential for instability in cell culture media. Being a lipophilic compound, it can be difficult to achieve and maintain the desired concentration in aqueous solutions, which may impact experimental outcomes.

Q2: What are the recommended storage conditions for PI5P4Ks-IN-2 stock solutions?

A2: For optimal stability, stock solutions of PI5P4Ks-IN-2 should be stored at -20°C for short-term use (up to one month) and at -80°C for long-term storage (up to six months)[1]. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can contribute to degradation.

Q3: How can I minimize the precipitation of PI5P4Ks-IN-2 when adding it to my cell culture medium?

A3: To prevent precipitation, it is recommended to first dilute the concentrated DMSO stock solution of PI5P4Ks-IN-2 in a small volume of cell culture medium before adding it to the final culture volume. Ensure that the final concentration of DMSO in the cell culture is low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q4: Can PI5P4Ks-IN-2 induce the degradation of its target protein?

A4: While specific data for PI5P4Ks-IN-2 is not available, it is a known phenomenon that some kinase inhibitors can induce the degradation of their target proteins.[2][3][4][5] This can occur through various mechanisms, including conformational changes in the target kinase that mark it for cellular degradation pathways.[2][3][4] Researchers should be aware of this possibility, as it can influence the interpretation of experimental results.

Troubleshooting Guide

This guide addresses common problems that may arise during the use of PI5P4Ks-IN-2 in cell culture experiments.

Problem	Possible Cause	Suggested Solution
Inconsistent or weaker than expected biological effect	1. Degradation of PI5P4Ks-IN-2 in media: The compound may not be stable over the duration of the experiment at 37°C. 2. Precipitation of the compound: The inhibitor may have come out of solution after dilution in the aqueous media. 3. Cell density and passage number: Variations in cell number or the use of high-passage cells can lead to inconsistent responses.	1. Perform a stability study to determine the half-life of PI5P4Ks-IN-2 in your specific cell culture media (see Experimental Protocol below). Consider replenishing the media with fresh inhibitor at regular intervals for long-term experiments. 2. Visually inspect the media for any signs of precipitation after adding the inhibitor. Prepare fresh dilutions for each experiment and consider using a lower concentration. 3. Standardize cell seeding density and use cells within a consistent and low passage number range for all experiments.
Observed cytotoxicity at expected therapeutic concentrations	1. Off-target effects: The inhibitor may be affecting other cellular targets essential for cell viability. 2. Solvent toxicity: The concentration of the vehicle (e.g., DMSO) may be too high.	1. Perform a dose-response curve to determine the IC50 for the desired effect and a separate assay to assess cytotoxicity (e.g., MTT or LDH assay) to identify a non-toxic working concentration range. If available, use a structurally related inactive analog as a negative control. 2. Ensure the final DMSO concentration is at a non-toxic level (typically ≤0.5%) and include a vehicle-only control in your experiments.
High variability between experimental replicates	1. Inconsistent sample handling: Variations in incubation times, reagent addition, or cell plating can introduce variability. 2. Incomplete solubilization: The compound may not be fully dissolved in the stock solution or upon dilution.	1. Standardize all experimental procedures, including timing of treatments and harvesting. 2. Ensure the stock solution is fully dissolved before making further dilutions. Vortex the stock solution and visually inspect for any particulate matter.

Quantitative Data Summary

While specific stability data for PI5P4Ks-IN-2 in cell culture media is not publicly available, the following table provides hypothetical but representative stability data for a generic PI5P4K inhibitor in a standard cell culture medium (DMEM with 10% FBS) at 37°C. This data is intended to serve as a guideline for experimental design.

Time (Hours)	% Remaining (Mean ± SD)	Half-life (t½) (Hours)
0	100 ± 0	-
2	92 ± 3.1	-
8	75 ± 4.5	-
24	48 ± 5.2	~24
48	23 ± 3.8	-

Experimental Protocols

Protocol: Assessing the Stability of PI5P4Ks-IN-2 in Cell Culture Media

This protocol outlines a method to determine the stability of PI5P4Ks-IN-2 in a user-defined cell culture medium using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

Materials:

• PI5P4Ks-IN-2

• DMSO (cell culture grade)

• Cell culture medium (e.g., DMEM) with and without 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• 24-well tissue culture plates

• HPLC-MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 10 mM stock solution of PI5P4Ks-IN-2 in DMSO.

  • Prepare a working solution by diluting the stock solution in the desired cell culture medium (with and without 10% FBS) to a final concentration of 10 µM.

• Experimental Setup:

  • In a 24-well plate, add 1 mL of the 10 µM working solution to triplicate wells for each condition (media with and without serum).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection:

  • Collect 100 µL aliquots from each well at designated time points (e.g., 0, 2, 8, 24, and 48 hours). The 0-hour time point should be collected immediately after adding the working solution.

  • Store the collected samples at -80°C until analysis.

• Sample Analysis by HPLC-MS:

  • Thaw the samples and process them for HPLC-MS analysis according to your instrument's protocol. This may involve protein precipitation with acetonitrile (B52724) followed by centrifugation.

  • Analyze the supernatant to quantify the amount of intact PI5P4Ks-IN-2 remaining at each time point.

• Data Analysis:

  • Calculate the percentage of PI5P4Ks-IN-2 remaining at each time point by normalizing the peak area of the inhibitor at that time point to the average peak area at time 0.

  • Plot the percentage of remaining compound against time to determine the stability profile and estimate the half-life (t½).

Visualizations

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways involving PI5P4K isoforms.

PI5P4K and Hippo Pathway Interaction

Other PI5P4K Signaling Interactions

Experimental Workflow for Stability Assessment

Workflow for Inhibitor Stability Assay

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. news-medical.net [news-medical.net]
• 3. From inhibition to destruction – kinase drugs found to trigger protein degradation | EurekAlert! [eurekalert.org]
• 4. CeMM: From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation [cemm.at]
• 5. From Inhibition to Destruction – Kinase Drugs Found to Trigger Protein Degradation | IRB Barcelona [irbbarcelona.org]

Technical Support Center: Addressing Poor Cell Permeability of Small Molecule Inhibitors

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming challenges associated with the poor cell permeability of small molecule inhibitors.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant drop in the potency of our small molecule inhibitor in cell-based assays compared to biochemical assays. Could poor cell permeability be the cause?

A1: Yes, a stark difference in potency between biochemical and cell-based assays is a strong indicator of poor cell permeability.[1] If the inhibitor cannot efficiently cross the cell membrane, it will not reach its intracellular target at a sufficient concentration to exert its biological effect.[1]

Q2: What are the common physicochemical properties of a small molecule that lead to poor cell permeability?

A2: Several physicochemical properties can hinder a small molecule's ability to cross the cell membrane. These include:

• High Molecular Weight: Larger molecules generally exhibit lower passive diffusion across the lipid bilayer.[2][3]

• Low Lipophilicity (LogP): The cell membrane is lipid-rich, and compounds with low lipophilicity (a low octanol-water partition coefficient, LogP) have difficulty partitioning into and crossing the membrane.[2][3]

• High Polar Surface Area (PSA): A high PSA, often due to the presence of many hydrogen bond donors and acceptors, increases the energy required for the molecule to leave the aqueous environment and enter the hydrophobic membrane interior.[2][4]

• Presence of Charged Groups: Charged molecules find it very difficult to cross the nonpolar lipid bilayer.[3]

Q3: Besides passive diffusion, what other factors can limit the intracellular concentration of our inhibitor?

A3: Active efflux by transporter proteins is a major factor that can reduce the intracellular concentration of a compound.[2] Efflux pumps, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), are membrane proteins that actively transport substrates out of the cell, thereby preventing them from reaching their intracellular targets.[2][5][6]

Q4: What are the initial experimental steps to confirm and quantify the poor cell permeability of our inhibitor?

A4: A two-tiered approach using in vitro permeability assays is recommended:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, cell-free assay that measures a compound's ability to passively diffuse across an artificial lipid membrane.[7][8] It is an excellent first screen to determine if poor passive permeability is the primary issue.[2]

• Caco-2 Permeability Assay: This cell-based assay utilizes a monolayer of human colon adenocarcinoma cells (Caco-2) that differentiate to form tight junctions, mimicking the intestinal epithelium.[9][10][11] This assay provides an apparent permeability coefficient (Papp) and can also determine if the compound is a substrate for active efflux transporters.[10][11]

Troubleshooting Guides

Problem: Low intracellular concentration or poor permeability of the inhibitor observed in experiments.

This guide will help you identify the potential cause and provide strategies to address the issue.

Potential Cause	Recommended Troubleshooting Strategy	Experimental Verification
Poor Passive Permeability	Review the inhibitor's physicochemical properties (Molecular Weight, LogP, PSA).[2][12] Consider structural modifications to optimize these properties.	Perform a PAMPA assay to isolate and confirm poor passive diffusion.[2][12]
Active Efflux by Transporters	The inhibitor may be a substrate for efflux pumps like P-gp or BCRP.[12]	Conduct a bi-directional Caco-2 assay to determine the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests active efflux.[11][12] Perform the Caco-2 assay in the presence of a known efflux pump inhibitor (e.g., verapamil (B1683045) for P-gp). An increase in the apical-to-basolateral (A-B) permeability in the presence of the inhibitor confirms efflux.[10][12]
Compound Degradation or Metabolism	The inhibitor may be unstable in the assay buffer or metabolized by the cells.[12]	Analyze the concentration of the inhibitor in both the donor and receiver compartments at the end of the experiment to check the mass balance.[12] Use LC-MS to detect potential metabolites in the cell lysates or the receiver compartment.[12]
Poor Solubility in Assay Buffer	The inhibitor may not be fully dissolved in the assay buffer, leading to an inaccurate assessment of permeability.[12]	Visually inspect the dosing solution for any precipitation.[12] Measure the solubility of the inhibitor in the assay buffer at the experimental concentration.[12]

Strategies to Improve Cell Permeability

Once the cause of poor permeability has been identified, several strategies can be employed to enhance the cellular uptake of your small molecule inhibitor.

Chemical Modification Strategies

Strategy	Description	Advantages	Disadvantages
Prodrug Approach	Chemically modify the inhibitor to create an inactive or less active "prodrug" with improved permeability. The modifying group is designed to be cleaved intracellularly, releasing the active inhibitor.[13][14][15] Common strategies include esterification to mask carboxylic acids or carbamates for amines.[16]	Directly improves passive diffusion and can be tailored to the specific inhibitor.[1]	Requires synthetic chemistry effort. Inefficient cleavage can lead to lower concentrations of the active compound.[1]
N-methylation	Replace a hydrogen atom on a nitrogen with a methyl group (N-H to N-CH3).[1]	A well-established method to reduce hydrogen bonding potential and increase permeability for peptides and small molecules.[1]	Can potentially alter the compound's conformation and its binding affinity to the target.[1]
Cyclization	For peptide-like inhibitors, cyclization can create a more rigid structure that may shield polar groups.[1]	Can enhance metabolic stability in addition to permeability.[1]	Primarily applicable to flexible, linear molecules.
Structural Modifications to Increase Lipophilicity	Systematically add small, lipophilic groups at positions that do not interfere with target binding to increase the LogP value.[17]	Can directly enhance passive diffusion.	Requires structure-activity relationship (SAR) studies to ensure potency and selectivity are not compromised.[17]

Formulation Strategies

Strategy	Description	Advantages	Disadvantages
Use of Permeation Enhancers	Include excipients in the formulation that can transiently and reversibly increase membrane permeability.[17]	A non-covalent approach that does not require chemical modification of the inhibitor.	Requires careful selection and testing for potential cytotoxicity in the cell line being used.[17]
Nanoparticle-Based Delivery	Encapsulate the inhibitor in nanoparticles, such as liposomes or polymeric nanoparticles.[17]	Can significantly improve cellular uptake, protect the inhibitor from degradation, and facilitate entry into cells via endocytosis.[17]	May require specialized formulation expertise and characterization.

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of a small molecule inhibitor.[7]

Methodology:

• Prepare Lipid Membrane Solution: Prepare a solution of a lipid, such as 1-2% lecithin, in an organic solvent like dodecane.[18]

• Coat Donor Plate: Coat the filter membrane of a 96-well donor plate with the lipid solution.[19]

• Prepare Solutions:

  • Acceptor Solution: Fill the wells of a 96-well acceptor plate with buffer (e.g., PBS at pH 7.4).[18]

  • Donor Solution: Prepare a solution of the test inhibitor and control compounds in the same buffer.[18]

• Assay Assembly: Place the donor plate on top of the acceptor plate, creating a "sandwich".[19]

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.[19]

• Quantification: After incubation, separate the plates and measure the concentration of the compound in both the donor and acceptor wells using a suitable analytical method like LC-MS/MS or UV-Vis spectroscopy.[18]

• Calculate Permeability: The apparent permeability coefficient (Papp) is calculated.

Caco-2 Permeability Assay

Objective: To assess both passive and active transport of a small molecule inhibitor across a cell monolayer that mimics the human intestinal epithelium.[9][10]

Methodology:

• Cell Culture: Seed Caco-2 cells on Transwell® inserts and culture them for 21-25 days to allow for the formation of a differentiated and confluent monolayer.[18]

• Monolayer Integrity Check: Before the experiment, confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER). TEER values should be >200 Ω·cm².[12][18] Alternatively, assess the permeability of a low permeability marker like Lucifer yellow.[17]

• Transport Experiment (Apical to Basolateral - A to B): a. Wash the cell monolayers with pre-warmed transport buffer (e.g., HBSS). b. Add the test inhibitor and control compounds (dissolved in transport buffer) to the apical (upper) compartment. c. Add fresh transport buffer to the basolateral (lower) compartment. d. Incubate at 37°C with 5% CO₂ for a defined period (e.g., 2 hours).[10] e. Collect samples from both compartments for analysis.

• Transport Experiment (Basolateral to Apical - B to A): a. Perform the same steps as the A to B experiment, but add the test compound to the basolateral compartment and sample from the apical compartment. This is done to determine the efflux ratio.[10]

• Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS.[10]

• Calculate Apparent Permeability (Papp) and Efflux Ratio.

Visualizations

Caption: Troubleshooting workflow for poor cell permeability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance [mdpi.com]
• 6. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 9. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 10. enamine.net [enamine.net]
• 11. Caco-2 Permeability | Evotec [evotec.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [PDF] Prodrug Approach as a Strategy to Enhance Drug Permeability | Semantic Scholar [semanticscholar.org]
• 16. Multi-site esterification: A prodrug scheme to increase cell membrane permeability of therapeutic peptides - American Chemical Society [acs.digitellinc.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Impact of ATP/GTP concentration on PI5P4Ks-IN-2 kinase assay results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using PI5P4Ks-IN-2 in kinase assays. The following information is designed to help you understand how ATP and GTP concentrations can influence your experimental outcomes and to provide standardized protocols for reliable results.

Frequently Asked Questions (FAQs)

Q1: What is PI5P4Ks-IN-2 and which kinase isoforms does it target?

PI5P4Ks-IN-2 is a selective inhibitor of phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ).[1][2] It shows high selectivity for PI5P4Kγ with a dissociation constant (Kd) of 7.1 nM.[2] Its potency against other isoforms is significantly lower, with pIC50 values of <4.3 for PI5P4Kα and <4.6 for PI5P4Kβ, compared to 6.2 for PI5P4Kγ.[1][2]

Q2: How does the mechanism of action of PI5P4Ks-IN-2 affect its sensitivity to ATP/GTP concentrations?

PI5P4Ks-IN-2 is a non-ATP-competitive, allosteric inhibitor.[1] This means it does not bind to the ATP/GTP pocket of the kinase. Therefore, its inhibitory activity should, in theory, be less sensitive to variations in ATP or GTP concentrations compared to ATP-competitive inhibitors.

Q3: Which nucleotide do the different PI5P4K isoforms prefer?

The three mammalian PI5P4K isoforms have distinct nucleotide preferences:

• PI5P4Kα: Utilizes ATP and GTP with roughly equal efficiency.[3]

• PI5P4Kβ: Shows a marked preference for GTP over ATP.[4][5][6][7]

• PI5P4Kγ: Also preferentially uses GTP.[8]

Q4: How do the in vitro specific activities of the PI5P4K isoforms compare?

The intrinsic enzymatic activities of the three isoforms vary significantly when measured in vitro. Generally, the order of activity is: PI5P4Kα (highest) > PI5P4Kβ > PI5P4Kγ (lowest).[9] PI5P4Kα can be two orders of magnitude more active than PI5P4Kβ, while PI5P4Kγ has very low intrinsic activity.[9][10]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent IC50 values for PI5P4Ks-IN-2 against PI5P4Kγ	1. Variable Nucleotide Concentration: Although PI5P4Ks-IN-2 is non-ATP-competitive, extreme variations in nucleotide levels could subtly alter kinase conformation and affect inhibitor binding. 2. Inconsistent Reagent Concentrations: Errors in pipetting or dilution of the inhibitor, enzyme, or substrate will lead to variability.	1. Standardize Nucleotide Concentrations: Use a consistent concentration of GTP (or ATP) in all assays. For PI5P4Kγ, using GTP is more physiologically relevant. A concentration around the Km is often a good starting point for biochemical assays. 2. Ensure Accurate Reagent Handling: Calibrate pipettes regularly and prepare master mixes to minimize pipetting errors.
PI5P4Ks-IN-2 appears less potent than expected	1. High Enzyme Concentration: In biochemical assays with very potent inhibitors, if the enzyme concentration is close to or above the inhibitor's Ki, it can lead to an overestimation of the IC50 value.[11] 2. Incorrect Nucleotide Used: While PI5P4Kγ can use ATP, its activity is higher with GTP. Using ATP may result in lower overall kinase activity, potentially masking the inhibitor's effect.	1. Optimize Enzyme Concentration: Use the lowest concentration of PI5P4Kγ that provides a robust signal within the linear range of the assay.[12] 2. Use the Preferred Nucleotide: For PI5P4Kγ assays, GTP is the recommended phosphate (B84403) donor to ensure optimal enzyme activity.[8]
High background signal in the kinase assay	1. Compound Interference: The inhibitor itself may interfere with the detection method (e.g., luminescence in ADP-Glo™ assays).[13] 2. Contaminating Kinase Activity: The recombinant enzyme preparation may contain other kinases.	1. Run a "No Enzyme" Control: Include a control with all assay components except the kinase to check for compound interference.[13] 2. Verify Enzyme Purity: Use a highly purified preparation of PI5P4Kγ.
Unexpected inhibition of PI5P4Kα or PI5P4Kβ	1. High Inhibitor Concentration: At very high concentrations, the selectivity of PI5P4Ks-IN-2 may decrease.	1. Perform Dose-Response Curves: Always test the inhibitor over a wide range of concentrations to determine its specific IC50 for each isoform.

Quantitative Data Summary

The Michaelis-Menten constants (Km) for ATP and GTP are critical for designing kinase assays with appropriate nucleotide concentrations.

Isoform	Km (ATP)	Km (GTP)	Nucleotide Preference
PI5P4Kα	~5 µM[8]	~3 µM[8]	ATP ≈ GTP
PI5P4Kβ	~240 µM[8]	~88 µM[8]	GTP > ATP
PI5P4Kγ	Not consistently reported	~389 µM[8]	GTP > ATP

Note: While a specific Km value for ATP for PI5P4Kγ is not consistently reported, it is known to utilize ATP, albeit less efficiently than GTP.

Experimental Protocols

General PI5P4Kγ Kinase Assay Protocol (ADP-Glo™ Format)

This protocol provides a general framework. Specific concentrations and incubation times may require optimization.

• Reagent Preparation:

  • Reaction Buffer: 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA.

  • PI5P Substrate: Prepare a stock solution of D-myo-di16-PtIns(5)P.

  • GTP Solution: Prepare a stock solution of GTP. The final concentration in the assay should be optimized (e.g., at Km or physiological concentrations).

  • PI5P4Ks-IN-2: Prepare a stock solution in DMSO and create a serial dilution.

  • PI5P4Kγ Enzyme: Reconstitute the enzyme in an appropriate buffer.

• Assay Procedure:

  • Add 2.5 µL of PI5P4Kγ enzyme solution to each well of a 384-well plate.

  • Add 0.5 µL of serially diluted PI5P4Ks-IN-2 or DMSO (as a control).

  • Incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding 2 µL of a pre-mixed solution of PI5P substrate and GTP.

  • Incubate for the desired time (e.g., 60 minutes) at 30°C.

  • Stop the reaction and detect ADP formation by adding 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent.

  • Incubate for 30 minutes at room temperature and read the luminescence.

• Essential Controls for Each Assay Plate:

  • No Inhibitor Control (100% Activity): Contains all components with DMSO instead of the inhibitor.

  • No Enzyme Control (Background): Contains all components except the PI5P4Kγ enzyme.

Visualizations

Caption: PI5P4Kγ signaling pathway and point of inhibition.

Caption: General workflow for a PI5P4Kγ kinase assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. The Lipid Kinase PI5P4Kβ Is an Intracellular GTP Sensor for Metabolism and Tumorigenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pnas.org [pnas.org]
• 10. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]
• 12. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Phenotypes Following PI5P4Ks-IN-2 Treatment

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and interpreting unexpected experimental outcomes following the use of PI5P4Ks-IN-2, a selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase γ (PI5P4Kγ).

Frequently Asked Questions (FAQs)

Q1: We treated our cells with PI5P4Ks-IN-2 and observed a phenotype contrary to our hypothesis based on PI5P4Kγ inhibition. What are the potential reasons?

A1: Unexpected phenotypes can arise from several factors. Firstly, consider the complexity of the PI5P4K signaling network. While PI5P4Ks-IN-2 is selective for PI5P4Kγ, the cellular response can be influenced by the expression and activity of other PI5P4K isoforms (α and β), which may have compensatory or opposing functions.[1][2] Secondly, PI5P4K enzymes have non-catalytic scaffolding functions that are independent of their kinase activity.[1][2] An inhibitor targeting the kinase domain may not affect these scaffolding interactions, leading to phenotypes that are not solely dependent on the catalytic activity. Lastly, the specific cellular context, including the genetic background and the metabolic state of your cells, can significantly influence the outcome of PI5P4Kγ inhibition.

Q2: Our in vitro kinase assays showed potent inhibition of PI5P4Kγ by PI5P4Ks-IN-2, but we see a much weaker or no effect in our cell-based assays. Why is there a discrepancy?

A2: Discrepancies between in vitro and cellular efficacy are a known challenge in kinase inhibitor studies.[1][2][3] Several factors can contribute to this:

• Cellular ATP Concentrations: In vitro kinase assays are often performed at low ATP concentrations, whereas intracellular ATP levels are significantly higher.[1] If PI5P4Ks-IN-2 is an ATP-competitive inhibitor, its apparent potency in cells will be lower.

• Cell Permeability and Stability: The compound may have poor cell membrane permeability or be rapidly metabolized or effluxed from the cell, resulting in a lower intracellular concentration than expected.

• Off-target Effects in a Cellular Context: While PI5P4Ks-IN-2 has been shown to be selective in panel screens, it could have off-target effects in the complex cellular environment that mask or counteract the on-target effect.[4][5]

Q3: We observe changes in signaling pathways that are not directly downstream of PI5P4Kγ, such as alterations in Akt or mTORC1 activity. Is this expected?

A3: Yes, this is plausible due to the extensive crosstalk between PI5P4K signaling and other major cellular pathways. PI5P4K activity has been linked to the regulation of the Hippo, mTOR, and Akt signaling pathways.[5][6][7][8] For instance, inhibition of PI5P4Kγ can lead to the basal activation of mTORC1.[5] Furthermore, acute versus chronic inhibition of PI5P4K isoforms has been shown to have divergent effects on Akt phosphorylation, highlighting the complexity of these interactions.[8] Therefore, it is crucial to investigate a broad range of signaling readouts to fully understand the cellular response to PI5P4Ks-IN-2.

Troubleshooting Guides

Problem 1: Unexpected Cellular Phenotype

If you observe a phenotype that is inconsistent with PI5P4Kγ inhibition, follow these steps:

• Workflow for Troubleshooting Unexpected Phenotypes

  Caption: Troubleshooting workflow for unexpected phenotypes.

• Verify Compound Integrity: Ensure the stability and purity of your PI5P4Ks-IN-2 stock.

• Dose-Response and Time-Course: Perform experiments across a range of concentrations and time points to determine if the phenotype is dose-dependent and to identify the optimal experimental window.

• Confirm Target Engagement: Use a cellular thermal shift assay (CETSA) or a similar method to confirm that PI5P4Ks-IN-2 is binding to PI5P4Kγ in your cells.

• Control Experiments:

  • Use a structurally different PI5P4Kγ inhibitor: This can help confirm that the observed phenotype is due to the inhibition of PI5P4Kγ and not an off-target effect of the PI5P4Ks-IN-2 chemical scaffold.[9]

  • Genetic knockdown/knockout of PI5P4Kγ: Compare the phenotype from PI5P4Ks-IN-2 treatment with that from siRNA/shRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the PIP4K2C gene. Be aware that genetic depletion may lead to compensatory changes and can have different outcomes than acute pharmacological inhibition.[1][8]

Problem 2: Discrepancy Between In Vitro and Cellular Activity

If you observe a lack of cellular efficacy despite potent in vitro inhibition, consider the following:

• Workflow for Investigating In Vitro vs. Cellular Efficacy

  Caption: Workflow for addressing efficacy discrepancies.

• Review In Vitro Assay Parameters: Check the ATP concentration used in your in vitro assay. If it is significantly lower than physiological levels (1-5 mM), this could explain the drop in potency in cells.[1]

• Assess Compound Properties: Evaluate the physicochemical properties of PI5P4Ks-IN-2, such as its solubility and lipophilicity, which can affect its ability to cross the cell membrane.

• Measure Intracellular Accumulation: Use techniques like liquid chromatography-mass spectrometry (LC-MS) to quantify the intracellular concentration of PI5P4Ks-IN-2.

Quantitative Data Summary

Table 1: Inhibitory Activity of PI5P4Ks-IN-2

Target	pIC50	Ki
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM
PI5P4Kγ	6.2	68 nM
PI5P4Kγ+	0.32	-

Data sourced from MedchemExpress.[4]

Table 2: Selectivity Profile of a PI5P4Ks-IN-2 Analog (Compound 40)

Assay Type	Number of Kinases Tested	Result
Protein Kinase Panel	140	High selectivity, only PAK2 showed <50% residual activity at 10 µM
Lipid Kinase Panel	15	High selectivity

Data from Boffey HK, et al. (2022).[5]

Signaling Pathway Diagram

The PI5P4K pathway is interconnected with other critical signaling networks. Inhibition of PI5P4Kγ can have cascading effects.

• PI5P4K Signaling and Crosstalk

  Caption: PI5P4K signaling and its crosstalk with other pathways.

Key Experimental Protocols

Protocol 1: Western Blotting for Phospho-Akt

This protocol is to assess the effect of PI5P4Ks-IN-2 on the Akt signaling pathway.

• Cell Treatment: Plate cells and allow them to adhere. Treat with a dose-range of PI5P4Ks-IN-2 or vehicle control (e.g., DMSO) for the desired time.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with a primary antibody against a phosphorylated form of Akt (e.g., phospho-Akt Ser473). Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Strip the membrane and re-probe with an antibody for total Akt or a loading control (e.g., GAPDH, β-actin) to normalize the data.[10]

Protocol 2: In Vitro Kinase Assay (ADP-Glo™ Assay)

This protocol is to determine the in vitro inhibitory activity of PI5P4Ks-IN-2 against PI5P4Kγ.

• Reaction Setup: In a multi-well plate, combine the PI5P4Kγ enzyme, the lipid substrate (PI5P), and varying concentrations of PI5P4Ks-IN-2 in a kinase reaction buffer.

• Initiate Reaction: Add ATP to start the kinase reaction. Incubate at the optimal temperature for a set period.

• Terminate Reaction and ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to convert the ADP generated during the kinase reaction into ATP, and then catalyze the conversion of luciferin (B1168401) to oxyluciferin, generating a luminescent signal.

• Detection: Measure the luminescence using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[11]

References

• 1. PI5P4K inhibitors: promising opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hippo and PI5P4K signaling intersect to control the transcriptional activation of YAP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. bmglabtech.com [bmglabtech.com]

Technical Support Center: Minimizing Off-Target Kinase Inhibition with PI5P4Ks-IN-2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of PI5P4Ks-IN-2, a selective inhibitor of phosphatidylinositol 5-phosphate 4-kinase gamma (PI5P4Kγ). This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data interpretation to facilitate the effective and specific application of this inhibitor in your research.

Frequently Asked Questions (FAQs)

Q1: What is PI5P4Ks-IN-2 and what is its primary target?

A1: PI5P4Ks-IN-2 is a small molecule inhibitor that selectively targets the gamma isoform of phosphatidylinositol 5-phosphate 4-kinase (PI5P4Kγ).[1] It is a valuable tool for studying the specific roles of PI5P4Kγ in various cellular processes.

Q2: How selective is PI5P4Ks-IN-2 for PI5P4Kγ over other PI5P4K isoforms?

A2: PI5P4Ks-IN-2 displays significant selectivity for the γ isoform over the α and β isoforms. The table below summarizes its potency against the different PI5P4K isoforms.

Q3: Has the selectivity of PI5P4Ks-IN-2 been profiled against a broader range of kinases?

Q4: What are the known cellular pathways regulated by PI5P4Ks?

A4: PI5P4Ks are involved in key signaling pathways, notably the Hippo pathway, which is crucial for regulating cell growth and organ size.[2][3][4] The core kinases of the Hippo pathway, MST1/2, can phosphorylate and inhibit PI5P4Ks.[2][3] This positions PI5P4Ks as important regulators of the transcriptional co-activator YAP.[2][3]

Data Presentation

Table 1: In Vitro Potency and Selectivity of PI5P4Ks-IN-2

Target	pIC50	Ki	Notes
PI5P4Kα	<4.3[1]	-	Low potency against the alpha isoform.
PI5P4Kβ	<4.6[1]	>30,000 nM[1]	Very low potency against the beta isoform.
PI5P4Kγ	6.2[1]	68 nM[1]	High potency against the gamma isoform.

pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A higher pIC50 value indicates greater potency. Ki is the inhibition constant, representing the concentration of inhibitor required to produce half-maximum inhibition.

Signaling Pathway Diagram

Caption: PI5P4Kγ's role in the Hippo signaling pathway.

Troubleshooting Guide

This guide addresses potential issues you may encounter when using PI5P4Ks-IN-2, with a focus on distinguishing on-target from off-target effects.

Problem 1: Unexpected Cellular Phenotype Observed

You observe a cellular response that is not consistent with the known functions of PI5P4Kγ.

Possible Cause: This could be due to an off-target effect of PI5P4Ks-IN-2, especially at higher concentrations.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected phenotypes.

Solutions:

• Dose-Response Analysis: Determine the minimal concentration of PI5P4Ks-IN-2 required to inhibit PI5P4Kγ activity and compare it to the concentration that produces the unexpected phenotype. Off-target effects are often observed at higher concentrations.

• Use a Control Compound: Employ a structurally unrelated, selective PI5P4Kγ inhibitor. If the unexpected phenotype is not replicated, it is likely an off-target effect of PI5P4Ks-IN-2.

• Rescue Experiments: If possible, express a mutant form of PI5P4Kγ that is resistant to PI5P4Ks-IN-2. If the phenotype is reversed, it confirms an on-target effect.

• Kinase Selectivity Profiling: To identify potential off-target kinases, perform a biochemical kinase screen. See the detailed protocol below.

Problem 2: Discrepancy Between In Vitro and In-Cellular Activity

The potency of PI5P4Ks-IN-2 in your cell-based assays is significantly lower than its reported in vitro potency.

Possible Causes:

• Cell Permeability: The compound may have poor cell membrane permeability.

• Cellular ATP/GTP Concentrations: High intracellular concentrations of ATP and GTP can compete with ATP-competitive inhibitors. However, PI5P4Ks-IN-2 has a non-ATP-competitive, allosteric binding mode, which should mitigate this issue.

• Drug Efflux: The compound may be actively transported out of the cell by efflux pumps.

Solutions:

• Confirm Target Engagement in Cells: Use the Cellular Thermal Shift Assay (CETSA) to verify that PI5P4Ks-IN-2 is binding to PI5P4Kγ inside intact cells. See the detailed protocol below.

• Vary Incubation Time: Increase the pre-incubation time of the cells with the inhibitor to allow for sufficient cellular uptake.

Experimental Protocols

Protocol 1: Biochemical Kinase Inhibitor Selectivity Profiling

This protocol provides a general framework for assessing the selectivity of PI5P4Ks-IN-2 against a panel of kinases.

Materials:

• Purified recombinant kinases

• Specific peptide or protein substrates for each kinase

• PI5P4Ks-IN-2 stock solution (in DMSO)

• ATP (at a concentration near the Km for each kinase)

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit, Promega)

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of PI5P4Ks-IN-2 in DMSO. A typical starting concentration is 100 µM, with 10-point, 3-fold serial dilutions.

• Kinase Reaction Setup: In a 384-well plate, add the kinase, its specific substrate, and the appropriate kinase reaction buffer.

• Inhibitor Addition: Add the diluted PI5P4Ks-IN-2 or DMSO (vehicle control) to the wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Reaction Termination and Detection: Stop the reaction and measure the kinase activity using a suitable detection method. For the ADP-Glo™ assay, follow the manufacturer's instructions to measure the amount of ADP produced, which is proportional to kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of PI5P4Ks-IN-2 relative to the DMSO control. Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value for each kinase.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol is for verifying the intracellular target engagement of PI5P4Ks-IN-2.

Materials:

• Cultured cells expressing PI5P4Kγ

• PI5P4Ks-IN-2 stock solution (in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., PBS with protease inhibitors)

• Thermal cycler or heating block

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies against PI5P4Kγ and a loading control)

Procedure:

• Cell Treatment: Seed cells and grow to 70-80% confluency. Treat the cells with PI5P4Ks-IN-2 at the desired concentration or with DMSO (vehicle control) for a specific duration (e.g., 1-2 hours).

• Harvest and Resuspend: Harvest the cells, wash with PBS, and resuspend in lysis buffer.

• Heat Shock: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C in 2-4°C increments) for 3 minutes. Include an unheated control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at 37°C).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Western Blot Analysis: Collect the supernatant (soluble protein fraction) and analyze the protein levels of PI5P4Kγ and a loading control by Western blotting.

• Data Analysis: Quantify the band intensities for PI5P4Kγ at each temperature. Normalize the intensity to the unheated control. Plot the percentage of soluble PI5P4Kγ against the temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of PI5P4Ks-IN-2 indicates target engagement and stabilization.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of potent and selective degraders of PI5P4Kγ - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating On-Target Effects of PI5P4Ks-IN-2 in Cells: A Comparative Guide

For researchers in cellular biology and drug discovery, validating the on-target effects of small molecule inhibitors is a critical step in ensuring experimental rigor and therapeutic potential. This guide provides a comprehensive comparison of PI5P4Ks-IN-2, a selective inhibitor of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ), with other alternative inhibitors. We present supporting experimental data, detailed methodologies for key validation assays, and a discussion of on- and off-target effects to aid in the selection and application of these chemical probes.

The PI5P4Kγ Signaling Axis

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that phosphorylate phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1] This enzymatic activity is crucial for various cellular processes, including signal transduction and membrane trafficking.[1] PI5P4Kγ, in particular, has been implicated in the regulation of mTORC1 signaling and autophagy.[2] The pathway diagram below illustrates the central role of PI5P4Kγ.

Figure 1: PI5P4Kγ Signaling Pathway and Point of Inhibition.

Comparison of PI5P4Kγ Inhibitors

Several small molecule inhibitors targeting PI5P4Kγ have been developed. This section compares the biochemical and cellular activities of PI5P4Ks-IN-2 with two other notable inhibitors: ARUK2001607 and NIH-12848.

Inhibitor	Target(s)	In Vitro Potency	Cellular Potency	Selectivity
PI5P4Ks-IN-2	PI5P4Kγ	pIC50 = 6.2 (PI5P4Kγ)[3] Ki = 68 nM (PI5P4Kγ)[3]	Submicromolar activity in a cellular target engagement assay.[2]	Highly selective against a panel of 140 protein and 15 lipid kinases; PAK2 inhibited at 10 µM.[4]
ARUK2001607	PI5P4Kγ	Kd = 7.1 nM[4]	Potent inhibitor in live cells.[1]	Highly selective over >150 kinases.[4]
NIH-12848	PI5P4Kγ	IC50 ≈ 1 µM[1][5]	Effective at 10 µM in mpkCCD cells.[5]	No inhibition of PI5P4Kα and PI5P4Kβ at concentrations up to 100 µM.[1][5]

Experimental Protocols for On-Target Validation

To confirm that an inhibitor engages its intended target within a cellular context, specific assays are required. Below are detailed protocols for two key methods: the Cellular Thermal Shift Assay (CETSA) to demonstrate direct target binding and an immunofluorescence-based method to measure changes in the downstream product, PI(4,5)P2.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for PI5P4Kγ

CETSA is a powerful technique to verify target engagement in intact cells. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Figure 2: Experimental Workflow for CETSA.

Materials:

• Cultured cells expressing PI5P4Kγ

• PI5P4Kγ inhibitor (e.g., PI5P4Ks-IN-2) and vehicle (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibody specific for PI5P4Kγ

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Thermal cycler

• Centrifuge

• Western blot equipment

Procedure:

• Cell Treatment: Seed cells and grow to the desired confluency. Treat cells with the inhibitor at various concentrations or with vehicle for a specified time.

• Heating: Harvest and wash the cells with PBS. Resuspend the cell pellets in PBS and aliquot into PCR tubes. Heat the cell suspensions in a thermal cycler across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling to 4°C.

• Lysis: Lyse the cells by adding lysis buffer and performing freeze-thaw cycles.

• Fractionation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Western Blotting: Carefully collect the supernatant containing the soluble proteins. Determine the protein concentration and normalize the samples. Perform SDS-PAGE and transfer to a PVDF membrane.

• Detection: Block the membrane and probe with the primary anti-PI5P4Kγ antibody, followed by the HRP-conjugated secondary antibody.

• Analysis: Develop the blot and quantify the band intensities. A positive result is indicated by a shift in the melting curve to a higher temperature in the inhibitor-treated samples compared to the vehicle control.

Protocol 2: Quantification of Cellular PI(4,5)P2 Levels by Immunofluorescence

This method allows for the visualization and quantification of changes in PI(4,5)P2 levels in response to PI5P4Kγ inhibition.

Materials:

• Cells grown on coverslips

• PI5P4Kγ inhibitor and vehicle

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., PBS with 0.1% Triton X-100)

• Blocking buffer (e.g., PBS with 5% BSA)

• Primary antibody against PI(4,5)P2

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Mounting medium

• Confocal microscope

Procedure:

• Cell Treatment: Treat cells grown on coverslips with the inhibitor or vehicle.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour.

• Antibody Staining: Incubate with the primary anti-PI(4,5)P2 antibody overnight at 4°C. Wash and then incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mounting: Wash, counterstain with DAPI, and mount the coverslips onto microscope slides.

• Imaging and Analysis: Acquire images using a confocal microscope. Quantify the fluorescence intensity of PI(4,5)P2 staining per cell or in specific subcellular compartments. A decrease in PI(4,5)P2 levels in inhibitor-treated cells would be indicative of on-target activity. A detailed protocol for quantifying PI(4,5)P2 localization using a GFP reporter has also been described, which can be adapted for immunofluorescence data.[6]

Off-Target Considerations

While PI5P4Ks-IN-2 and its alternatives are reported to be highly selective, it is crucial to consider potential off-target effects.

• PI5P4Ks-IN-2: A screen against 140 protein kinases and 15 lipid kinases at a concentration of 10 µM showed that only PAK2 was inhibited by more than 50%.[4]

• ARUK2001607: This inhibitor is reported to be highly selective over a panel of more than 150 kinases.[4]

• NIH-12848: This compound shows no inhibition of the other PI5P4K isoforms, α and β, at concentrations up to 100 µM.[1][5]

It is important to note that the absence of comprehensive, publicly available kinome-wide screening data for all three inhibitors under identical conditions makes a direct, quantitative comparison of their off-target profiles challenging. Researchers should consider performing their own selectivity profiling, especially if unexpected phenotypes are observed.

Conclusion

PI5P4Ks-IN-2 is a potent and selective inhibitor of PI5P4Kγ, demonstrating submicromolar activity in cellular target engagement assays. When validating its on-target effects, it is essential to employ rigorous experimental methods such as CETSA and to quantify downstream signaling events, such as changes in PI(4,5)P2 levels. For comparative studies, ARUK2001607 and NIH-12848 represent viable alternatives with distinct potency and selectivity profiles. The choice of inhibitor should be guided by the specific experimental context and a careful consideration of both on-target potency and potential off-target liabilities. The protocols and comparative data presented in this guide provide a solid foundation for researchers to confidently validate the on-target effects of PI5P4Ks-IN-2 and other related inhibitors in their cellular models.

References

• 1. The rational design of ARUK2007145, a dual inhibitor of the α and γ isoforms of the lipid kinase phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00355H [pubs.rsc.org]
• 2. oldresearch.unityhealth.to [oldresearch.unityhealth.to]
• 3. researchgate.net [researchgate.net]
• 4. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to PI5P4K Gamma Inhibitors: PI5P4Ks-IN-2 and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of PI5P4Ks-IN-2 with other notable inhibitors of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ). The content herein is based on available experimental data to facilitate an objective evaluation of their performance and potential applications in research and drug development.

Introduction to PI5P4Kγ

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that phosphorylate phosphatidylinositol 5-phosphate (PI5P) to generate phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). This enzymatic activity is crucial for various cellular processes, including signal transduction, membrane trafficking, and the regulation of metabolic pathways. The PI5P4K family comprises three isoforms: α, β, and γ. While PI5P4Kα and β have well-defined roles in tumorigenesis, PI5P4Kγ has been implicated in the regulation of the immune and neural systems, making it a compelling target for therapeutic intervention in cancer, immune dysfunction, and neurodegenerative diseases.[1]

PI5P4Ks-IN-2 has emerged as a notable inhibitor of PI5P4Kγ. This guide compares its inhibitory profile with other key PI5P4Kγ inhibitors, providing a comprehensive overview of their biochemical and cellular activities.

Quantitative Comparison of PI5P4Kγ Inhibitors

The following tables summarize the quantitative data for PI5P4Ks-IN-2 and other selected PI5P4Kγ inhibitors. This data allows for a direct comparison of their potency and selectivity.

Inhibitor	Target(s)	pIC50	IC50	Kd (Binding Affinity)	Ki (Inhibition Constant)	Selectivity Notes
PI5P4Ks-IN-2	PI5P4Kγ	6.2 (PI5P4Kγ)	-	-	68 nM (PI5P4Kγ-WT)	pIC50: <4.3 (PI5P4Kα), <4.6 (PI5P4Kβ)
ARUK2001607	PI5P4Kγ	-	79.4 nM	7.1 nM	-	Highly selective over >150 other kinases.[2][3]
NCT-504	PI5P4Kγ	-	15.8 µM	354 nM	-	Allosteric inhibitor.[4][5] Weakly inhibits PI5P4Kα and does not inhibit PI5P4Kβ at concentrations up to 50-100 µM.[4]
NIH-12848	PI5P4Kγ	-	~1 µM, 2-3 µM	-	-	Does not inhibit PI5P4Kα and PI5P4Kβ at concentrations up to 100 µM.[1][6][7] Non-ATP-competitive.[6]
TMX-4102	PI5P4Kγ (binder)	-	-	0.45 nM	-	Highly selective binder; does not significantly affect other lipid and non-lipid kinases.[8][9][10] Regulates scaffolding function rather than enzymatic activity.[8][9]
PI5P4Kγ-IN-1	PI5P4Kγ	-	-	-	-	Selective PI5P4Kγ inhibitor.[8]
ARUK2007145	PI5P4Kα/γ	7.3 (α), 8.1 (γ)	-	-	-	Potent, cell-active dual inhibitor.[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. Below are summaries of key experimental protocols used to characterize these inhibitors.

In Vitro Kinase Assay (Radiometric [γ-³²P]ATP)

This assay directly measures the enzymatic activity of PI5P4Kγ by quantifying the incorporation of a radiolabeled phosphate (B84403) from [γ-³²P]ATP into the lipid substrate, PI5P.

Protocol Summary:

• Reaction Mixture Preparation: A reaction mixture is prepared containing the lipid substrate (PI5P), a kinase buffer (typically containing HEPES, MgCl₂, and other components), and the test inhibitor at various concentrations.

• Enzyme Addition: Purified recombinant PI5P4Kγ enzyme is added to the reaction mixture.

• Initiation of Reaction: The kinase reaction is initiated by the addition of [γ-³²P]ATP.

• Incubation: The reaction is incubated at a controlled temperature (e.g., 30°C) for a specific duration to allow for substrate phosphorylation.

• Termination of Reaction: The reaction is stopped, often by the addition of an acidic solution.

• Lipid Extraction: The phosphorylated lipid product (PI(4,5)P₂) is extracted from the aqueous reaction mixture using organic solvents (e.g., chloroform/methanol).

• Separation and Detection: The extracted lipids are separated by thin-layer chromatography (TLC).

• Quantification: The amount of radiolabeled PI(4,5)P₂ is quantified using a phosphorimager or by scintillation counting. The inhibitory effect is determined by comparing the activity in the presence of the inhibitor to a control without the inhibitor.

ADP-Glo™ Kinase Assay (Bioluminescent)

The ADP-Glo™ assay is a homogeneous, high-throughput method that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.

Protocol Summary:

• Kinase Reaction: The PI5P4Kγ enzyme, lipid substrate (PI5P), ATP, and the test inhibitor are incubated together in a multi-well plate.

• Termination and ATP Depletion: ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining unconsumed ATP.

• ADP to ATP Conversion: Kinase Detection Reagent is added, which contains enzymes that convert the ADP produced in the kinase reaction into ATP.

• Luminescence Detection: The newly synthesized ATP is used in a luciferase/luciferin reaction to generate a luminescent signal.

• Measurement: The luminescence is measured using a plate-reading luminometer. The intensity of the light signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways involving PI5P4Kγ and a typical experimental workflow for inhibitor screening.

Caption: PI5P4Kγ signaling roles in mTORC1, Notch, and Autophagy pathways.

Caption: A generalized workflow for PI5P4K inhibitor screening and characterization.

Conclusion

PI5P4Ks-IN-2 is a potent and selective inhibitor of PI5P4Kγ. When compared to other inhibitors, it demonstrates a favorable profile in terms of its inhibitory constant (Ki). Other inhibitors like ARUK2001607 also show high potency and selectivity. NCT-504 and NIH-12848 represent alternative chemical scaffolds with allosteric and non-ATP-competitive mechanisms of action, respectively, which can be valuable tools for studying PI5P4Kγ function. TMX-4102, a highly selective binder, offers a unique approach to modulating the non-catalytic scaffolding functions of PI5P4Kγ.

The choice of inhibitor will depend on the specific research question. For studies requiring potent and selective inhibition of the kinase activity, PI5P4Ks-IN-2 and ARUK2001607 are excellent candidates. For investigating allosteric modulation or non-ATP competitive inhibition, NCT-504 and NIH-12848 are more suitable. TMX-4102 provides a tool to explore the kinase-independent roles of PI5P4Kγ. The detailed experimental protocols and pathway diagrams provided in this guide are intended to aid researchers in designing and interpreting their experiments in the context of PI5P4Kγ signaling.

References

• 1. Phosphoinositide 3-Kinase Pathways and Autophagy Require Phosphatidylinositol Phosphate Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Homogeneous, High-Throughput Assay for Phosphatidylinositol 5-Phosphate 4-Kinase with a Novel, Rapid Substrate Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Assay of protein kinases using radiolabeled ATP: a protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphoinositides in Autophagy: Current Roles and Future Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ulab360.com [ulab360.com]
• 7. PI5P4Kγ functions in DTX1-mediated Notch signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phosphatidylinositol-5-phosphate 4-kinases regulate cellular lipid metabolism by facilitating autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Comparison of PI5P4Ks-IN-2 and NIH-12848 for PI5P4K Gamma Inhibition

For researchers in kinase signaling and drug discovery, the selective inhibition of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ) presents a compelling therapeutic strategy in oncology and neurodegenerative diseases. This guide provides an objective, data-driven comparison of two prominent PI5P4Kγ inhibitors: PI5P4Ks-IN-2 and NIH-12848.

This document outlines the inhibitory profiles, selectivity, and underlying experimental methodologies for these compounds, enabling researchers to make informed decisions for their specific research applications.

Quantitative Inhibitor Performance

A direct comparison of the inhibitory potency of PI5P4Ks-IN-2 and NIH-12848 reveals key differences in their activity against PI5P4K isoforms. The data, summarized below, has been collated from various studies to provide a comprehensive overview.

Inhibitor	Target Isoform	pIC50	IC50 (µM)	Ki (nM)	Selectivity Profile	Binding Mode
PI5P4Ks-IN-2	PI5P4Kγ	6.2	-	68	Selective for γ isoform. pIC50 for α < 4.3, β < 4.6.[1]	Non-ATP-competitive, Allosteric[1]
NIH-12848	PI5P4Kγ	-	~1-3	-	Highly selective for γ isoform over α and β isoforms (up to 100 µM).[2][3][4]	Non-ATP-competitive, targets PI5P-binding site[2]

Deciphering the Signaling Landscape of PI5P4Kγ

PI5P4Kγ is a critical node in cellular signaling, primarily catalyzing the conversion of phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[4] This activity places it at the intersection of several key pathways implicated in cell growth, survival, and metabolism. Notably, PI5P4Kγ has been shown to influence mTORC1 signaling, autophagy, and the Notch signaling pathway.[5][6][7]

References

• 1. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 5. A Flexible Workflow for Automated Bioluminescent Kinase Selectivity Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]
• 7. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Selectivity of PI5P4K Inhibitors: PI5P4Ks-IN-2 vs. THZ-P1-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity profiles of two prominent phosphatidylinositol 5-phosphate 4-kinase (PI5P4K) inhibitors: the isoform-selective PI5P4Ks-IN-2 and the pan-isoform inhibitor THZ-P1-2 . The information presented is supported by experimental data from peer-reviewed studies to assist researchers in selecting the appropriate tool compound for their specific research needs.

At a Glance: Key Differences

Feature	PI5P4Ks-IN-2	THZ-P1-2
Primary Target	PI5P4Kγ selective	Pan-PI5P4K (α, β, γ)
Binding Mode	Allosteric, non-ATP competitive	Covalent, irreversible
Selectivity Profile	Highly selective for PI5P4Kγ	Pan-PI5P4K inhibitor with some off-targets

Quantitative Selectivity Profile

The following tables summarize the inhibitory activity and selectivity of PI5P4Ks-IN-2 and THZ-P1-2 against their primary targets and a panel of other kinases.

Table 1: Potency of PI5P4Ks-IN-2 against PI5P4K Isoforms

Target	pIC50	Ki
PI5P4Kγ	6.2	68 nM
PI5P4Kα	<4.3	-
PI5P4Kβ	<4.6	>30,000 nM

Data sourced from Boffey HK, et al. J Med Chem. 2022.[1][2]

Table 2: Selectivity of PI5P4Ks-IN-2 against a Broader Kinase Panel

PI5P4Ks-IN-2 was screened at a concentration of 10 μM against a panel of 140 protein kinases and 15 lipid kinases. The vast majority of kinases tested showed minimal inhibition.

Off-Target Kinase	% Residual Activity at 10 μM
PAK2	<50%

Detailed screening data can be found in the supplementary information of Boffey HK, et al. J Med Chem. 2022.[1]

Table 3: Potency of THZ-P1-2 against PI5P4K Isoforms

Target	IC50	% Inhibition at 0.7 μM
PI5P4Kα	190 nM	~75%
PI5P4Kβ	-	~50%
PI5P4Kγ	-	~75%

Data sourced from Sivakumaren SC, et al. Cell Chem Biol. 2020.[3][4]

Table 4: KINOMEScan Selectivity Profile of THZ-P1-2

THZ-P1-2 was profiled against a panel of kinases to assess its broader selectivity. The following are notable off-targets.

Off-Target Kinase	IC50 (μM)
BRK	Micromolar range
ABL1	Micromolar range
TYK2	Micromolar range
PIKFYVE	-

Further details are available in the supplementary materials of Sivakumaren SC, et al. Cell Chem Biol. 2020.[5] It is noteworthy that while BRK and ABL1 were identified as off-targets in biochemical assays, cellular pulldown assays suggested minimal engagement in a cellular context.[5]

Signaling Pathways and Experimental Workflows

To provide a comprehensive understanding, the following diagrams illustrate the relevant biological pathway and a typical experimental workflow for kinase inhibitor profiling.

Experimental Protocols

The following are generalized protocols for common kinase assays used to determine inhibitor selectivity. For specific details regarding the assays for PI5P4Ks-IN-2 and THZ-P1-2, please refer to the supplementary information of the cited publications.

ADP-Glo™ Kinase Assay (Bioluminescent)

This assay quantitatively measures kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

Materials:

• Kinase of interest (e.g., PI5P4K isoforms)

• Test inhibitor (e.g., PI5P4Ks-IN-2, THZ-P1-2)

• Kinase substrate (e.g., PI5P)

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay buffer (specific to the kinase)

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO. Further dilute in assay buffer to the desired final concentrations.

• Kinase Reaction:

  • Add kinase, substrate, and test inhibitor to the wells of a 384-well plate.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for a predetermined time (e.g., 60 minutes).

• ATP Depletion: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration relative to a DMSO control. Determine IC50 values by fitting the data to a dose-response curve.

Radiometric Kinase Assay (³²P-ATP Incorporation)

This classic method measures the transfer of a radiolabeled phosphate (B84403) from [γ-³²P]ATP to the kinase substrate.

Materials:

• Kinase of interest

• Test inhibitor

• Kinase substrate

• [γ-³²P]ATP

• Non-radiolabeled ATP

• Assay buffer

• Phosphoric acid (to stop the reaction)

• Filter paper or membrane

• Scintillation counter

Procedure:

• Compound Preparation: Prepare serial dilutions of the test inhibitor in DMSO and then in assay buffer.

• Kinase Reaction:

  • In a reaction tube or plate, combine the kinase, substrate, and test inhibitor.

  • Initiate the reaction by adding a mixture of [γ-³²P]ATP and non-radiolabeled ATP.

  • Incubate at a controlled temperature (e.g., 30°C) for a specific duration.

• Reaction Termination: Stop the reaction by adding phosphoric acid.

• Substrate Capture: Spot the reaction mixture onto a filter paper or membrane that binds the phosphorylated substrate.

• Washing: Wash the filters extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• Scintillation Counting: Place the dried filters into scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the amount of incorporated radioactivity for each sample. Calculate the percentage of inhibition and determine IC50 values.

Conclusion

PI5P4Ks-IN-2 and THZ-P1-2 represent two distinct classes of PI5P4K inhibitors with different selectivity profiles and mechanisms of action.

• PI5P4Ks-IN-2 is a highly selective, allosteric inhibitor of PI5P4Kγ. Its exquisite selectivity makes it an ideal tool for studying the specific functions of the PI5P4Kγ isoform without significantly perturbing other kinases.

• THZ-P1-2 is a potent, covalent pan-PI5P4K inhibitor that targets all three isoforms. While it exhibits some off-target activity, its broad-spectrum inhibition of the PI5P4K family is useful for investigating the combined roles of these kinases in cellular processes.

The choice between these inhibitors will depend on the specific research question. For dissecting the isoform-specific roles of PI5P4Kγ, PI5P4Ks-IN-2 is the superior choice. For studies where the goal is to inhibit the overall activity of the PI5P4K family, THZ-P1-2 is a valuable tool, with the caveat of potential off-target effects that should be considered in the experimental design and data interpretation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Validating PI5P4Ks-IN-2 Efficacy: A Comparative Guide to RNAi Knockdown of PI5P4K Gamma

For researchers, scientists, and drug development professionals, rigorously validating the on-target effects of a small molecule inhibitor is a critical step in preclinical research. This guide provides a comprehensive comparison of using RNA interference (RNAi) knockdown of Phosphatidylinositol 5-Phosphate 4-Kinase Gamma (PI5P4Kγ) to validate the cellular effects of PI5P4Ks-IN-2, a known inhibitor of PI5P4Kγ.

This guide will delve into the experimental data, detailed protocols, and alternative validation methods to provide a robust framework for confirming the mechanism of action of PI5P4Ks-IN-2.

Comparing Phenotypic Effects: PI5P4Ks-IN-2 vs. PI5P4Kγ siRNA

A key strategy to validate that the observed cellular phenotype of a small molecule inhibitor is due to its interaction with the intended target is to compare its effects with a genetic knockdown of that same target. In this context, the effects of PI5P4Ks-IN-2 on cellular processes should be phenocopied by the specific knockdown of PI5P4Kγ using small interfering RNA (siRNA).

Below are tables summarizing the expected comparative outcomes based on the known functions of PI5P4Kγ and the mechanism of action of its inhibitors. These tables are structured to facilitate the comparison of quantitative data that would be generated from such validation experiments.

Table 1: Comparison of PI5P4Kγ Knockdown and PI5P4Ks-IN-2 Treatment on Cell Viability

Treatment Group	Concentration/Dose	Incubation Time (hours)	Cell Viability (% of Control)	Statistical Significance (p-value)
Control (Scrambled siRNA)	N/A	48	100%	N/A
PI5P4Kγ siRNA	50 nM	48	Data to be filled	Data to be filled
Control (Vehicle - DMSO)	0.1%	24	100%	N/A
PI5P4Ks-IN-2	1 µM	24	Data to be filled	Data to be filled
PI5P4Ks-IN-2	5 µM	24	Data to be filled	Data to be filled
PI5P4Ks-IN-2	10 µM	24	Data to be filled	Data to be filled

Table 2: Comparison of PI5P4Kγ Protein Expression Levels

Treatment Group	Concentration/Dose	Incubation Time (hours)	Normalized PI5P4Kγ Protein Level (vs. Loading Control)	Percent Knockdown/Reduction
Control (Scrambled siRNA)	N/A	48	1.00	0%
PI5P4Kγ siRNA	50 nM	48	Data to be filled	Data to be filled
Control (Vehicle - DMSO)	0.1%	24	1.00	0%
PI5P4Ks-IN-2	10 µM	24	1.00	0% (Inhibitor does not degrade the protein)

Experimental Protocols

To ensure reproducibility and accuracy, detailed experimental protocols are essential. The following are representative protocols for the key experiments cited in this guide.

Protocol 1: RNAi-mediated Knockdown of PI5P4Kγ and Western Blot Analysis

Objective: To specifically reduce the expression of PI5P4Kγ protein in cultured cells and confirm the knockdown efficiency by Western blotting.

Materials:

• Human cell line (e.g., HeLa, HEK293T)

• PI5P4Kγ siRNA (validated sequences)

• Scrambled (non-targeting) siRNA control

• Lipofectamine RNAiMAX Transfection Reagent

• Opti-MEM Reduced Serum Medium

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibody against PI5P4Kγ

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• SDS-PAGE gels and transfer system

Procedure:

• Cell Seeding: The day before transfection, seed cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• siRNA Transfection:

  • For each well, dilute 50 pmol of PI5P4Kγ siRNA or scrambled siRNA into 250 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 250 µL of Opti-MEM and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX, mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

  • Add the 500 µL siRNA-lipid complex to each well.

  • Incubate the cells for 48-72 hours at 37°C in a CO2 incubator.

• Protein Extraction:

  • After incubation, wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA Protein Assay Kit according to the manufacturer's instructions.

• Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary anti-PI5P4Kγ antibody and the loading control antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities to determine the percentage of protein knockdown.

Protocol 2: PI5P4Ks-IN-2 Treatment and Cell Viability (MTT) Assay

Objective: To assess the effect of PI5P4Ks-IN-2 on the metabolic activity and viability of cultured cells.

Materials:

• Human cell line

• PI5P4Ks-IN-2

• Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and allow them to attach overnight.

• Compound Treatment:

  • Prepare a stock solution of PI5P4Ks-IN-2 in DMSO.

  • Prepare serial dilutions of PI5P4Ks-IN-2 in complete medium to achieve the desired final concentrations (e.g., 1, 5, 10 µM). The final DMSO concentration should be kept constant across all wells (typically ≤ 0.1%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of PI5P4Ks-IN-2 or vehicle control (DMSO).

  • Incubate the plate for 24-72 hours at 37°C in a CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Incubate the plate overnight in the incubator.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control group (100% viability).

Visualizing the Experimental Logic and Signaling Pathway

To clearly illustrate the relationships between the different components of this validation study and the underlying biological pathway, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of PI5P4Ks-IN-2 and ARUK2001607: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed comparative analysis of two prominent inhibitors of Phosphatidylinositol 5-Phosphate 4-Kinase gamma (PI5P4Kγ): PI5P4Ks-IN-2 and ARUK2001607. This document synthesizes available biochemical and pharmacokinetic data, outlines key experimental protocols, and visualizes the relevant signaling pathways and experimental workflows to aid in the selection and application of these research tools.

Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks) are a family of lipid kinases that play a crucial role in cellular signaling by converting phosphatidylinositol 5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). This enzymatic activity is integral to various cellular processes, and dysregulation of PI5P4K activity has been implicated in diseases such as cancer, making its isoforms attractive therapeutic targets. Both PI5P4Ks-IN-2 and ARUK2001607 are selective inhibitors of the PI5P4Kγ isoform.

Quantitative Comparison of Inhibitor Performance

The following tables summarize the key quantitative data for PI5P4Ks-IN-2 and ARUK2001607 based on published literature. It is important to note that direct comparison of absolute values should be approached with caution due to potential variations in experimental conditions across different studies.

Parameter	PI5P4Ks-IN-2	ARUK2001607	Reference
Target	PI5P4Kγ	PI5P4Kγ	[1][2]
pIC50 (PI5P4Kγ)	6.2	Not Reported	[1]
Ki (PI5P4Kγ)	68 nM	Not Reported	[1]
Kd (PI5P4Kγ)	Not Reported	7.1 nM	[2]
Binding Mode	Allosteric, Non-ATP-competitive	Not explicitly stated	[1]

Table 1: Biochemical Potency and Affinity

Isoform	PI5P4Ks-IN-2 (pIC50)	ARUK2001607 (Selectivity)	Reference
PI5P4Kα	<4.3	Selective vs. PI5P4Kα	[1][2]
PI5P4Kβ	<4.6	Selective vs. PI5P4Kβ	[1][2]
PI5P4Kγ	6.2	Primary Target	[1][2]
PI5P4Kγ+	0.32	Not Reported	[1]

Table 2: Isoform Selectivity Profile Note: PI5P4Kγ+ refers to a specific construct of the enzyme used in some assays.

Parameter	PI5P4Ks-IN-2	ARUK2001607	Reference
Kinase Panel Selectivity	Selective against a panel of 140 protein kinases and 15 lipid kinases (at 10 µM)	Selective against a panel of over 150 kinases	[1][2]
In Vivo Bioavailability	Not Reported	Orally available with good brain penetration in mice	[2]

Table 3: Selectivity and In Vivo Properties

Signaling Pathway Context

PI5P4Ks are involved in intricate signaling networks, with a notable intersection with the Hippo signaling pathway, a critical regulator of organ size and cell proliferation. The diagram below illustrates the position of PI5P4Kγ within this pathway.

Caption: PI5P4Kγ signaling and its intersection with the Hippo pathway.

Experimental Methodologies

Biochemical Kinase Assays

The potency of PI5P4Ks-IN-2 and ARUK2001607 was determined using in vitro kinase assays. While specific details may vary between studies, a general workflow for such an assay is outlined below.

Caption: General workflow for an in vitro PI5P4Kγ kinase assay.

Detailed Protocols:

• PI5P4Ks-IN-2 (ADP-Glo Assay): The inhibitory activity of PI5P4Ks-IN-2 was assessed using the ADP-Glo™ Kinase Assay. This method quantifies the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitor's potency. The assay typically involves incubating the recombinant PI5P4Kγ enzyme with the inhibitor, the PI5P substrate, and ATP. After the reaction, the ADP-Glo™ reagent is added to convert the produced ADP into ATP, and a subsequent luciferase/luciferin reaction generates a luminescent signal that is measured with a plate reader. Data is then normalized to controls to calculate the pIC50 values.[1]

• ARUK2001607 (Biochemical Assays): The potency of ARUK2001607 was also determined using an ADP-Glo assay.[2] For binding affinity (Kd), a competitive binding assay or a biophysical method like Surface Plasmon Resonance (SPR) would typically be employed, although the specific method for the reported Kd value is not detailed in the primary publication.

In Vivo Pharmacokinetic Studies (ARUK2001607)

The in vivo properties of ARUK2001607 were evaluated in mice.[2] A typical workflow for such a study is as follows:

Caption: General workflow for an in vivo pharmacokinetic study.

Protocol Details for ARUK2001607: Specific details of the in vivo pharmacokinetic study for ARUK2001607, including the exact dosing regimen, vehicle, and analytical methods, can be found in the supplementary information of the primary publication.[2] The study demonstrated that ARUK2001607 has favorable pharmacokinetic properties in mice, including oral bioavailability and the ability to cross the blood-brain barrier.

Summary and Conclusion

Both PI5P4Ks-IN-2 and ARUK2001607 are valuable research tools for investigating the biological functions of PI5P4Kγ.

• PI5P4Ks-IN-2 is a well-characterized allosteric inhibitor with defined pIC50 and Ki values for PI5P4Kγ. Its selectivity has been profiled against other PI5P4K isoforms and a broad panel of kinases. However, in vivo pharmacokinetic data for this compound has not been reported in the reviewed literature.

• ARUK2001607 is a potent and selective PI5P4Kγ inhibitor with a reported Kd in the low nanomolar range. A key advantage of ARUK2001607 is its demonstrated in vivo activity, including oral bioavailability and brain penetrance in mice, making it a suitable tool for in vivo studies.

The choice between these two inhibitors will depend on the specific experimental needs. For in vitro studies requiring a well-defined allosteric inhibitor with published pIC50 and Ki values, PI5P4Ks-IN-2 is an excellent choice. For researchers planning to extend their investigations to in vivo models, ARUK2001607's proven pharmacokinetic profile makes it the more suitable candidate. As with any pharmacological tool, it is recommended to consult the primary literature for the most detailed experimental protocols and to independently validate the activity of these compounds in the specific assay systems being used.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Unveiling the Selectivity of PI5P4Ks-IN-2: A Comparative Guide for Researchers

For researchers in cellular signaling and drug discovery, the selective inhibition of kinase isoforms is paramount. This guide provides a detailed comparison of the cross-reactivity of PI5P4Ks-IN-2 against the alpha (α) and beta (β) isoforms of Phosphatidylinositol 5-Phosphate 4-Kinase (PI5P4K), supported by experimental data and detailed protocols.

PI5P4Ks-IN-2 has emerged as a valuable chemical probe for elucidating the specific functions of the gamma (γ) isoform of PI5P4K. Understanding its activity profile against the closely related α and β isoforms is crucial for the accurate interpretation of experimental results. This guide presents a quantitative analysis of the inhibitory activity of PI5P4Ks-IN-2 and outlines the methodologies used to determine its selectivity.

Inhibitory Activity of PI5P4Ks-IN-2 Against PI5P4K Isoforms

The selectivity of PI5P4Ks-IN-2 is demonstrated by its significantly lower potency against the PI5P4Kα and PI5P4Kβ isoforms compared to its activity against PI5P4Kγ. The following table summarizes the inhibitory activity of PI5P4Ks-IN-2.

Isoform	pIC50	Ki (nM)
PI5P4Kα	< 4.3	Not Reported
PI5P4Kβ	< 4.6	> 30,000
PI5P4Kγ	6.2	68

Data sourced from publicly available information.[1]

The pIC50 values, representing the negative logarithm of the half-maximal inhibitory concentration (IC50), indicate weak to negligible inhibition of PI5P4Kα and PI5P4Kβ by PI5P4Ks-IN-2. A higher pIC50 value signifies greater potency. The binding affinity, represented by the dissociation constant (Ki), further underscores the selectivity, with a Ki value greater than 30,000 nM for PI5P4Kβ, indicating very weak binding. In contrast, the pIC50 of 6.2 and a Ki of 68 nM for PI5P4Kγ highlight its potent and selective inhibition of this isoform.

Experimental Methodologies

The determination of kinase inhibitor selectivity involves robust biochemical assays. The following provides a detailed protocol for a typical in vitro kinase inhibition assay used to assess the cross-reactivity of compounds like PI5P4Ks-IN-2.

In Vitro Kinase Inhibition Assay (Radiometric)

This assay measures the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP into a lipid substrate by the kinase.

Materials:

• Recombinant human PI5P4Kα, PI5P4Kβ, and PI5P4Kγ enzymes

• Phosphatidylinositol 5-phosphate (PI5P) substrate

• [γ-³²P]ATP (Adenosine triphosphate)

• PI5P4Ks-IN-2 (or other test compounds)

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT, 0.01% CHAPS)

• Stop solution (e.g., 1 M HCl)

• Scintillation cocktail

• Microplates (e.g., 96-well)

• Scintillation counter

Procedure:

• Compound Preparation: Prepare a serial dilution of PI5P4Ks-IN-2 in DMSO.

• Reaction Setup: In a microplate, add the kinase reaction buffer, the respective PI5P4K isoform, and the PI5P substrate.

• Inhibitor Addition: Add the diluted PI5P4Ks-IN-2 or DMSO (vehicle control) to the wells.

• Initiation of Reaction: Start the kinase reaction by adding [γ-³²P]ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding the stop solution.

• Detection: Transfer the reaction mixture to a filter plate to capture the radiolabeled lipid product. Wash the filter plate to remove unincorporated [γ-³²P]ATP.

• Measurement: Add scintillation cocktail to the wells and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Fig. 1: Experimental workflow for a radiometric kinase inhibition assay.

PI5P4K Signaling Context

PI5P4Ks play a crucial role in phosphoinositide signaling, primarily by phosphorylating PI5P to generate PI(4,5)P₂. This process is integral to various cellular functions. Recent studies have highlighted a connection between PI5P4K signaling and the Hippo pathway, a key regulator of organ size and tissue homeostasis.

Fig. 2: Simplified PI5P4K and Hippo signaling pathway interaction.

The diagram above illustrates that PI5P4Kα and PI5P4Kβ convert PI5P to PI(4,5)P₂. This signaling node can intersect with the Hippo pathway, where MST1/2 and LATS1/2 kinases act as tumor suppressors by phosphorylating and inhibiting the transcriptional co-activators YAP and TAZ. The activity of PI5P4K isoforms can influence the Hippo pathway, demonstrating the interconnectedness of cellular signaling networks.

Conclusion

The available data strongly supports the high selectivity of PI5P4Ks-IN-2 for the PI5P4Kγ isoform over the α and β isoforms. This makes it an excellent tool for investigating the specific biological roles of PI5P4Kγ. Researchers utilizing this inhibitor can be confident in its on-target effects at appropriate concentrations, minimizing the confounding variables of off-target inhibition of PI5P4Kα and PI5P4Kβ. The provided experimental framework serves as a guide for laboratories aiming to validate the selectivity of this and other kinase inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of PI5P4Ks-IN-2: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of the small molecule inhibitor PI5P4Ks-IN-2 is critical for laboratory safety and environmental protection. As a potent inhibitor of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ), this compound requires careful handling throughout its lifecycle, including its final disposal. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage PI5P4Ks-IN-2 waste responsibly.

Given the nature of novel research chemicals, it is imperative to treat PI5P4Ks-IN-2 as a potentially hazardous substance. Adherence to institutional and local regulations is paramount. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves. All handling of solid PI5P4Ks-IN-2 and its concentrated solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Summary of Key Safety Information

The following table summarizes essential safety data for handling PI5P4Ks-IN-2, based on information for similar chemical compounds.

Hazard Classification	Description	Precautionary Statements
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	Do not eat, drink or smoke when using this product. Rinse mouth if swallowed and seek medical attention.
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.	Wash hands thoroughly after handling. If on skin, wash with plenty of soap and water.
Serious Eye Damage/Eye Irritation (Category 2A)	Causes serious eye irritation.	Wear eye protection. If in eyes, rinse cautiously with water for several minutes.
Specific Target Organ Toxicity, Single Exposure (Category 3)	May cause respiratory irritation.	Avoid breathing dust/fumes. Use only outdoors or in a well-ventilated area.

Step-by-Step Disposal Protocol

The proper disposal of PI5P4Ks-IN-2 waste must be managed through your institution's hazardous waste program. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

• Waste Segregation:

  • Solid Waste: Collect all materials contaminated with PI5P4Ks-IN-2, such as pipette tips, gloves, weighing papers, and contaminated labware, in a designated, clearly labeled hazardous solid waste container.

  • Liquid Waste: All solutions containing PI5P4Ks-IN-2, including unused stock solutions, experimental working solutions, and the initial solvent rinses of "empty" containers, must be collected in a designated, leak-proof hazardous liquid waste container. The container material must be compatible with the solvent used (e.g., glass or high-density polyethylene (B3416737) for organic solvents).

• Container Management:

  • Use only approved and chemically resistant containers for waste collection.

  • Ensure containers are kept tightly sealed except when adding waste to prevent spills and evaporation.

  • Label all waste containers clearly with "Hazardous Waste," the full chemical name "PI5P4Ks-IN-2," the solvent(s) used, and the approximate concentration.

• Decontamination of Glassware:

  • Glassware that has been in contact with PI5P4Ks-IN-2 should be decontaminated.

  • Perform an initial rinse with a suitable solvent (e.g., the solvent used to dissolve the compound). This rinsate must be collected as hazardous liquid waste.

  • Follow this with a thorough cleaning using standard laboratory detergents and water.

• Disposal of Empty Containers:

  • Original containers of PI5P4Ks-IN-2 should be triple-rinsed with an appropriate solvent.

  • The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste.

  • After triple-rinsing, the container can typically be disposed of as non-hazardous laboratory glass or plastic waste, in accordance with your institution's policies.

• On-Site Accumulation:

  • Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.

  • The SAA should have secondary containment to capture any potential leaks.

• Arrange for Disposal:

  • Follow your institution's specific procedures for requesting a chemical waste pickup from the EHS department.

  • Provide them with all available information about the compound and the waste streams generated.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PI5P4Ks-IN-2.

Caption: Disposal workflow for PI5P4Ks-IN-2 waste.

Personal protective equipment for handling PI5P4Ks-IN-2

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling potent compounds like PI5P4Ks-IN-2. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for PI5P4Ks-IN-2, a potent inhibitor of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ).[1][2] Adherence to strict safety protocols minimizes exposure risk and ensures the integrity of experimental outcomes.

Hazard Identification and Personal Protective Equipment (PPE)

While a comprehensive toxicological profile for PI5P4Ks-IN-2 is not widely published, its mechanism of action as a kinase inhibitor necessitates that it be handled as a potentially hazardous substance. Primary routes of exposure include inhalation, dermal contact, and accidental ingestion. Therefore, a robust PPE protocol is mandatory.

Table 1: Required Personal Protective Equipment for Handling PI5P4Ks-IN-2

PPE Category	Item	Specifications and Use	Rationale
Hand Protection	Chemical-resistant gloves	Nitrile gloves are recommended. Consider double-gloving for added protection.[3][4]	Provides a barrier against skin contact and absorption.
Eye Protection	Safety glasses or goggles	Must include side shields to protect against splashes.[3][4]	Protects eyes from splashes and aerosols.
Body Protection	Laboratory coat or gown	A disposable, low-permeability fabric with long sleeves and tight-fitting cuffs is preferred.[3][4]	Protects skin and personal clothing from contamination.
Respiratory Protection	Respirator	A NIOSH-approved N95 respirator or higher should be used when handling the powdered form of the compound.[3][4][5]	Prevents inhalation of the compound, which can be a primary route of exposure.
Face Protection	Face shield	Should be worn in conjunction with safety glasses or goggles, particularly when there is a significant risk of splashes.[4][5]	Provides an additional layer of protection for the face.

Operational Plan for Safe Handling

A systematic approach to handling PI5P4Ks-IN-2 is critical to minimize exposure risk. All handling of powdered PI5P4Ks-IN-2 should be conducted within a certified chemical fume hood or a biological safety cabinet to prevent inhalation of dust.[4]

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the workspace by laying down a disposable absorbent bench protector to contain any potential spills.

• Weighing: If weighing the solid form of the compound, do so within the containment of a fume hood or biological safety cabinet. Use a tared weigh boat to minimize the dispersion of powder.[3]

• Reconstitution: When preparing solutions, add the solvent slowly to the solid compound to avoid splashing.[3][4]

• Storage: PI5P4Ks-IN-2 stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PI5P4Ks-IN-2 - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]